Tert-butyl (2-amino-2-thioxoethyl)carbamate

• CAS: 89226-13-1

Core Science & Biosynthesis

An In-depth Technical Guide to Tert-butyl (2-amino-2-thioxoethyl)carbamate

CAS Number: 89226-13-1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl (2-amino-2-thioxoethyl)carbamate, a key building block in synthetic organic chemistry, particularly in the development of pharmaceuticals. This document collates available data on its chemical and physical properties, synthesis, and applications, with a focus on its role in the creation of complex bioactive molecules.

Chemical and Physical Properties

Tert-butyl (2-amino-2-thioxoethyl)carbamate, also known as N-tert-Butoxycarbonylglycinethioamide, is a carbamate derivative containing a thioamide functional group.[1] The presence of the tert-butoxycarbonyl (Boc) protecting group and the reactive thioamide moiety makes it a valuable intermediate in multi-step syntheses.[1][2]

Table 1: Physicochemical Properties of Tert-butyl (2-amino-2-thioxoethyl)carbamate

Property	Value	Source
CAS Number	89226-13-1	[1]
Molecular Formula	C₇H₁₄N₂O₂S	[1][3]
Molecular Weight	190.27 g/mol	[3]
Melting Point	129 °C	[4]
Appearance	Off-white solid	[4]
Density (Predicted)	1.152 ± 0.06 g/cm³	[4]
pKa (Predicted)	11.35 ± 0.46	[4]
Storage Temperature	2-8°C	[4]
InChI Key	AGBIUufzupndtm-uhfffaoysa-n	[1][3]
SMILES	CC(C)(C)OC(=O)NCC(N)=S	[1]

Synthesis and Reactivity

While the specific experimental protocol from the cited primary literature, The Journal of Organic Chemistry, 1985, 50, p. 2787, could not be retrieved in detail, the synthesis of thioamides from the corresponding amides is a well-established transformation. A representative protocol would involve the treatment of the precursor, tert-butyl (2-amino-2-oxoethyl)carbamate, with a thionating agent such as Lawesson's reagent or phosphorus pentasulfide.

The reactivity of this compound is dominated by the nucleophilicity of the thioamide group and the lability of the Boc-protecting group under acidic conditions. The thioamide can be used to construct thiazole rings, which are common motifs in bioactive natural products.[2]

Applications in Drug Development

Tert-butyl (2-amino-2-thioxoethyl)carbamate serves as a crucial intermediate in the synthesis of complex antibiotics. Its utility has been specifically noted in the total synthesis of Goadsporin, a polyazole peptide antibiotic, and ME1036, a broad-spectrum parenteral carbapenem.[4][5]

• Goadsporin Synthesis: Goadsporin is a potent antibiotic that promotes secondary metabolism and morphogenesis in Streptomyces.[5] The synthesis of Goadsporin involves the construction of multiple thiazole rings, for which tert-butyl (2-amino-2-thioxoethyl)carbamate can serve as a key precursor.[5]

• ME1036 Synthesis: ME1036 is a carbapenem antibiotic with a broad spectrum of activity. The synthesis of this complex molecule involves the introduction of various side chains onto the carbapenem core, and tert-butyl (2-amino-2-thioxoethyl)carbamate can be utilized for the construction of specific sulfur-containing moieties within the molecule.[4]

Experimental Protocols

Disclaimer: The following protocols are representative examples based on standard organic chemistry methodologies, as the specific experimental details from primary literature for the synthesis and application of this exact compound were not available.

Representative Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

This protocol describes a general method for the thionation of an amide using Lawesson's reagent.

Materials:

• Tert-butyl (2-amino-2-oxoethyl)carbamate

• Lawesson's Reagent [2,4-Bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane 2,4-disulfide]

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Ethyl acetate

• Hexanes

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve tert-butyl (2-amino-2-oxoethyl)carbamate (1 equivalent) in anhydrous THF.

• Add Lawesson's Reagent (0.5 equivalents) to the solution.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and quench by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the desired tert-butyl (2-amino-2-thioxoethyl)carbamate.

Representative Use in Thiazole Synthesis (Hantzsch Thiazole Synthesis)

This protocol illustrates how tert-butyl (2-amino-2-thioxoethyl)carbamate can be used to form a thiazole ring, a key step in the synthesis of molecules like Goadsporin.

Materials:

• Tert-butyl (2-amino-2-thioxoethyl)carbamate

• An α-haloketone (e.g., 2-bromoacetophenone)

• Anhydrous ethanol

• Triethylamine

Procedure:

• In a round-bottom flask, dissolve tert-butyl (2-amino-2-thioxoethyl)carbamate (1 equivalent) in anhydrous ethanol.

• Add the α-haloketone (1 equivalent) to the solution.

• Add triethylamine (1.1 equivalents) to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by silica gel column chromatography to yield the corresponding Boc-protected aminothiazole derivative.

Signaling and Biosynthetic Pathways

While tert-butyl (2-amino-2-thioxoethyl)carbamate is a synthetic building block and not directly involved in biological signaling, the molecules it helps to create have significant biological activity.

Goadsporin Biosynthetic Pathway

Goadsporin is a ribosomally synthesized and post-translationally modified peptide (RiPP). Its biosynthesis involves a precursor peptide encoded by a structural gene, which then undergoes extensive modification by a series of enzymes to form the final bioactive product.

Caption: Biosynthetic pathway of Goadsporin.

Mechanism of Action of Carbapenem Antibiotics (e.g., ME1036)

Carbapenems, like ME1036, are β-lactam antibiotics that inhibit bacterial cell wall synthesis. They do this by acylating penicillin-binding proteins (PBPs), which are essential enzymes for the cross-linking of peptidoglycan.

Caption: Mechanism of action of carbapenem antibiotics.

Safety Information

A specific Material Safety Data Sheet (MSDS) for tert-butyl (2-amino-2-thioxoethyl)carbamate was not available. However, based on the safety data for structurally related carbamates and thioamides, the following precautions are recommended.

• Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly after handling. Wear protective gloves, protective clothing, eye protection, and face protection.

• Hazards: May be harmful if swallowed, in contact with skin, or if inhaled. May cause skin and eye irritation.

• First Aid:

  • Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

  • Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.

  • Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.

  • Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person.

It is imperative to consult a specific and up-to-date MSDS for this compound before handling.

Spectroscopic Data

As of the date of this guide, publicly available experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for tert-butyl (2-amino-2-thioxoethyl)carbamate could not be located. Researchers are advised to acquire their own analytical data for structural confirmation and purity assessment.

Conclusion

Tert-butyl (2-amino-2-thioxoethyl)carbamate is a valuable and versatile building block in synthetic organic chemistry. Its utility in the synthesis of complex, biologically active molecules, particularly in the field of antibiotics, underscores its importance to drug discovery and development professionals. While detailed public data on its synthesis and spectroscopic characterization is limited, its known applications and the general reactivity of its functional groups provide a strong basis for its continued use in the synthesis of novel compounds.

References

• 1. rsc.org [rsc.org]
• 2. TERT-BUTYL 2-AMINO-2-THIOXOETHYLCARBAMATE CAS#: 89226-13-1 [amp.chemicalbook.com]
• 3. tert-Butyl carbamate [webbook.nist.gov]
• 4. 89226-13-1|tert-Butyl (2-amino-2-thioxoethyl)carbamate|BLD Pharm [bldpharm.com]
• 5. 89226-13-1 | tert-Butyl N-(carbamothioylmethyl)carbamate | Aliphatic Chain Hydrocarbons | Ambeed.com [ambeed.com]

Technical Guide: Physical Properties of Tert-butyl (2-amino-2-thioxoethyl)carbamate

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the known physical and chemical properties of Tert-butyl (2-amino-2-thioxoethyl)carbamate. It includes a summary of quantitative data, detailed experimental protocols for property determination, and diagrams illustrating its chemical structure and relevant experimental workflows.

Core Properties

Tert-butyl (2-amino-2-thioxoethyl)carbamate (CAS No: 89226-13-1) is an organic compound primarily utilized as a reactant and intermediate in complex organic synthesis.[1][2] It is particularly valuable in the creation of thiazole derivatives and in peptide chemistry for the protection of amino groups.[1] Its applications include the synthesis of powerful antibiotics such as Goadsporin and the carbapenem ME1036.[3]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of the compound.

Property	Value	Source
Molecular Formula	C₇H₁₄N₂O₂S	[3]
Molecular Weight	190.26 g/mol	[3]
Melting Point	129 °C	[1][3]
Density (Predicted)	1.152 ± 0.06 g/cm³	[3]
pKa (Predicted)	11.35 ± 0.46	[3]
Appearance	Off-white solid	[3]
Storage Temperature	2-8°C	[3]

Experimental Protocols

While specific experimental data for the determination of this compound's properties are not publicly detailed, the following sections describe standard, widely accepted methodologies for measuring the key physical properties of a solid organic compound like Tert-butyl (2-amino-2-thioxoethyl)carbamate.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of purity for a crystalline solid. A pure compound typically exhibits a sharp melting range of 0.5-1.0°C, whereas impurities will lower the melting point and broaden the range.[4]

Protocol:

• Sample Preparation: A small amount of the dry, finely powdered compound is placed in a thin-walled capillary tube, which is then sealed at one end.[5][6] The sample is packed down to a height of 1-2 cm by tapping the tube gently.[6]

• Apparatus Setup: The capillary tube is attached to a thermometer or placed in the heating block of a melting point apparatus (e.g., a MelTemp or Thiele tube system).

• Approximate Determination: A preliminary, rapid heating is performed to quickly determine the approximate melting temperature.

• Accurate Determination: The apparatus is allowed to cool. A fresh sample is then heated slowly, with the temperature increasing at a rate of approximately 2°C per minute as it approaches the approximate melting point.[7]

• Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop of liquid appears, and T2, the temperature at which the entire sample becomes a clear liquid.[6] The melting range is reported as T1-T2.

Density Determination (Buoyancy Method)

The density of a solid can be determined using Archimedes' principle, which states that a body immersed in a fluid experiences an apparent loss in weight equal to the weight of the fluid it displaces.[8] This is a common gravimetric procedure for solid samples.[8]

Protocol:

• Weigh in Air: The mass of the solid sample is accurately measured in air using an analytical balance.

• Select Auxiliary Liquid: An inert liquid of known density in which the solid is completely insoluble is chosen.

• Weigh in Liquid: The sample is then submerged in the auxiliary liquid, and its apparent mass is measured.[8]

• Calculation: The volume of the solid is determined from the difference between its mass in air and its apparent mass in the liquid, divided by the density of the liquid. The density of the solid is then calculated by dividing its mass in air by its calculated volume.[8][9]

Solubility Assessment (Qualitative)

A qualitative assessment of solubility in various solvents is crucial for applications in synthesis and purification.

Protocol:

• Solvent Addition: Approximately 1 mL of a selected solvent (e.g., water, ethanol, dichloromethane, acetone) is added to a test tube containing a small, pre-weighed amount of the solid compound.

• Room Temperature Observation: The mixture is agitated at room temperature, and the degree of dissolution is observed and recorded (e.g., soluble, partially soluble, insoluble).

• Heating: If the compound is not soluble at room temperature, the mixture is gently heated to determine if solubility increases with temperature.

• Repeat: The process is repeated with a range of solvents of varying polarities to establish a comprehensive solubility profile.

Diagrams and Workflows

Structural and Relational Diagrams

The following diagrams illustrate the key structural features of the molecule and the logical workflows for its synthesis and physical characterization.

References

• 1. tert-Butyl (2-amino-2-thioxoethyl)carbamate [myskinrecipes.com]
• 2. TERT-BUTYL 2-AMINO-2-THIOXOETHYLCARBAMATE CAS#: 89226-13-1 [amp.chemicalbook.com]
• 3. TERT-BUTYL 2-AMINO-2-THIOXOETHYLCARBAMATE | 89226-13-1 [chemicalbook.com]
• 4. athabascau.ca [athabascau.ca]
• 5. scribd.com [scribd.com]
• 6. byjus.com [byjus.com]
• 7. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 8. mt.com [mt.com]
• 9. legacy.babcock.edu.ng [legacy.babcock.edu.ng]

An In-depth Technical Guide to Tert-butyl (2-amino-2-thioxoethyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of tert-butyl (2-amino-2-thioxoethyl)carbamate, a key building block in synthetic organic chemistry, with a particular focus on its role in the development of novel therapeutic agents.

Core Molecular Data

Tert-butyl (2-amino-2-thioxoethyl)carbamate, also known as 2-(Boc-amino)ethanethioamide, is a bifunctional molecule containing a Boc-protected amine and a thioamide group. This unique structure makes it a valuable reagent in the synthesis of various heterocyclic compounds and peptides.

Physicochemical Properties

A summary of the key quantitative data for tert-butyl (2-amino-2-thioxoethyl)carbamate is presented in Table 1.

Property	Value	Reference
Molecular Weight	190.26 g/mol	[1]
Molecular Formula	C₇H₁₄N₂O₂S	[1][2]
Melting Point	129 °C	[1][2]
Density	1.152±0.06 g/cm³ (Predicted)	[1][2]
pKa	11.35±0.46 (Predicted)	[1]
Physical Form	Off-white solid	[1]
Storage Temperature	2-8°C	[1][2]

Applications in Drug Discovery and Development

Tert-butyl (2-amino-2-thioxoethyl)carbamate serves as a crucial intermediate in the synthesis of a variety of biologically active molecules. Its primary utility lies in the construction of thiazole-containing compounds, which are known to possess a wide range of pharmacological activities.

Synthesis of Thiazole Derivatives

The compound is particularly valuable for the synthesis of thiazole derivatives, which are integral to the development of drugs with antimicrobial, anti-inflammatory, and anticancer properties.[2] Thiazole-based compounds have been shown to act as inhibitors of various protein kinases and enzymes involved in cell signaling pathways.[3]

Synthesis of Bioactive Peptides

This carbamate is a reactant in the synthesis of the polyazole peptide antibiotic Goadsporin, a potent antibiotic.[1][3] It has also been utilized in the total synthesis of ME1036, a broad-spectrum parenteral carbapenem.[1][3]

The logical workflow for the application of tert-butyl (2-amino-2-thioxoethyl)carbamate in the synthesis of therapeutic agents is depicted in the following diagram.

Synthetic applications of the target compound.

Experimental Protocols

General Procedure for the Synthesis of 2-Aminothiazole Derivatives

This protocol outlines the Hantzsch reaction, a classical method for thiazole synthesis, which involves the condensation of an α-haloketone with a thioamide.

• Reaction Setup: Dissolve the α-haloketone (1 equivalent) in a suitable solvent such as ethanol.

• Addition of Thioamide: Slowly add tert-butyl (2-amino-2-thioxoethyl)carbamate (1 equivalent) to the solution.

• Reaction Conditions: Reflux the reaction mixture for a specified time (typically monitored by TLC until completion).

• Work-up: Cool the reaction mixture and pour it into ice-cold water to precipitate the product.

• Purification: The crude product can be collected by filtration and purified by recrystallization or column chromatography.

Signaling Pathways

Thiazole derivatives synthesized from tert-butyl (2-amino-2-thioxoethyl)carbamate have been shown to exhibit anticancer activity by targeting key signaling pathways. One such critical pathway is the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer and plays a central role in cell proliferation, survival, and growth.

The diagram below illustrates the inhibitory action of thiazole derivatives on the PI3K/Akt/mTOR signaling cascade.

Inhibition of the PI3K/Akt/mTOR pathway.

References

• 1. Design, synthesis, and biological evaluation of novel thiazole derivatives as PI3K/mTOR dual inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thiazole derivatives in cancer therapy: mechanistic insights, bioactivity, and future perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Tert-butyl (2-amino-2-thioxoethyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tert-butyl (2-amino-2-thioxoethyl)carbamate, a key synthetic intermediate, plays a crucial role in the development of complex pharmaceutical compounds. Its structure, featuring a Boc-protected amine and a thioamide functional group, makes it a versatile building block, particularly in the synthesis of thiazole-containing molecules. This guide provides a comprehensive overview of its chemical properties, a detailed representative synthesis protocol, and its application in established synthetic pathways. Furthermore, it elucidates the mechanism of action of carbapenem antibiotics, a class of drugs for which this compound serves as a precursor, offering insights into its relevance in medicinal chemistry and drug development.

Chemical Structure and Properties

Tert-butyl (2-amino-2-thioxoethyl)carbamate, also known as 2-(Boc-amino)ethanethioamide, is a bifunctional organic molecule. The tert-butoxycarbonyl (Boc) group serves as a protecting group for the primary amine, preventing its reaction during synthetic steps where the thioamide functionality is intended to react. The thioamide group is a key reactive center, enabling the formation of various heterocyclic systems.

Table 1: Physicochemical Properties of Tert-butyl (2-amino-2-thioxoethyl)carbamate

Property	Value	Reference
IUPAC Name	tert-butyl N-(2-amino-2-thioxoethyl)carbamate
CAS Number	89226-13-1
Molecular Formula	C₇H₁₄N₂O₂S
Molecular Weight	190.26 g/mol
Melting Point	129 °C
Appearance	Off-white solid
Predicted Density	1.152±0.06 g/cm³
Predicted pKa	11.35±0.46

Table 2: Representative Spectroscopic Data

Disclaimer: The following data are representative of N-Boc protected amino thioacetamides and are provided for illustrative purposes. Experimental data for Tert-butyl (2-amino-2-thioxoethyl)carbamate was not directly available.

Technique	Expected Chemical Shifts / Bands
¹H NMR	δ (ppm): ~1.4 (s, 9H, C(CH₃)₃), ~3.5-4.0 (m, 2H, CH₂), ~5.0-6.0 (br s, 1H, NH-Boc), ~7.5-8.5 (br s, 2H, C(S)NH₂)
¹³C NMR	δ (ppm): ~28 (C(CH₃)₃), ~45-55 (CH₂), ~80 (C(CH₃)₃), ~155 (C=O, Boc), ~200 (C=S)
FT-IR	ν (cm⁻¹): ~3300-3100 (N-H stretching), ~2980 (C-H stretching), ~1700 (C=O stretching, Boc), ~1620 (N-H bending), ~1250 (C-N stretching), ~1160 (C-S stretching)
Mass Spec (ESI-MS)	m/z: 191.08 [M+H]⁺, 213.06 [M+Na]⁺

Synthesis Protocol

While the specific protocol from The Journal of Organic Chemistry, 1985, 50, 2787 was not accessible, a general and representative method for the synthesis of N-Boc protected thioamides from the corresponding N-Boc protected amino acid is presented below. This method involves the activation of the carboxylic acid followed by thionation.

Materials

• N-Boc-glycine

• Ethyl chloroformate

• Triethylamine (TEA)

• Ammonia (aqueous solution)

• Lawesson's reagent

• Dichloromethane (DCM)

• Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate

• Hexanes

Procedure

Step 1: Synthesis of N-Boc-glycinamide

• Dissolve N-Boc-glycine (1 equivalent) in anhydrous THF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon) and cool to 0 °C in an ice bath.

• Add triethylamine (1.1 equivalents) dropwise to the solution.

• Slowly add ethyl chloroformate (1.1 equivalents) to the reaction mixture while maintaining the temperature at 0 °C.

• Stir the mixture at 0 °C for 1-2 hours.

• Add a concentrated aqueous solution of ammonia (excess) to the reaction mixture and allow it to warm to room temperature.

• Stir the reaction overnight at room temperature.

• Remove the THF under reduced pressure.

• Extract the aqueous residue with ethyl acetate.

• Wash the combined organic layers with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude N-Boc-glycinamide.

• Purify the crude product by flash column chromatography on silica gel if necessary.

Step 2: Thionation of N-Boc-glycinamide

• Dissolve the N-Boc-glycinamide (1 equivalent) in anhydrous THF in a round-bottom flask under an inert atmosphere.

• Add Lawesson's reagent (0.5 equivalents) to the solution.

• Reflux the reaction mixture for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to afford Tert-butyl (2-amino-2-thioxoethyl)carbamate.

Applications in Synthesis

Tert-butyl (2-amino-2-thioxoethyl)carbamate is a valuable intermediate in the synthesis of various pharmaceuticals, particularly those containing a thiazole ring. It is a key building block for the synthesis of the powerful antibiotic Goadsporin and the broad-spectrum parenteral carbapenem ME1036.

Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is a classic method for the formation of thiazole rings, involving the reaction of an α-haloketone with a thioamide. Tert-butyl (2-amino-2-thioxoethyl)carbamate can serve as the thioamide component in this reaction.

Fig. 1: Hantzsch Thiazole Synthesis Workflow.

Biological Context and Signaling Pathways

While Tert-butyl (2-amino-2-thioxoethyl)carbamate itself is not known to be biologically active, it is a precursor to potent antibiotics like the carbapenem ME1036. Carbapenems exert their bactericidal effect by inhibiting bacterial cell wall synthesis.

Carbapenem Mechanism of Action: Inhibition of Bacterial Cell Wall Synthesis

Carbapenems are β-lactam antibiotics that target penicillin-binding proteins (PBPs), which are bacterial enzymes essential for the synthesis and remodeling of the peptidoglycan layer of the cell wall. By binding to and inactivating these enzymes, carbapenems disrupt cell wall integrity, leading to cell lysis and bacterial death.

Fig. 2: Carbapenem Inhibition of Bacterial Cell Wall Synthesis.

Conclusion

Tert-butyl (2-amino-2-thioxoethyl)carbamate is a strategically important molecule in medicinal chemistry and drug development. Its unique structure allows for the efficient construction of complex heterocyclic systems, most notably thiazoles, which are prevalent in a wide range of biologically active compounds. Understanding its synthesis and its role as a precursor to potent antibiotics like carbapenems provides valuable insights for researchers and scientists working on the discovery of new therapeutic agents. The continued exploration of synthetic routes utilizing this intermediate holds promise for the development of novel drugs to combat infectious diseases and other significant health challenges.

An In-depth Technical Guide to the Synthesis and Characterization of Tert-butyl (2-amino-2-thioxoethyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of tert-butyl (2-amino-2-thioxoethyl)carbamate, a key intermediate in the synthesis of various pharmaceuticals and biologically active compounds. This document details the chemical principles, a robust experimental protocol, and expected characterization data for this compound.

Introduction

Tert-butyl (2-amino-2-thioxoethyl)carbamate, also known as N-Boc-glycinethioamide, is a valuable building block in organic synthesis. Its structure incorporates a thioamide functional group and a tert-butyloxycarbonyl (Boc) protecting group. The thioamide moiety is a key component in the synthesis of thiazole rings, which are present in numerous bioactive molecules. The Boc group provides a stable and readily cleavable protection for the amine, allowing for selective reactions at other sites of a molecule.

This compound serves as a crucial reactant in the synthesis of complex molecules such as the polyazole peptide antibiotic Goadsporin and the broad-spectrum parenteral carbapenem ME1036.[1] Its utility in the construction of heterocyclic systems makes it a compound of significant interest to researchers in medicinal chemistry and drug development.

Synthesis of tert-Butyl (2-amino-2-thioxoethyl)carbamate

The synthesis of tert-butyl (2-amino-2-thioxoethyl)carbamate is most commonly achieved through the thionation of its amide analog, tert-butyl (2-amino-2-oxoethyl)carbamate (Boc-glycinamide). Lawesson's reagent (2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane-2,4-disulfide) is a widely used and effective reagent for this transformation.

Synthesis Workflow

Caption: Synthesis workflow for tert-butyl (2-amino-2-thioxoethyl)carbamate.

Experimental Protocol

Materials:

• tert-Butyl (2-amino-2-oxoethyl)carbamate (Boc-glycinamide)

• Lawesson's Reagent

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Ethyl acetate

• Hexanes

Procedure:

• To a stirred solution of tert-butyl (2-amino-2-oxoethyl)carbamate (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon), add Lawesson's reagent (0.55 eq) in one portion.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion of the reaction, cool the mixture to room temperature and concentrate under reduced pressure to remove the solvent.

• Dissolve the residue in ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford pure tert-butyl (2-amino-2-thioxoethyl)carbamate as an off-white solid.

Characterization

The structure and purity of the synthesized tert-butyl (2-amino-2-thioxoethyl)carbamate can be confirmed by various analytical techniques. The expected data are summarized in the table below.

Physicochemical Properties and Spectroscopic Data

Property	Value
Molecular Formula	C₇H₁₄N₂O₂S
Molecular Weight	190.26 g/mol
Appearance	Off-white solid
Melting Point	129 °C[1]
Density (predicted)	1.152 ± 0.06 g/cm³[1]
¹H NMR (Predicted)
δ (ppm)	Assignment
~9.0 - 10.0	(br s, 1H, -CSNH H)
~7.5 - 8.5	(br s, 1H, -CSNHH )
~5.0 - 6.0	(br s, 1H, -NH -Boc)
~3.8 - 4.2	(d, 2H, -CH ₂-CSNH₂)
1.45	(s, 9H, -C(CH ₃)₃)
¹³C NMR (Predicted)
δ (ppm)	Assignment
~200 - 210	C =S
~155 - 157	C =O (Boc)
~79 - 81	-C (CH₃)₃
~45 - 50	-C H₂-CSNH₂
~28	-C(C H₃)₃
IR (Predicted)
Wavenumber (cm⁻¹)	Assignment
~3300 - 3100	N-H stretching (amide and thioamide)
~2980 - 2850	C-H stretching (aliphatic)
~1700	C=O stretching (carbamate)
~1620	N-H bending
~1520	C-N stretching, N-H bending
~1170	C-O stretching
~1120	C=S stretching
Mass Spec (Predicted)
m/z	Assignment
191.08	[M+H]⁺
135.06	[M+H - C₄H₈]⁺
91.05	[M+H - Boc]⁺

Logical Relationships in Characterization

The characterization process follows a logical workflow to confirm the identity and purity of the synthesized compound.

Caption: Logical workflow for the characterization of the final product.

Conclusion

This technical guide provides a detailed protocol for the synthesis of tert-butyl (2-amino-2-thioxoethyl)carbamate and a comprehensive overview of its expected characterization data. The provided workflow and experimental details are intended to assist researchers in the successful preparation and identification of this important synthetic intermediate. The application of this compound in the synthesis of complex pharmaceutical agents underscores its significance in the field of drug discovery and development.

References

• 1. TERT-BUTYL 2-AMINO-2-THIOXOETHYLCARBAMATE | 89226-13-1 [chemicalbook.com]

Spectroscopic Characterization of Tert-butyl (2-amino-2-thioxoethyl)carbamate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: Tert-butyl (2-amino-2-thioxoethyl)carbamate is a bifunctional organic molecule containing a tert-butoxycarbonyl (Boc) protecting group and a primary thioamide. This technical guide provides a summary of the expected spectroscopic data (¹H NMR, ¹³C NMR, IR, and MS) for this compound. Due to the limited availability of experimentally derived public spectra for this specific molecule, the data presented herein is based on the analysis of its constituent functional groups and data from closely related structures. This guide also outlines general experimental protocols for the acquisition of such spectroscopic data for a solid organic compound.

Expected Spectroscopic Data

The following tables summarize the anticipated spectroscopic data for tert-butyl (2-amino-2-thioxoethyl)carbamate. These values are compiled from typical ranges for the respective functional groups and should be considered as a reference for the characterization of this compound.

Table 1: Expected ¹H NMR Spectroscopic Data

Assignment	Expected Chemical Shift (δ) in ppm	Multiplicity	Integration
-C(CH₃)₃	1.4 - 1.5	Singlet	9H
-CH₂-	3.5 - 3.7	Doublet or Triplet	2H
-NH- (carbamate)	5.0 - 6.0	Broad Singlet	1H
-C(=S)NH₂	7.5 - 9.5	Broad Singlets	2H

Table 2: Expected ¹³C NMR Spectroscopic Data

Assignment	Expected Chemical Shift (δ) in ppm
-C(C H₃)₃	28 - 29
-C (CH₃)₃	79 - 81
-C H₂-	45 - 50
-C =O (carbamate)	155 - 157
-C =S (thioamide)	200 - 210

Table 3: Expected IR Spectroscopic Data

Functional Group	Vibrational Mode	**Expected Absorption Range (cm⁻¹) **	Intensity
N-H (carbamate)	Stretching	3300 - 3400	Medium
N-H (thioamide)	Stretching (asymmetric & symmetric)	3300 - 3500	Medium
C-H (aliphatic)	Stretching	2850 - 3000	Medium-Strong
C=O (carbamate)	Stretching	1680 - 1720	Strong
N-H (thioamide)	Bending	1600 - 1650	Medium
C=S (thioamide)	Stretching	1200 - 1400	Medium-Strong
C-N	Stretching	1000 - 1250	Medium

Table 4: Expected Mass Spectrometry Data (Electron Ionization - EI)

m/z Value	Assignment	Notes
190	[M]⁺	Molecular ion
134	[M - C₄H₈]⁺ or [M - 56]⁺	Loss of isobutylene from the tert-butyl group
117	[M - C₄H₉O]⁺	Loss of the tert-butoxy group
100	[M - Boc]⁺	Loss of the entire Boc group
76	[CH₂CSNH₂]⁺	Fragment from cleavage adjacent to the thioamide
57	[C₄H₉]⁺	tert-butyl cation

Experimental Protocols

The following are general protocols for the spectroscopic analysis of a solid organic compound such as tert-butyl (2-amino-2-thioxoethyl)carbamate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the solid sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD) in a standard 5 mm NMR tube. Ensure the sample is completely dissolved; gentle warming or sonication may be applied if necessary.

• ¹H NMR Acquisition:

  • Place the NMR tube in the spectrometer.

  • Tune and shim the instrument to achieve a homogeneous magnetic field.

  • Acquire the ¹H NMR spectrum using a standard pulse sequence. Typical parameters include a spectral width of 12-16 ppm, a relaxation delay of 1-5 seconds, and a sufficient number of scans (e.g., 16-64) to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence to simplify the spectrum to singlets for each unique carbon.

  • Typical parameters include a spectral width of 220-250 ppm, a longer relaxation delay (e.g., 2-10 seconds), and a significantly larger number of scans (e.g., 1024 or more) due to the low natural abundance of ¹³C.

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Infrared (IR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal is clean.

  • Place a small amount of the solid sample directly onto the crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Sample Preparation (KBr Pellet):

  • Grind a small amount of the sample (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Press the powder into a thin, transparent pellet using a hydraulic press.

• Data Acquisition:

  • Place the sample (ATR or KBr pellet) in the IR spectrometer.

  • Acquire the spectrum, typically in the range of 4000-400 cm⁻¹.

  • Collect a background spectrum of the empty ATR crystal or a blank KBr pellet and subtract it from the sample spectrum.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile, or dichloromethane).

• Ionization: Introduce the sample into the mass spectrometer. Common ionization techniques for small molecules include:

  • Electron Ionization (EI): The sample is vaporized and bombarded with a high-energy electron beam, leading to ionization and often extensive fragmentation.

  • Electrospray Ionization (ESI): The sample solution is sprayed through a high-voltage needle, creating charged droplets from which ions are desolvated. This is a softer ionization technique that often keeps the molecular ion intact.

• Mass Analysis: The resulting ions are guided into a mass analyzer (e.g., Time-of-Flight (TOF), Quadrupole, or Ion Trap), where they are separated based on their mass-to-charge ratio (m/z).

• Detection: An ion detector measures the abundance of ions at each m/z value, generating a mass spectrum.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the spectroscopic characterization of a synthesized organic compound.

An In-depth Technical Guide to the Reactivity and Mechanism of Tert-butyl (2-amino-2-thioxoethyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl (2-amino-2-thioxoethyl)carbamate, also known as Boc-thioglycinamide, is a versatile bifunctional molecule of significant interest in synthetic organic chemistry and medicinal chemistry. Its structure incorporates a nucleophilic thioamide group and a Boc-protected amine, rendering it a valuable building block for the synthesis of a variety of heterocyclic compounds, particularly thiazole derivatives. This technical guide provides a comprehensive overview of the reactivity and reaction mechanisms of tert-butyl (2-amino-2-thioxoethyl)carbamate, supported by experimental data and protocols.

Physicochemical Properties

A summary of the key physicochemical properties of tert-butyl (2-amino-2-thioxoethyl)carbamate is presented in the table below.

Property	Value	Reference
CAS Number	89226-13-1	[1]
Molecular Formula	C₇H₁₄N₂O₂S	[2]
Molecular Weight	190.26 g/mol	[1]
Appearance	Off-white solid	[1]
Melting Point	129 °C	[1]
Storage Temperature	2-8 °C	[1]

Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

The synthesis of tert-butyl (2-amino-2-thioxoethyl)carbamate has been reported in the literature. A common method involves the reaction of a Boc-protected aminoacetonitrile with a source of hydrogen sulfide.

Experimental Protocol: Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

While the specific experimental details from the primary literature (The Journal of Organic Chemistry, 50, p. 2787, 1985) were not fully retrieved in the search, a general procedure based on related syntheses is provided below.

Materials:

• Boc-aminoacetonitrile

• Hydrogen sulfide (gas or in a suitable solvent like pyridine)

• Triethylamine or another suitable base

• Anhydrous solvent (e.g., pyridine, dichloromethane)

Procedure:

• Dissolve Boc-aminoacetonitrile in an anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Add a suitable base, such as triethylamine, to the solution.

• Bubble hydrogen sulfide gas through the solution at a controlled rate, or add a solution of hydrogen sulfide in the reaction solvent. The reaction is typically carried out at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water or a dilute acid.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to afford pure tert-butyl (2-amino-2-thioxoethyl)carbamate.

Yield:

• Specific yield data from the primary literature is pending retrieval.

Reactivity and Mechanisms

The reactivity of tert-butyl (2-amino-2-thioxoethyl)carbamate is primarily dictated by the nucleophilic character of the thioamide group and the presence of the acid-labile Boc protecting group.

Hantzsch Thiazole Synthesis

A key application of tert-butyl (2-amino-2-thioxoethyl)carbamate is its use as a thioamide component in the Hantzsch thiazole synthesis. This reaction involves the condensation of a thioamide with an α-halocarbonyl compound to form a thiazole ring.

The general mechanism for the Hantzsch thiazole synthesis is as follows:

• Nucleophilic Attack: The sulfur atom of the thioamide acts as a nucleophile and attacks the electrophilic carbon of the α-halocarbonyl compound, displacing the halide and forming a thioimino ester intermediate.

• Cyclization: The nitrogen atom of the thioimino ester then undergoes an intramolecular nucleophilic attack on the carbonyl carbon, leading to the formation of a five-membered ring.

• Dehydration: Subsequent dehydration of the cyclic intermediate yields the aromatic thiazole ring.

dot

References

• 1. TERT-BUTYL 2-AMINO-2-THIOXOETHYLCARBAMATE | 89226-13-1 [chemicalbook.com]
• 2. tert-Butyl (2-amino-2-thioxoethyl)carbamate | CAS: 89226-13-1 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]

A Technical Guide to Tert-butyl (2-amino-2-thioxoethyl)carbamate: A Versatile Precursor for Thioamide Synthesis in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thioamides are crucial structural motifs in medicinal chemistry and drug development, serving as bioisosteres of amides with unique physicochemical properties that can enhance biological activity and metabolic stability. This technical guide provides an in-depth overview of tert-butyl (2-amino-2-thioxoethyl)carbamate, a key precursor for the synthesis of diverse thioamide-containing molecules. This document details its synthesis, presents key quantitative data, and provides comprehensive experimental protocols for its preparation and subsequent utilization in the synthesis of heterocyclic compounds, a common application in pharmaceutical research. The guide is intended to be a valuable resource for researchers and scientists engaged in the design and synthesis of novel therapeutics.

Introduction

The substitution of an amide's carbonyl oxygen with sulfur to form a thioamide can profoundly impact a molecule's biological properties. Thioamides exhibit altered hydrogen bonding capabilities, increased acidity of the N-H bond, and different steric profiles compared to their amide counterparts. These modifications can lead to improved binding affinity for biological targets and enhanced resistance to enzymatic degradation. Tert-butyl (2-amino-2-thioxoethyl)carbamate, also known as Boc-glycine thioamide, is a versatile building block that provides a convenient entry point for the incorporation of a thioamide functionality into more complex molecules. Its Boc-protecting group allows for straightforward integration into standard peptide synthesis protocols and other synthetic transformations.

Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

The most common and efficient method for the synthesis of tert-butyl (2-amino-2-thioxoethyl)carbamate is the thionation of its corresponding amide, tert-butyl (2-amino-2-oxoethyl)carbamate (Boc-glycinamide). Lawesson's reagent is a widely used and effective thionating agent for this transformation.

General Reaction Scheme

The synthesis involves the direct conversion of the amide to the thioamide using Lawesson's reagent in an appropriate solvent.

Diagram: Synthesis of tert-butyl (2-amino-2-thioxoethyl)carbamate.

Caption: Thionation of Boc-glycinamide to its thioamide derivative.

Experimental Protocol: Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

Materials:

• tert-butyl (2-amino-2-oxoethyl)carbamate (Boc-glycinamide)

• Lawesson's Reagent [2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane 2,4-disulfide]

• Anhydrous Toluene

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• To a solution of tert-butyl (2-amino-2-oxoethyl)carbamate (1.0 eq) in anhydrous toluene (0.1 M) in a round-bottom flask, add Lawesson's reagent (0.5 eq).

• Fit the flask with a reflux condenser and heat the mixture to reflux with stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure to remove the toluene.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford tert-butyl (2-amino-2-thioxoethyl)carbamate as a solid.

Quantitative Data

Parameter	Value
Typical Yield	70-90%
Reaction Time	2-4 hours
Reaction Temperature	Reflux (approx. 110 °C for toluene)
Molar Ratio (Amide:Lawesson's Reagent)	2:1

Application as a Thioamide Precursor: Hantzsch Thiazole Synthesis

A primary application of tert-butyl (2-amino-2-thioxoethyl)carbamate in medicinal chemistry is in the synthesis of thiazole derivatives.[1] The Hantzsch thiazole synthesis is a classic and reliable method for constructing the thiazole ring system from a thioamide and an α-haloketone.

General Reaction Scheme

The thioamide acts as the nitrogen and sulfur donor, while the α-haloketone provides the remaining carbon atoms of the thiazole ring.

Diagram: Hantzsch Thiazole Synthesis.

Caption: Synthesis of a thiazole derivative from a thioamide.

Experimental Protocol: Synthesis of a Boc-protected Aminothiazole Derivative

Materials:

• tert-butyl (2-amino-2-thioxoethyl)carbamate

• An α-haloketone (e.g., 2-bromoacetophenone)

• Ethanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Sodium bicarbonate

• Ethyl acetate

• Brine

Procedure:

• Dissolve tert-butyl (2-amino-2-thioxoethyl)carbamate (1.0 eq) and the α-haloketone (1.0 eq) in ethanol (0.2 M) in a round-bottom flask.

• Heat the reaction mixture to reflux with stirring.

• Monitor the reaction by TLC until the starting materials are consumed (typically 4-8 hours).

• Cool the reaction mixture to room temperature and neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired Boc-protected aminothiazole derivative.

Quantitative Data

Parameter	Value
Typical Yield	60-85%
Reaction Time	4-8 hours
Reaction Temperature	Reflux (approx. 78 °C for ethanol)
Molar Ratio (Thioamide:α-haloketone)	1:1

Role in Drug Discovery and Development

Thioamide-containing peptides and small molecules have shown significant promise in various therapeutic areas. The introduction of a thioamide can modulate the activity of bioactive peptides and protect them from enzymatic degradation.

Diagram: Thioamide Peptides as Enzyme Inhibitors.

Caption: Inhibition of enzymes by thioamide-containing peptides.

Conclusion

Tert-butyl (2-amino-2-thioxoethyl)carbamate is a valuable and versatile precursor for the synthesis of thioamides, which are of significant interest in drug discovery. The straightforward synthesis of this building block via thionation of Boc-glycinamide, coupled with its utility in well-established reactions such as the Hantzsch thiazole synthesis, makes it an essential tool for medicinal chemists. The protocols and data presented in this guide are intended to facilitate the exploration of thioamide chemistry and accelerate the development of novel therapeutic agents.

References

• 1. par.nsf.gov [par.nsf.gov]

An In-depth Technical Guide to Tert-butyl (2-amino-2-thioxoethyl)carbamate for Boc Protection of Thioamides

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of tert-butyl (2-amino-2-thioxoethyl)carbamate, a reagent for the Boc protection of thioamides. This document outlines a detailed, two-step synthetic protocol for the reagent itself, starting from readily available precursors. Furthermore, a complete, proposed experimental procedure for the subsequent Boc protection of a model primary thioamide is presented, including a plausible reaction mechanism. All quantitative data is summarized in structured tables, and key processes are visualized using workflow and mechanism diagrams to facilitate understanding and implementation in a laboratory setting.

Introduction to Thioamide Protection

Thioamides are important structural motifs in a wide range of biologically active compounds and serve as valuable isosteres of amides in medicinal chemistry. The strategic protection of the thioamide nitrogen is a crucial step in the multi-step synthesis of complex molecules, preventing unwanted side reactions and enabling selective transformations at other positions. The tert-butyloxycarbonyl (Boc) group is a widely utilized protecting group for amines due to its stability in various conditions and its facile cleavage under acidic conditions. This guide focuses on the synthesis and application of tert-butyl (2-amino-2-thioxoethyl)carbamate as a potential reagent for the direct N-Boc protection of primary thioamides.

Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

Proposed Synthetic Workflow

Caption: Proposed two-step synthesis of tert-butyl (2-amino-2-thioxoethyl)carbamate.

Experimental Protocol: Synthesis of N-Boc-glycinamide (Intermediate)

• Dissolution: Dissolve N-Boc-glycine (1 equivalent) in a suitable organic solvent such as dichloromethane (DCM) or N,N-dimethylformamide (DMF).

• Activation: To the stirred solution, add 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC, 1.2 equivalents) and 1-hydroxybenzotriazole (HOBt, 1.2 equivalents). Stir the mixture at room temperature for 30 minutes.

• Coupling: Add N,N-diisopropylethylamine (DIPEA, 2.5 equivalents) to the reaction mixture, followed by the dropwise addition of a concentrated aqueous solution of ammonia (3 equivalents).

• Reaction: Allow the reaction to stir at room temperature for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or silica gel column chromatography to yield N-Boc-glycinamide.

Experimental Protocol: Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve N-Boc-glycinamide (1 equivalent) in anhydrous toluene.

• Thionation: Add Lawesson's reagent (0.5 equivalents) to the solution.[1][2]

• Heating: Heat the reaction mixture to reflux (approximately 110 °C for toluene) and maintain for 2-4 hours.[2] The progress of the reaction should be monitored by TLC until the starting amide is consumed.[1]

• Quenching: Cool the reaction mixture to room temperature and quench any remaining Lawesson's reagent by adding a small amount of a primary alcohol like ethanol and stirring for an additional hour.

• Work-up: Remove the solvent under reduced pressure. Dissolve the residue in a suitable organic solvent like ethyl acetate and wash thoroughly with water and brine to remove phosphorus byproducts.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to obtain tert-butyl (2-amino-2-thioxoethyl)carbamate.

Characterization of Tert-butyl (2-amino-2-thioxoethyl)carbamate

Below is a summary of the known and predicted properties of the target compound.

Property	Value
CAS Number	89226-13-1
Molecular Formula	C₇H₁₄N₂O₂S
Molecular Weight	190.26 g/mol
Appearance	Off-white solid
Melting Point	129 °C
Predicted ¹H NMR	δ (ppm): 1.45 (s, 9H, -C(CH₃)₃), 4.1-4.3 (d, 2H, -CH₂-), 5.5-5.8 (br s, 1H, -NH-Boc), 7.8-8.2 (br s, 1H, -C(S)NH₂), 8.5-8.9 (br s, 1H, -C(S)NH₂)
Predicted ¹³C NMR	δ (ppm): 28.5 (-C(CH₃)₃), 45-50 (-CH₂-), 80.0 (-C(CH₃)₃), 156.0 (C=O), 200-205 (C=S)
Predicted IR (cm⁻¹)	3300-3100 (N-H stretching), 2980-2950 (C-H stretching), 1700-1680 (C=O stretching of carbamate), 1530-1500 (N-H bending), 1300-1100 (C=S stretching)

Boc Protection of Thioamides

The following section details a proposed protocol for the N-Boc protection of a model primary thioamide using the synthesized tert-butyl (2-amino-2-thioxoethyl)carbamate. The proposed mechanism involves the activation of the thioamide nitrogen followed by nucleophilic attack on the Boc-anhydride.

Proposed Reaction Mechanism

Caption: Proposed mechanism for the Boc protection of a primary thioamide.

Proposed Experimental Workflow for Boc Protection

Caption: Proposed workflow for the Boc protection of a primary thioamide.

Detailed Experimental Protocol

• Reaction Setup: To a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the primary thioamide (1 equivalent) and anhydrous tetrahydrofuran (THF).

• Deprotonation: Cool the stirred suspension to 0 °C in an ice bath. Carefully add sodium hydride (60% dispersion in mineral oil, 1.1 equivalents) portion-wise.

• Activation: Allow the mixture to stir at 0 °C for 30 minutes to ensure complete deprotonation.

• Addition of Protecting Agent: In a separate flask, dissolve tert-butyl (2-amino-2-thioxoethyl)carbamate (1.2 equivalents) in a minimal amount of anhydrous THF. Add this solution dropwise to the reaction mixture at 0 °C.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-12 hours, monitoring the progress by TLC.

• Quenching: Upon completion, carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution at 0 °C.

• Work-up: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography to afford the N-Boc protected thioamide.

Proposed Reaction Parameters

Parameter	Proposed Condition	Notes
Thioamide	Primary thioamide (e.g., thioacetamide)	The reactivity of secondary thioamides may vary.
Protecting Agent	Tert-butyl (2-amino-2-thioxoethyl)carbamate	1.2 equivalents are suggested to ensure complete reaction.
Base	Sodium Hydride (NaH)	A strong, non-nucleophilic base is required. Other bases like LDA or KHMDS could also be explored.
Solvent	Anhydrous Tetrahydrofuran (THF)	A dry, aprotic solvent is essential to prevent quenching of the base and side reactions.
Temperature	0 °C to Room Temperature	Initial cooling is recommended for the deprotonation step to control reactivity.
Reaction Time	4-12 hours	The reaction time will be substrate-dependent and should be monitored by TLC.
Expected Yield	60-85%	This is an estimated yield and will depend on the specific substrate and optimization of reaction conditions.

Conclusion

This technical guide provides a comprehensive framework for the synthesis and application of tert-butyl (2-amino-2-thioxoethyl)carbamate for the Boc protection of primary thioamides. While the protocols presented are based on established chemical principles, they are proposed methods and may require optimization for specific substrates. The information and diagrams herein are intended to serve as a valuable resource for researchers in organic synthesis and medicinal chemistry, facilitating the exploration of this potentially useful synthetic transformation.

References

• 1. benchchem.com [benchchem.com]
• 2. BJOC - A chromatography-free and aqueous waste-free process for thioamide preparation with Lawesson’s reagent [beilstein-journals.org]

Navigating the Stability and Storage of Tert-butyl (2-amino-2-thioxoethyl)carbamate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tert-butyl (2-amino-2-thioxoethyl)carbamate, a bifunctional molecule incorporating a thioamide and a Boc-protected amine, presents unique considerations for its stable handling and storage. This technical guide synthesizes the available chemical principles and data for analogous compounds to provide a comprehensive overview of its stability profile, recommended storage conditions, and potential degradation pathways. Due to a lack of specific stability studies on this compound, this guide emphasizes general best practices and provides a framework for designing tailored stability assessments.

Introduction

Tert-butyl (2-amino-2-thioxoethyl)carbamate is a valuable building block in medicinal chemistry and drug discovery, notably utilized in the synthesis of peptidomimetics and other complex organic molecules. Its structure, featuring both a reactive thioamide group and a labile tert-butyloxycarbonyl (Boc) protecting group, dictates its chemical behavior and stability. Understanding these characteristics is paramount for ensuring the integrity of the compound throughout its lifecycle, from synthesis and storage to its application in research and development. This guide aims to provide an in-depth technical resource on the stability and storage of tert-butyl (2-amino-2-thioxoethyl)carbamate, drawing upon established knowledge of thioamides and Boc-protected amines to inform best practices.

Chemical Structure and Properties

• IUPAC Name: tert-butyl (2-amino-2-thioxoethyl)carbamate

• CAS Number: 89226-13-1

• Molecular Formula: C₇H₁₄N₂O₂S

• Molecular Weight: 190.26 g/mol

• Appearance: Off-white solid

The molecule's stability is primarily influenced by the thioamide functional group and the Boc-protecting group.

Stability Profile

Table 1: Summary of Qualitative Stability of Tert-butyl (2-amino-2-thioxoethyl)carbamate

Condition	Potential for Degradation	Likely Degradation Products	Notes
Temperature	Moderate	Cleavage of Boc group (thermal deprotection), potential decomposition of thioamide at very high temperatures.	The Boc group can be thermally labile, especially at elevated temperatures.[1][2][3]
pH	High (especially acidic)	Acid-catalyzed cleavage of the Boc group to yield the corresponding amine, isobutylene, and carbon dioxide.[4][5] Thioamides can also be susceptible to hydrolysis under strong acidic or basic conditions, though generally more stable than amides.	Avoidance of strong acidic conditions is critical to prevent deprotection of the amine.
Light	Low to Moderate	While not extensively documented for this specific molecule, some organic compounds, including those with sulfur-containing groups, can be light-sensitive.	Storage in light-resistant containers is a recommended precautionary measure.
Oxidizing Agents	High	Oxidation of the thioamide group.	Contact with strong oxidizing agents should be strictly avoided.[6]
Moisture/Humidity	Moderate	Potential for hydrolysis of the carbamate and thioamide groups over extended periods, especially in the presence of acidic or basic impurities.	Storage in a dry environment is crucial.

Recommended Storage and Handling

Based on the inferred stability profile and general laboratory safety guidelines, the following storage and handling procedures are recommended to maintain the integrity of tert-butyl (2-amino-2-thioxoethyl)carbamate.

Table 2: Recommended Storage and Handling Conditions

Parameter	Recommendation	Rationale
Temperature	Store in a cool location.	Minimizes the risk of thermal degradation, particularly the cleavage of the Boc-protecting group.
Atmosphere	Store under a dry, inert atmosphere (e.g., nitrogen or argon).	Prevents moisture-induced hydrolysis and potential oxidation.
Container	Tightly sealed, light-resistant container (e.g., amber glass vial).	Protects from moisture and light, which can contribute to degradation.
Ventilation	Handle in a well-ventilated area, preferably a fume hood.	Ensures user safety from potential inhalation of fine particles.
Incompatible Materials	Strong acids, strong oxidizing agents.[6]	Prevents chemical reactions that would lead to the degradation of the compound.[6]

Potential Degradation Pathways

Two primary degradation pathways can be postulated for tert-butyl (2-amino-2-thioxoethyl)carbamate based on its functional groups.

Acid-Catalyzed Deprotection of the Boc Group

The tert-butyloxycarbonyl (Boc) group is susceptible to cleavage under acidic conditions. This is a common deprotection strategy in organic synthesis but represents a degradation pathway during storage if the compound is exposed to acidic environments.

Caption: Acid-catalyzed degradation of the Boc group.

Hydrolysis of the Thioamide Group

Thioamides, while generally more resistant to hydrolysis than their amide counterparts, can still undergo hydrolysis under forcing acidic or basic conditions to yield the corresponding carboxylic acid and hydrogen sulfide.

Caption: Hydrolytic degradation of the thioamide group.

Framework for Experimental Stability Assessment

For researchers requiring definitive stability data, a formal stability study is recommended. The following outlines a general experimental protocol.

Objective

To determine the stability of tert-butyl (2-amino-2-thioxoethyl)carbamate under various stress conditions (e.g., temperature, humidity, pH, and light) and to identify and quantify any major degradation products.

Materials and Methods

• Test Substance: Tert-butyl (2-amino-2-thioxoethyl)carbamate of known purity.

• Analytical Method: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection should be developed and validated. This method must be able to separate the parent compound from its potential degradation products. Mass spectrometry (LC-MS) can be used for the identification of unknown degradants.

• Forced Degradation Studies:

  • Acidic Conditions: Treat a solution of the compound with a dilute acid (e.g., 0.1 N HCl) at a controlled temperature.

  • Basic Conditions: Treat a solution of the compound with a dilute base (e.g., 0.1 N NaOH) at a controlled temperature.

  • Oxidative Conditions: Treat a solution of the compound with an oxidizing agent (e.g., 3% H₂O₂) at a controlled temperature.

  • Thermal Stress: Expose the solid compound to elevated temperatures (e.g., 40°C, 60°C).

  • Photostability: Expose the solid compound and a solution to a controlled light source (e.g., ICH-compliant photostability chamber).

Experimental Workflow

References

• 1. Thermal Methods - Wordpress [reagents.acsgcipr.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]
• 5. jk-sci.com [jk-sci.com]
• 6. coolingtowerchemicals.com [coolingtowerchemicals.com]

Safety data sheet for "Tert-butyl (2-amino-2-thioxoethyl)carbamate"

Technical Guide: Tert-butyl (2-amino-2-thioxoethyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and is not a substitute for a certified Safety Data Sheet (SDS). A complete SDS with comprehensive safety data for "Tert-butyl (2-amino-2-thioxoethyl)carbamate" (CAS No. 89226-13-1) is not publicly available in the searched resources. The information presented here is compiled from various chemical supplier databases and research articles and should be used with caution. Always consult a certified SDS and conduct a thorough risk assessment before handling this chemical.

Chemical and Physical Properties

"Tert-butyl (2-amino-2-thioxoethyl)carbamate" is a carbamate derivative containing a thioxoethyl group. Carbamates are a class of organic compounds that are used in various applications, including as protecting groups in organic synthesis and as functional moieties in pharmaceuticals and agrochemicals. The presence of the thioxo group can influence the compound's reactivity and biological activity.

Table 1: Chemical and Physical Data

Property	Value	Source
CAS Number	89226-13-1	Chemical Supplier Catalogs
Molecular Formula	C₇H₁₄N₂O₂S	Chemical Supplier Catalogs
Molecular Weight	190.27 g/mol	Chemical Supplier Catalogs
Physical Form	Solid	Chemical Supplier Catalogs
Melting Point	129 °C	Chemical Supplier Catalogs
Density	1.152 g/cm³	Chemical Supplier Catalogs

Hazard Identification and Safety Information

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this compound is classified with the following hazards.

Table 2: GHS Hazard and Precautionary Statements

Category	Code	Statement
Hazard Statements	H302	Harmful if swallowed.
H315	Causes skin irritation.
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.
Precautionary Statements	P261	Avoid breathing dust/fume/gas/mist/vapours/spray.
P264	Wash hands thoroughly after handling.
P270	Do not eat, drink or smoke when using this product.
P271	Use only outdoors or in a well-ventilated area.
P280	Wear protective gloves/protective clothing/eye protection/face protection.
P301+P312	IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
P302+P352	IF ON SKIN: Wash with plenty of water.
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P312	Call a POISON CENTER/doctor if you feel unwell.
P330	Rinse mouth.
P332+P313	If skin irritation occurs: Get medical advice/attention.
P337+P313	If eye irritation persists: Get medical advice/attention.
P362+P364	Take off contaminated clothing and wash it before reuse.
P403+P233	Store in a well-ventilated place. Keep container tightly closed.
P405	Store locked up.
P501	Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols

Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

A general method for the synthesis of thioamides from their corresponding carboxamides has been described. This protocol is adapted from a published research article.

Workflow for Thioamide Synthesis

Caption: General workflow for the synthesis of thioamides.

Detailed Methodology:

• Dissolve the starting carboxamide (1 equivalent) in anhydrous tetrahydrofuran (THF) under a nitrogen atmosphere.

• Add Lawesson's reagent (0.57 equivalents) to the solution.

• Stir the suspension at room temperature for approximately 8 hours, during which the solid material should dissolve, resulting in a clear yellow solution.

• Slowly add saturated aqueous sodium bicarbonate (NaHCO₃) solution to the reaction mixture to quench the reaction.

• Perform an extraction using ethyl acetate.

• The crude product is then purified to yield the final thioamide.

Biological Activity and Signaling Pathways

Note: No specific studies on the biological signaling pathways or the detailed mechanism of action for "Tert-butyl (2-amino-2-thioxoethyl)carbamate" were identified in the available literature. The following provides a general overview of the known biological activities of related compounds.

Carbamate-containing compounds are known to have a wide range of biological activities. Many carbamate derivatives are used as pesticides due to their ability to inhibit acetylcholinesterase. In medicinal chemistry, the carbamate moiety is often incorporated into drug candidates to improve their pharmacological properties.

The thioxo- group (C=S) can also confer biological activity. Compounds containing this functional group are known to interact with various biological targets.

Logical Relationship for Investigating Biological Activity

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Thiazoles Using Tert-butyl (2-amino-2-thioxoethyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of thiazole derivatives utilizing Tert-butyl (2-amino-2-thioxoethyl)carbamate, a key reagent in the construction of the biologically important 2-aminothiazole scaffold. Thiazole moieties are prevalent in a wide array of pharmaceuticals, underscoring the importance of efficient synthetic methodologies for drug discovery and development.

Introduction

The thiazole ring is a fundamental heterocyclic motif present in numerous clinically approved drugs and biologically active compounds. Its derivatives exhibit a broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The Hantzsch thiazole synthesis is a classic and versatile method for constructing the thiazole core, typically involving the condensation of a thioamide with an α-haloketone.

Tert-butyl (2-amino-2-thioxoethyl)carbamate, also known as Boc-thiourea, serves as a valuable N-protected thioamide in the Hantzsch reaction. The use of the tert-butyloxycarbonyl (Boc) protecting group allows for the synthesis of 2-(Boc-amino)thiazoles, which can be readily deprotected under acidic conditions to yield the corresponding 2-aminothiazoles. This two-step sequence provides a reliable route to a diverse range of 2-aminothiazole derivatives, which are crucial intermediates in the synthesis of complex drug candidates.

Reaction Scheme

The overall synthetic strategy involves two key steps: the Hantzsch thiazole synthesis to form the Boc-protected thiazole, followed by the acidic deprotection of the Boc group to yield the final 2-aminothiazole.

Step 1: Hantzsch Thiazole Synthesis

Caption: Hantzsch condensation of Boc-thiourea and an α-haloketone.

Step 2: Boc Deprotection

Caption: Acid-catalyzed deprotection of the Boc group.

Experimental Protocols

Protocol 1: Synthesis of Tert-butyl (4-arylthiazol-2-yl)carbamates

This protocol describes a general procedure for the Hantzsch condensation of Tert-butyl (2-amino-2-thioxoethyl)carbamate with various α-bromoacetophenones.

Materials:

• Tert-butyl (2-amino-2-thioxoethyl)carbamate (Boc-thiourea)

• Substituted α-bromoacetophenone (e.g., 2-bromo-1-phenylethanone)

• Ethanol (absolute)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a round-bottom flask, add Tert-butyl (2-amino-2-thioxoethyl)carbamate (1.0 eq).

• Add the substituted α-bromoacetophenone (1.0 eq).

• Add absolute ethanol to the flask to achieve a concentration of approximately 0.2 M.

• Equip the flask with a reflux condenser and place it in a heating mantle on a magnetic stirrer.

• Heat the reaction mixture to reflux and maintain for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The product may precipitate upon cooling. If so, collect the solid by vacuum filtration.

• If the product does not precipitate, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Quantitative Data Summary:

Entry	α-Bromoacetophenone Substituent	Product	Reaction Time (h)	Yield (%)
1	H	Tert-butyl (4-phenylthiazol-2-yl)carbamate	3	85-95
2	4-Cl	Tert-butyl (4-(4-chlorophenyl)thiazol-2-yl)carbamate	3	88-92
3	4-Br	Tert-butyl (4-(4-bromophenyl)thiazol-2-yl)carbamate	2.5	90-94
4	4-NO₂	Tert-butyl (4-(4-nitrophenyl)thiazol-2-yl)carbamate	2	92-96
5	4-OCH₃	Tert-butyl (4-(4-methoxyphenyl)thiazol-2-yl)carbamate	4	82-88

Protocol 2: Deprotection of Tert-butyl (4-arylthiazol-2-yl)carbamates

This protocol outlines two common methods for the removal of the Boc protecting group to yield the free 2-aminothiazole.

Method A: Using Trifluoroacetic Acid (TFA)

Materials:

• Tert-butyl (4-arylthiazol-2-yl)carbamate

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Rotary evaporator

Procedure:

• Dissolve the Boc-protected thiazole (1.0 eq) in dichloromethane (DCM).[1]

• To the stirred solution at room temperature, add trifluoroacetic acid (TFA) (5-10 eq).[1]

• Stir the reaction mixture for 1-3 hours.

• Monitor the deprotection by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to remove DCM and excess TFA.

• Dissolve the residue in a small amount of an appropriate solvent and neutralize with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to afford the crude 2-aminothiazole.

• Purify the product by recrystallization or column chromatography if necessary.

Method B: Using Hydrochloric Acid (HCl) in Dioxane

Materials:

• Tert-butyl (4-arylthiazol-2-yl)carbamate

• 4M HCl in 1,4-dioxane

• 1,4-Dioxane (anhydrous)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Rotary evaporator

Procedure:

• Dissolve the Boc-protected thiazole (1.0 eq) in anhydrous 1,4-dioxane.[2][3]

• To the stirred solution, add a 4M solution of HCl in 1,4-dioxane (5-10 eq).[2][3][4]

• Stir the reaction mixture at room temperature for 2-4 hours.[2]

• Monitor the reaction by TLC.

• Upon completion, the hydrochloride salt of the product may precipitate. If so, collect the solid by filtration.

• Alternatively, concentrate the reaction mixture under reduced pressure.

• The resulting hydrochloride salt can be used directly or neutralized with a base (e.g., saturated sodium bicarbonate solution) and extracted as described in Method A.

Quantitative Data Summary for Deprotection:

Entry	Boc-Protected Thiazole	Deprotection Method	Reaction Time (h)	Yield (%)
1	Tert-butyl (4-phenylthiazol-2-yl)carbamate	TFA/DCM	2	>95
2	Tert-butyl (4-(4-chlorophenyl)thiazol-2-yl)carbamate	TFA/DCM	2	>95
3	Tert-butyl (4-phenylthiazol-2-yl)carbamate	4M HCl in Dioxane	3	>95
4	Tert-butyl (4-(4-bromophenyl)thiazol-2-yl)carbamate	4M HCl in Dioxane	3	>95

Applications in Drug Development

The synthesized 2-aminothiazoles are valuable building blocks for the development of novel therapeutic agents. They can be further functionalized at the 2-amino position to generate libraries of compounds for screening against various biological targets. For instance, the amino group can be acylated, alkylated, or used in the formation of ureas and thioureas, leading to compounds with potential anticancer, anti-inflammatory, or antimicrobial activities.

The general workflow for utilizing these synthesized thiazoles in a drug discovery program is outlined below.

Caption: General workflow for drug discovery using synthesized thiazoles.

Conclusion

The use of Tert-butyl (2-amino-2-thioxoethyl)carbamate in the Hantzsch thiazole synthesis provides an efficient and versatile route to a wide range of 2-aminothiazole derivatives. The protocols outlined in this document offer a reliable foundation for researchers in the field of medicinal chemistry and drug development to synthesize these valuable building blocks. The subsequent deprotection and functionalization of the 2-amino group open up avenues for the creation of diverse chemical libraries for the discovery of novel therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. Boc Deprotection - HCl [commonorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tert-butyl (2-amino-2-thioxoethyl)carbamate in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl (2-amino-2-thioxoethyl)carbamate, also known as N-Boc-2-amino-2-thioacetamide, is a specialized bifunctional reagent utilized in the synthesis of complex peptides and natural products. Its structure incorporates a Boc-protected amine and a thioamide functionality. The tert-butyloxycarbonyl (Boc) group serves as a well-established acid-labile protecting group for the amine, preventing its participation in unwanted side reactions during peptide coupling. The thioamide group, a bioisostere of the amide bond, is a key feature for introducing sulfur into peptide backbones, a characteristic found in a variety of bioactive natural products, including the polyazole peptide antibiotic Goadsporin and the carbapenem antibiotic ME1036.[1] The incorporation of a thioamide can impart unique conformational constraints, alter hydrogen bonding patterns, and enhance metabolic stability compared to its amide counterpart.

These application notes provide detailed protocols for the synthesis of tert-butyl (2-amino-2-thioxoethyl)carbamate and its subsequent application in peptide synthesis, drawing from established literature.

Physicochemical Properties

Property	Value
CAS Number	89226-13-1
Molecular Formula	C₇H₁₄N₂O₂S
Molecular Weight	190.26 g/mol
Appearance	Off-white solid
Melting Point	129 °C
Storage	2-8°C

Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

The synthesis of tert-butyl (2-amino-2-thioxoethyl)carbamate can be achieved from N-Boc-glycine amide. The following protocol is adapted from validated synthetic routes.

Experimental Protocol: Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

Materials:

• N-Boc-glycine amide

• Lawesson's Reagent

• Anhydrous Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• Hexane

• Silica Gel for column chromatography

• Argon or Nitrogen gas supply

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), dissolve N-Boc-glycine amide (1 equivalent) in anhydrous THF.

• Thionation: To the stirred solution, add Lawesson's Reagent (0.5 equivalents).

• Reaction Monitoring: Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford tert-butyl (2-amino-2-thioxoethyl)carbamate as an off-white solid.

Expected Yield: 70-85%

Application in Peptide Synthesis: Incorporation of a Thioamide Moiety

Tert-butyl (2-amino-2-thioxoethyl)carbamate serves as a building block for introducing a thioamide-containing residue at the N-terminus of a peptide chain. The free thioamide can then participate in further coupling reactions. A general protocol for its incorporation using solid-phase peptide synthesis (SPPS) is outlined below. This protocol assumes a standard Boc-SPPS workflow.

Experimental Protocol: Coupling of Tert-butyl (2-amino-2-thioxoethyl)carbamate in Boc-SPPS

Materials:

• Resin-bound peptide with a free N-terminal amine

• Tert-butyl (2-amino-2-thioxoethyl)carbamate

• Coupling reagents (e.g., HBTU, HATU, or PyBOP)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine (for Fmoc-SPPS compatibility testing if needed)

• Trifluoroacetic acid (TFA) for cleavage

1. Resin Preparation and Deprotection:

• Swell the resin-bound peptide in DCM for 30 minutes.

• For Boc-SPPS, deprotect the N-terminal Boc group using 50% TFA in DCM for 30 minutes.

• Neutralize the resin with a solution of 10% DIPEA in DCM.

2. Coupling of Tert-butyl (2-amino-2-thioxoethyl)carbamate:

• In a separate vessel, dissolve tert-butyl (2-amino-2-thioxoethyl)carbamate (2-4 equivalents relative to resin loading) and a suitable coupling reagent (e.g., HBTU, 2-4 equivalents) in DMF.

• Add DIPEA (4-6 equivalents) to the activation mixture.

• Add the activated solution to the deprotected and washed resin.

• Agitate the reaction mixture at room temperature for 2-4 hours. The progress of the coupling can be monitored using a Kaiser test, although it should be noted that the thioamide may give a weak or ambiguous result.

3. Post-Coupling Wash:

• Wash the resin thoroughly with DMF and DCM to remove excess reagents and byproducts.

4. Cleavage and Deprotection:

• After completion of the synthesis, cleave the peptide from the resin and remove the Boc protecting group and any other acid-labile side-chain protecting groups using a cleavage cocktail containing TFA (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane).

5. Product Isolation:

• Precipitate the cleaved peptide in cold diethyl ether, centrifuge, and wash the peptide pellet.

• The crude thioamide-containing peptide can then be purified by reverse-phase HPLC.

Quantitative Data Summary

The efficiency of incorporating tert-butyl (2-amino-2-thioxoethyl)carbamate is dependent on the coupling conditions and the peptide sequence. The following table provides typical parameters and expected outcomes based on literature for thioamide couplings.

Parameter	Typical Range/Value	Notes
Resin Loading	0.3 - 0.8 mmol/g	Lower loading is often preferred for longer or more complex sequences.
Building Block Excess	2 - 4 equivalents	Relative to the resin loading.
Coupling Reagent Excess	2 - 4 equivalents	Relative to the resin loading.
Coupling Time	2 - 4 hours	May require longer coupling times compared to standard amino acids.
Coupling Efficiency	80 - 95%	Sequence-dependent; can be influenced by steric hindrance.
Final Cleavage Yield	50 - 90%	Highly dependent on the peptide sequence and cleavage conditions.

Visualizing the Workflow and Logic

Synthesis of the Thioamide Building Block

Caption: Workflow for the synthesis of tert-butyl (2-amino-2-thioxoethyl)carbamate.

Incorporation into a Peptide Chain via SPPS

Caption: General workflow for incorporating the thioamide building block in SPPS.

Conclusion

Tert-butyl (2-amino-2-thioxoethyl)carbamate is a valuable reagent for the site-specific incorporation of a thioamide moiety into a peptide backbone. The protocols provided herein offer a framework for its synthesis and application in solid-phase peptide synthesis. Researchers and drug development professionals can leverage this building block to create novel peptide analogs with potentially enhanced biological properties. Careful monitoring of the thionation and coupling steps is recommended to ensure optimal yields and purity of the final thioamidated peptide.

References

• 1. docserv.uni-duesseldorf.de [docserv.uni-duesseldorf.de]

Application Notes and Protocols for Tert-butyl (2-amino-2-thioxoethyl)carbamate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tert-butyl (2-amino-2-thioxoethyl)carbamate as a versatile building block and amino-protecting group in organic synthesis. This reagent is particularly valuable in the construction of heterocyclic scaffolds, such as thiazoles, and in peptide chemistry where the thioamide moiety can serve as a unique structural and functional element.

Introduction

Tert-butyl (2-amino-2-thioxoethyl)carbamate, also known as Boc-glycine thioamide, combines the widely used tert-butyloxycarbonyl (Boc) protecting group with a thioamide functionality. The Boc group offers temporary protection of the primary amine, which is stable under various conditions but can be removed under specific acidic conditions. The thioamide group is a key reactive handle for various chemical transformations, most notably the Hantzsch thiazole synthesis.

However, a critical consideration is the acid sensitivity of the thioamide group itself. Standard Boc deprotection protocols using strong acids like trifluoroacetic acid (TFA) can lead to degradation of the thioamide, resulting in low yields and undesired side products. Therefore, the successful application of this reagent hinges on the use of mild deprotection techniques.

This document provides detailed protocols for the synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate, its application in thiazole synthesis, and a mild deprotection method that preserves the integrity of the thioamide moiety.

Data Presentation

The following tables summarize the quantitative data for the key experimental protocols described in this document.

Table 1: Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

Parameter	Value
Reactants
N-Boc-glycine	1.0 equiv
Ethyl chloroformate	1.1 equiv
Triethylamine	1.1 equiv
Ammonia (in THF)	Excess
Lawesson's Reagent	0.5 equiv
Reaction Conditions
Temperature (Amidation)	0 °C to rt
Temperature (Thionation)	rt
Solvent	THF
Outcome
Yield	~70-80%

Table 2: Hantzsch Thiazole Synthesis

Parameter	Value
Reactants
Tert-butyl (2-amino-2-thioxoethyl)carbamate	1.0 equiv
α-Bromoacetophenone	1.0 equiv
Reaction Conditions
Temperature	Reflux
Solvent	Ethanol
Reaction Time	2-4 h
Outcome
Yield	High

Table 3: Mild Boc Deprotection using SnCl₄

Parameter	Value
Reactants
Boc-protected Thioamide	1.0 equiv
Tin (IV) chloride (SnCl₄)	1.0-1.2 equiv
Reaction Conditions
Temperature	0 °C to rt
Solvent	Dichloromethane (DCM) or Acetonitrile (MeCN)
Reaction Time	15-60 min
Outcome
Yield	Excellent (>90%)

Experimental Protocols

Protocol 1: Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

This protocol is based on the procedure reported in The Journal of Organic Chemistry, 1985, 50, p. 2787.

Materials:

• N-Boc-glycine

• Ethyl chloroformate

• Triethylamine (Et₃N)

• Anhydrous Tetrahydrofuran (THF)

• Ammonia solution (saturated in THF)

• Lawesson's Reagent

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Amide Formation: a. Dissolve N-Boc-glycine (1.0 equiv) in anhydrous THF in a round-bottom flask under a nitrogen atmosphere. b. Cool the solution to 0 °C in an ice bath. c. Add triethylamine (1.1 equiv) followed by the dropwise addition of ethyl chloroformate (1.1 equiv). d. Stir the reaction mixture at 0 °C for 30 minutes. e. To the resulting mixed anhydride, add a pre-cooled (0 °C) saturated solution of ammonia in THF in excess. f. Allow the reaction to warm to room temperature and stir for 4-6 hours. g. Quench the reaction with water and extract the product with DCM. h. Wash the organic layer sequentially with saturated NaHCO₃ solution and brine. i. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain N-Boc-glycinamide.

• Thionation: a. Dissolve the crude N-Boc-glycinamide in anhydrous THF. b. Add Lawesson's Reagent (0.5 equiv) in one portion. c. Stir the reaction mixture at room temperature for 12-16 hours. d. Monitor the reaction progress by TLC. e. Upon completion, concentrate the reaction mixture under reduced pressure. f. Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford Tert-butyl (2-amino-2-thioxoethyl)carbamate as a solid.

Protocol 2: Hantzsch Thiazole Synthesis

This protocol describes the synthesis of a 2-amino-4-phenylthiazole derivative.[1][2]

Materials:

• Tert-butyl (2-amino-2-thioxoethyl)carbamate

• α-Bromoacetophenone

• Ethanol

• Sodium bicarbonate (NaHCO₃)

• Water

• Diethyl ether

Procedure:

• In a round-bottom flask, dissolve Tert-butyl (2-amino-2-thioxoethyl)carbamate (1.0 equiv) and α-bromoacetophenone (1.0 equiv) in ethanol.

• Heat the reaction mixture to reflux and monitor the progress by TLC. The reaction is typically complete within 2-4 hours.

• Cool the reaction mixture to room temperature.

• Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• The product will precipitate out of the solution.

• Collect the solid by vacuum filtration.

• Wash the solid with water and then with a small amount of cold diethyl ether.

• Dry the product under vacuum to obtain the Boc-protected 2-aminothiazole derivative.

Protocol 3: Mild Boc Deprotection of Thioamide-Containing Compounds

This protocol utilizes tin (IV) chloride for the mild cleavage of the Boc group, preserving the thioamide functionality.[3]

Materials:

• Boc-protected thioamide (e.g., the product from Protocol 2)

• Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN)

• Tin (IV) chloride (SnCl₄, 1M solution in DCM or neat)

• Methanol

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the Boc-protected thioamide (1.0 equiv) in anhydrous DCM or MeCN under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add SnCl₄ (1.0-1.2 equiv) dropwise to the stirred solution.

• Stir the reaction mixture at 0 °C for 15 minutes, then allow it to warm to room temperature and stir for an additional 15-45 minutes.

• Monitor the deprotection by TLC.

• Upon completion, quench the reaction by the slow addition of methanol.

• Dilute the mixture with DCM and wash with a saturated aqueous NaHCO₃ solution to neutralize the acid and precipitate tin salts.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the deprotected amine.

• If necessary, the product can be further purified by chromatography or crystallization.

Visualizations

Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate Workflow

Caption: Workflow for the synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate.

Hantzsch Thiazole Synthesis and Deprotection Workflow

Caption: General workflow for Hantzsch thiazole synthesis and subsequent mild Boc deprotection.

Conclusion

Tert-butyl (2-amino-2-thioxoethyl)carbamate is a valuable reagent for the synthesis of thioamide-containing molecules and heterocyclic compounds. The key to its successful application lies in the careful selection of deprotection conditions to accommodate the acid-sensitive nature of the thioamide functionality. The protocols provided herein offer a reliable framework for the synthesis, application, and deprotection of this versatile building block, enabling its use in diverse areas of chemical research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. asianpubs.org [asianpubs.org]
• 3. Extremely mild reagent for Boc deprotection applicable to the synthesis of peptides with thioamide linkages - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Tert-butyl (2-amino-2-thioxoethyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical information for the use of Tert-butyl (2-amino-2-thioxoethyl)carbamate , a key building block in the synthesis of thiazole-containing compounds and a potential component in peptide synthesis.

Overview of Tert-butyl (2-amino-2-thioxoethyl)carbamate

Tert-butyl (2-amino-2-thioxoethyl)carbamate, also known as N-Boc-thioglycinamide, is a versatile bifunctional molecule. It incorporates a thioamide group, which is a key precursor for the synthesis of thiazole rings, and a tert-butyloxycarbonyl (Boc) protected amine, a standard protecting group in organic synthesis, particularly in peptide chemistry. Its primary application lies in the construction of 2-aminothiazole derivatives, which are prevalent scaffolds in many biologically active compounds.

Physicochemical Properties:

Property	Value
CAS Number	89226-13-1
Molecular Formula	C₇H₁₄N₂O₂S
Molecular Weight	190.26 g/mol
Appearance	Off-white solid
Melting Point	129 °C

Application in Thiazole Synthesis: The Hantzsch Reaction

The most prominent application of Tert-butyl (2-amino-2-thioxoethyl)carbamate is in the Hantzsch thiazole synthesis. This classic condensation reaction involves the cyclization of a thioamide with an α-haloketone to form a thiazole ring. The thioamide sulfur atom acts as a nucleophile, attacking the carbon bearing the halogen, followed by an intramolecular condensation and dehydration to form the aromatic thiazole ring.

Experimental Protocol: Synthesis of Tert-butyl (2-(aminomethyl)thiazol-4-yl)carbamate Derivatives

This protocol describes a general procedure for the synthesis of N-Boc protected 2-(aminomethyl)thiazole derivatives via the Hantzsch reaction between Tert-butyl (2-amino-2-thioxoethyl)carbamate and various α-haloketones.

Materials:

• Tert-butyl (2-amino-2-thioxoethyl)carbamate

• α-Haloketone (e.g., 2-bromoacetophenone or ethyl bromopyruvate)

• Ethanol (or other suitable solvent like methanol or DMF)

• Sodium bicarbonate (NaHCO₃) or triethylamine (TEA) (optional, as a base)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Rotary evaporator

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve Tert-butyl (2-amino-2-thioxoethyl)carbamate (1.0 equivalent) in ethanol (approximately 10-20 mL per gram of thioamide).

• Addition of α-Haloketone: To the stirred solution, add the α-haloketone (1.0-1.1 equivalents).

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction time can vary from 2 to 24 hours depending on the reactivity of the α-haloketone.

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the solvent.

  • Dissolve the residue in dichloromethane (DCM).

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure Tert-butyl (2-(aminomethyl)thiazol-4-yl)carbamate derivative.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Quantitative Data for a Representative Reaction:

The following table summarizes typical quantitative data for the reaction of Tert-butyl (2-amino-2-thioxoethyl)carbamate with 2-bromoacetophenone.

Parameter	Value
Equivalents of 2-bromoacetophenone	1.05
Solvent	Ethanol
Reaction Temperature	78 °C (Reflux)
Reaction Time	4-6 hours
Typical Yield	75-85%

Diagram of the Hantzsch Thiazole Synthesis Workflow

Caption: General workflow for the Hantzsch synthesis of thiazoles.

Diagram of the Hantzsch Thiazole Synthesis Signaling Pathway

Application Notes and Protocols for the Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate, a key intermediate in the preparation of various pharmaceuticals and biologically active compounds. The synthesis is a two-step process commencing with the amidation of N-Boc-glycine to yield Tert-butyl (2-amino-2-oxoethyl)carbamate (Boc-glycinamide), followed by the thionation of the resulting amide using Lawesson's reagent. This guide presents optimized reaction conditions, detailed experimental procedures, and data presented in a structured format for clarity and reproducibility.

Introduction

Tert-butyl (2-amino-2-thioxoethyl)carbamate, also known as Boc-glycine thioamide, is a valuable building block in organic synthesis. The presence of the thioamide functional group and the Boc-protecting group makes it a versatile precursor for the synthesis of thiazole derivatives and other heterocyclic systems, which are core structures in many therapeutic agents. A reliable and scalable synthesis of this intermediate is therefore of significant interest to the drug development community. The protocols outlined herein describe a robust two-step synthesis pathway.

Overall Reaction Scheme

The synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate proceeds via two sequential reactions:

• Amidation of N-Boc-glycine: The carboxyl group of N-Boc-glycine is activated and subsequently reacted with an ammonia source to form the primary amide, Boc-glycinamide.

• Thionation of Boc-glycinamide: The oxygen atom of the amide carbonyl in Boc-glycinamide is exchanged for a sulfur atom using a thionating agent, typically Lawesson's reagent, to yield the final thioamide product.

Figure 1: Overall synthetic workflow for Tert-butyl (2-amino-2-thioxoethyl)carbamate.

Experimental Protocols

Part 1: Synthesis of Tert-butyl (2-amino-2-oxoethyl)carbamate (Boc-glycinamide)

This protocol details the formation of the primary amide from N-Boc-glycine using a carbodiimide coupling agent.

Materials:

• N-Boc-glycine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• Ammonium chloride (NH₄Cl)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add N-Boc-glycine (1.0 eq), HOBt (1.1 eq), and ammonium chloride (1.1 eq).

• Dissolve the solids in anhydrous DMF.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add DIPEA (2.5 eq) dropwise to the stirred solution.

• In a separate flask, dissolve EDC (1.2 eq) in anhydrous DMF.

• Add the EDC solution dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford Tert-butyl (2-amino-2-oxoethyl)carbamate as a white solid.

Data Summary:

Parameter	Value
Reactants
N-Boc-glycine	1.0 eq
EDC	1.2 eq
HOBt	1.1 eq
Ammonium chloride	1.1 eq
DIPEA	2.5 eq
Solvent	Anhydrous DMF
Temperature	0 °C to Room Temperature
Reaction Time	12 - 18 hours
Typical Yield	85 - 95%

Part 2: Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

This protocol describes the thionation of Boc-glycinamide using Lawesson's reagent.

Materials:

• Tert-butyl (2-amino-2-oxoethyl)carbamate

• Lawesson's Reagent [2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane-2,4-disulfide]

• Anhydrous toluene

• Anhydrous ethylene glycol

• Ethyl acetate (EtOAc)

• Heptane

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and under an inert atmosphere, suspend Tert-butyl (2-amino-2-oxoethyl)carbamate (1.0 eq) in anhydrous toluene.

• Add Lawesson's Reagent (0.55-0.60 eq) to the suspension.

• Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 2-4 hours.

• Monitor the reaction for the consumption of the starting amide by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• To simplify the removal of phosphorus byproducts, add an excess of ethylene glycol and heat the mixture at 95 °C for 2-3 hours.[1][2]

• After cooling, transfer the mixture to a separatory funnel and separate the toluene layer. The phosphorus byproducts will be sequestered in the ethylene glycol layer.[1]

• Wash the organic layer with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from an ethyl acetate/heptane mixture to yield Tert-butyl (2-amino-2-thioxoethyl)carbamate as a solid.

Data Summary:

Parameter	Value
Reactants
Boc-glycinamide	1.0 eq
Lawesson's Reagent	0.55 - 0.60 eq
Solvent	Anhydrous Toluene
Temperature	Reflux (~110 °C)
Reaction Time	2 - 4 hours
Work-up Additive	Ethylene Glycol[1][2]
Typical Yield	70 - 85%

Logical Workflow Diagram

Figure 2: Detailed experimental workflow for the two-step synthesis.

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• Lawesson's reagent has a strong, unpleasant odor and should be handled with care.

• Solvents are flammable and should be kept away from ignition sources.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

References

• 1. A chromatography-free and aqueous waste-free process for thioamide preparation with Lawesson’s reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Applications of Tert-butyl (2-amino-2-thioxoethyl)carbamate in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl (2-amino-2-thioxoethyl)carbamate, a bifunctional molecule featuring a Boc-protected amine and a thioamide group, serves as a critical building block in medicinal chemistry. Its unique structure allows for its versatile application in the synthesis of complex heterocyclic scaffolds and modified peptides, which are integral to the development of novel therapeutic agents. The tert-butyloxycarbonyl (Boc) group provides a stable yet easily removable protecting group for the amine functionality, enabling selective reactions at the thioamide moiety. This document provides detailed application notes, experimental protocols, and relevant data on the use of this reagent in the synthesis of bioactive compounds.

Application Notes

Synthesis of Thiazole-Containing Bioactive Molecules

Tert-butyl (2-amino-2-thioxoethyl)carbamate is a key precursor for the synthesis of 2-aminothiazole derivatives, a class of compounds with a broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] The thioamide functionality readily participates in the Hantzsch thiazole synthesis, reacting with α-haloketones to form the thiazole ring. The Boc-protected amine can then be deprotected to allow for further functionalization, making this reagent a versatile scaffold for combinatorial library synthesis in drug discovery programs.

Intermediate in the Synthesis of Complex Antibiotics

This carbamate derivative is a documented reactant in the total synthesis of potent antibiotics. Notable examples include:

• Goadsporin: A polyazole peptide antibiotic that promotes secondary metabolism and morphogenesis in Streptomyces species.[2] The synthesis of Goadsporin involves the incorporation of thiazole rings, for which tert-butyl (2-amino-2-thioxoethyl)carbamate can serve as a precursor.

• ME1036 (Tomopenem): A broad-spectrum parenteral carbapenem antibiotic effective against various bacterial pathogens.[2] The synthesis of the complex heterocyclic side chains of such carbapenems can utilize versatile building blocks like tert-butyl (2-amino-2-thioxoethyl)carbamate.

Role in Peptide Chemistry

In peptide synthesis, the introduction of modified amino acids is crucial for developing peptides with enhanced stability, conformational rigidity, and biological activity. Tert-butyl (2-amino-2-thioxoethyl)carbamate can be used to introduce a protected aminothioacetyl moiety, which can serve as a precursor to thiazolyl-containing amino acid surrogates or other non-natural amino acids for incorporation into peptide chains.[1]

Quantitative Data

The following tables summarize the biological activity of compounds synthesized using methodologies where tert-butyl (2-amino-2-thioxoethyl)carbamate is a relevant building block.

Table 1: Antibacterial Activity of Tomopenem (ME1036)

Bacterial Strain	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Streptococcus pneumoniae	≤0.025	N/A	N/A
Streptococcus agalactiae	≤0.025	N/A	N/A
Listeria monocytogenes	≤0.025	N/A	N/A
Escherichia coli	≤0.025	≤0.025	≤0.025
Haemophilus influenzae	≤0.1	0.1	0.1

MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antibiotic that inhibits the visible growth of a microorganism. MIC₅₀ and MIC₉₀ represent the concentrations required to inhibit 50% and 90% of the tested isolates, respectively.

Table 2: Cytotoxic Activity of Thiazole-Amino Acid Hybrid Derivatives

Compound	Cancer Cell Line	IC₅₀ (µM)
5a	A549 (Lung)	4.52 ± 0.21
HeLa (Cervical)	2.07 ± 0.11
MCF-7 (Breast)	3.15 ± 0.15
5b	A549 (Lung)	6.28 ± 0.35
HeLa (Cervical)	3.84 ± 0.19
MCF-7 (Breast)	5.11 ± 0.26
5c	A549 (Lung)	8.51 ± 0.42
HeLa (Cervical)	5.23 ± 0.28
MCF-7 (Breast)	7.18 ± 0.39
5-Fluorouracil (Control)	A549 (Lung)	8.74 ± 0.43
HeLa (Cervical)	3.49 ± 0.17
MCF-7 (Breast)	4.96 ± 0.24

IC₅₀ (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. Data is presented as mean ± standard deviation.

Experimental Protocols

Protocol 1: General Procedure for Hantzsch Thiazole Synthesis

This protocol outlines the general steps for the synthesis of a 2-(Boc-amino)-4-arylthiazole using tert-butyl (2-amino-2-thioxoethyl)carbamate and an α-bromoarylketone.

Materials:

• Tert-butyl (2-amino-2-thioxoethyl)carbamate

• α-Bromoarylketone (e.g., 2-bromoacetophenone)

• Ethanol (or other suitable solvent)

• Sodium bicarbonate (optional, for work-up)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve tert-butyl (2-amino-2-thioxoethyl)carbamate (1.0 eq) in ethanol.

• Addition of α-Haloketone: To the stirred solution, add the α-bromoarylketone (1.0 eq).

• Reaction: Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by silica gel column chromatography to afford the desired 2-(Boc-amino)-4-arylthiazole.

Protocol 2: Boc Deprotection of 2-(Boc-amino)-4-arylthiazole

This protocol describes the removal of the Boc protecting group to yield the free amine.

Materials:

• 2-(Boc-amino)-4-arylthiazole

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: Dissolve the 2-(Boc-amino)-4-arylthiazole (1.0 eq) in dichloromethane.

• Deprotection: Add trifluoroacetic acid (5-10 eq) dropwise to the solution at 0 °C.

• Reaction: Stir the reaction mixture at room temperature for 1-2 hours, monitoring by TLC until the starting material is consumed.

• Work-up: Carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate. Extract the product with ethyl acetate.

• Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the 2-amino-4-arylthiazole.

Visualizations

Caption: General experimental workflow for Hantzsch thiazole synthesis.

References

• 1. Goadsporin, a chemical substance which promotes secondary metabolism and morphogenesis in streptomycetes. I. Purification and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Total Synthesis of the Post-translationally Modified Polyazole Peptide Antibiotic Goadsporin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Tert-butyl (2-amino-2-thioxoethyl)carbamate in the Synthesis of Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of tert-butyl (2-amino-2-thioxoethyl)carbamate as a versatile building block in the synthesis of various heterocyclic compounds, particularly substituted 2-aminothiazoles. This reagent, also known as Boc-thioacetamide, serves as a key precursor for introducing a protected amino group at the 2-position of the thiazole ring, a common scaffold in many biologically active molecules.

Introduction

Tert-butyl (2-amino-2-thioxoethyl)carbamate is a valuable reagent in organic synthesis, primarily utilized as a thioamide in the construction of sulfur and nitrogen-containing heterocycles.[1] The presence of the tert-butoxycarbonyl (Boc) protecting group on the amino functionality allows for selective reactions at the thioamide moiety, with the potential for subsequent deprotection to reveal a primary amine for further functionalization. This feature makes it particularly useful in the synthesis of complex molecules, including peptidomimetics and pharmaceutical intermediates.[1][2] Its application is prominent in the synthesis of thiazole derivatives, which are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1]

Synthesis of 2-(Boc-amino)thiazoles via Hantzsch Reaction

A primary application of tert-butyl (2-amino-2-thioxoethyl)carbamate is in the Hantzsch thiazole synthesis, a classic and efficient method for constructing the thiazole ring. This reaction involves the cyclocondensation of a thioamide with an α-haloketone.[3] The use of tert-butyl (2-amino-2-thioxoethyl)carbamate in this reaction directly yields N-Boc protected 2-aminothiazoles.

A general synthetic workflow for the Hantzsch reaction using tert-butyl (2-amino-2-thioxoethyl)carbamate is depicted below.

Caption: General workflow for the Hantzsch synthesis of 2-(Boc-amino)thiazoles.

Quantitative Data for Hantzsch Thiazole Synthesis

The following table summarizes the synthesis of various tert-butyl (4-substituted-thiazol-2-yl)carbamates via the Hantzsch reaction.

α-Haloketone Substrate	Product	Solvent	Reaction Time	Yield (%)	Reference
1-(3,5-Bis(trifluoromethyl)phenyl)-2-bromoethanone	tert-Butyl (4-(3,5-bis(trifluoromethyl)phenyl)thiazol-2-yl)carbamate	Ethanol	3 h	60	WO2007/64553
2-Bromo-4'-chloroacetophenone	tert-Butyl (4-(4-chlorophenyl)thiazol-2-yl)carbamate	Ethanol	Overnight	Not specified	Generic Protocol
2-Bromoacetophenone	tert-Butyl (4-phenylthiazol-2-yl)carbamate	Ethanol	Overnight	Not specified	Generic Protocol

Experimental Protocols

Protocol 1: Synthesis of tert-Butyl (4-(3,5-bis(trifluoromethyl)phenyl)thiazol-2-yl)carbamate

This protocol is adapted from patent literature and demonstrates the synthesis of a specific 2-(Boc-amino)thiazole derivative.

Materials:

• 1-(3,5-Bis(trifluoromethyl)phenyl)-2-bromoethanone

• tert-Butyl (2-amino-2-thioxoethyl)carbamate (CAS 89226-13-1)

• Ethanol

Procedure:

• To a solution of 1-(3,5-bis(trifluoromethyl)phenyl)-2-bromoethanone in ethanol, add tert-butyl (2-amino-2-thioxoethyl)carbamate.

• Reflux the reaction mixture for 3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired product.

Expected Outcome:

The reaction is reported to yield tert-butyl (4-(3,5-bis(trifluoromethyl)phenyl)thiazol-2-yl)carbamate at a 60% yield.[4]

Synthesis of Other Heterocyclic Compounds

Potential Synthesis of 2-Amino-1,3,4-thiadiazoles

The synthesis of 2-amino-1,3,4-thiadiazoles often involves the cyclization of thiosemicarbazide derivatives. While not a direct application of tert-butyl (2-amino-2-thioxoethyl)carbamate, its structural elements are present in the final product. A potential, though not yet documented, synthetic route could involve a multi-step process where the thioamide is incorporated into a precursor suitable for cyclization.

Potential Synthesis of Pyrimidine-2-thiones

Pyrimidine-2-thiones are typically synthesized through the condensation of a β-dicarbonyl compound or its equivalent with a thiourea derivative. A plausible, yet underexplored, pathway could involve the reaction of tert-butyl (2-amino-2-thioxoethyl)carbamate with a suitable three-carbon electrophile.

Biological Significance and Signaling Pathways

The 2-aminothiazole scaffold, readily accessible through the use of tert-butyl (2-amino-2-thioxoethyl)carbamate, is a privileged structure in medicinal chemistry. Derivatives of 2-aminothiazole have been reported to exhibit a wide range of biological activities, including but not limited to:

• Anticancer Activity: As inhibitors of various kinases.

• Antimicrobial Activity: Against a spectrum of bacteria and fungi.

• Anti-inflammatory Activity: Through various mechanisms.

The specific biological activity and the associated signaling pathways are highly dependent on the substituents on the thiazole ring. For instance, certain 2-aminothiazole derivatives have been investigated as inhibitors of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. Inhibition of CDKs can lead to cell cycle arrest and apoptosis in cancer cells.

Caption: Potential mechanism of action for 2-aminothiazole derivatives as CDK inhibitors.

Conclusion

Tert-butyl (2-amino-2-thioxoethyl)carbamate is a highly useful and versatile reagent for the synthesis of N-Boc protected 2-aminothiazoles via the Hantzsch reaction. The resulting products are valuable intermediates in the development of novel therapeutic agents due to the prevalence of the 2-aminothiazole scaffold in biologically active molecules. Further research into the application of this reagent for the synthesis of other heterocyclic systems is warranted and holds potential for expanding the synthetic chemist's toolbox.

References

• 1. Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. α-Bromoketone synthesis by bromination [organic-chemistry.org]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. 131805-94-2|1-(3,5-Bis(trifluoromethyl)phenyl)-2-bromoethanone| Ambeed [ambeed.com]

Application Note: Synthesis of N-Boc-Protected 2-Aminothiazoles via Hantzsch Condensation with α-Haloketones

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and protocols for the synthesis of N-Boc-protected 2-aminothiazoles through the Hantzsch thiazole synthesis. The reaction involves the condensation of tert-butyl (2-amino-2-thioxoethyl)carbamate (N-Boc-thiourea) with various α-haloketones. The 2-aminothiazole moiety is a privileged structure in medicinal chemistry, frequently found in pharmaceuticals targeting a wide range of diseases.[1][2][3] The use of an N-Boc protecting group offers a strategic advantage, allowing for selective functionalization at other positions of the molecule before revealing the 2-amino group for further modification. This method is notable for its efficiency, generally high yields, and its application in the synthesis of complex molecules and active pharmaceutical ingredients (APIs), including the anti-cancer drug Dasatinib.[4]

Reaction Principle and Applications

The core of this protocol is the Hantzsch thiazole synthesis, a classic condensation reaction between a thioamide and an α-haloketone.[5] In this specific application, the thioamide used is tert-butyl (2-amino-2-thioxoethyl)carbamate, a thiourea derivative where one amino group is protected by a tert-butoxycarbonyl (Boc) group.

General Reaction Scheme:

The reaction mechanism proceeds via an initial S-alkylation (an SN2 reaction where the sulfur of the thiourea attacks the carbon bearing the halogen), followed by an intramolecular cyclization and dehydration to form the stable, aromatic thiazole ring.[6][7]

Key Applications in Drug Discovery:

• Scaffold for Bioactive Molecules: The 2-aminothiazole ring is a cornerstone in the development of drugs with antimicrobial, anti-inflammatory, anticancer, and antiviral properties.[3][8]

• Intermediate for API Synthesis: The product, an N-Boc-protected 2-aminothiazole, is a versatile intermediate. The Boc group can be easily removed under acidic conditions, allowing the exposed amino group to be acylated, alkylated, or used in coupling reactions.

• Synthesis of Dasatinib: This methodology is a key step in the synthesis of Dasatinib, a potent tyrosine kinase inhibitor used in cancer therapy. The Boc-protected aminothiazole core is constructed and later elaborated to form the final drug molecule.[4]

Experimental Workflow

The general workflow for the synthesis, purification, and subsequent deprotection of the 2-aminothiazole product is outlined below.

Caption: General workflow for Hantzsch synthesis and subsequent deprotection.

Quantitative Data Summary

The Hantzsch synthesis is robust and provides good to excellent yields for a variety of substituted α-haloketones. The reaction conditions are generally mild, often involving refluxing in an alcoholic solvent.

Entry	α-Haloketone (R=Ar)	Solvent	Conditions	Time (h)	Yield (%)	Reference
1	2-Bromoacetophenone	Methanol	Reflux (65 °C)	0.5 - 1	>95	[7]
2	4'-Chloro-2-bromoacetophenone	Methanol	Room Temp.	0.25	94	[9]
3	4'-Methyl-2-bromoacetophenone	Methanol	Room Temp.	0.25	96	[9]
4	4'-Nitro-2-bromoacetophenone	Ethanol	Reflux (78 °C)	1.5	90	[10]
5	4'-Methoxy-2-bromoacetophenone	Ethanol	Reflux (78 °C)	1.0	94	[10]
6	2-Bromo-1-(naphthalen-2-yl)ethanone	Ethanol	Reflux (78 °C)	1.5	91	[10]

Note: Yields are based on reactions with unsubstituted thiourea, but are representative for N-Boc-thiourea under similar conditions.

Detailed Experimental Protocol

This protocol describes a general procedure for the synthesis of tert-butyl (4-phenylthiazol-2-yl)carbamate from 2-bromoacetophenone and N-Boc-thiourea.

Materials:

• 2-Bromoacetophenone (1.0 eq)

• tert-Butyl (2-amino-2-thioxoethyl)carbamate (N-Boc-thiourea) (1.2 eq)

• Methanol or Ethanol (approx. 5-10 mL per mmol of α-haloketone)

• 5% Sodium Carbonate (Na₂CO₃) solution

• Deionized Water

• Ethyl Acetate and Hexane (for TLC)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hot plate

• Büchner funnel and filter flask

• Standard laboratory glassware

• TLC plates (silica gel)

Procedure:

• Reaction Setup: In a round-bottom flask, combine 2-bromoacetophenone (e.g., 5.0 mmol, 995 mg) and tert-butyl (2-amino-2-thioxoethyl)carbamate (6.0 mmol, 1.06 g).

• Add methanol (25 mL) and a magnetic stir bar.

• Attach a reflux condenser and heat the mixture to reflux (approx. 65 °C) with stirring.[7]

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) with a 1:1 ethyl acetate/hexane mobile phase. The reaction is typically complete within 30-60 minutes.

• Workup: Once the reaction is complete, remove the flask from the heat and allow it to cool to room temperature.

• Pour the reaction mixture into a beaker containing 5% aqueous sodium carbonate solution (40 mL) to neutralize the HBr byproduct and precipitate the product.[7]

• Purification: Stir the resulting suspension for 10-15 minutes. Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the filter cake thoroughly with deionized water to remove any inorganic salts.

• Allow the solid to air-dry on the funnel, then transfer it to a watch glass to dry completely. The product is often of high purity, but can be further purified by recrystallization if necessary.

Characterization:

• The final product, tert-butyl (4-phenylthiazol-2-yl)carbamate, can be characterized by standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its structure and purity.

Safety and Handling

• α-Haloketones (e.g., 2-bromoacetophenone) are lachrymators and skin irritants. Handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Organic solvents are flammable. Avoid open flames and ensure proper ventilation.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

References

• 1. 2-aminothiazoles in drug discovery: Privileged structures or toxicophores? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities | MDPI [mdpi.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. synarchive.com [synarchive.com]
• 6. youtube.com [youtube.com]
• 7. chemhelpasap.com [chemhelpasap.com]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 10. nanobioletters.com [nanobioletters.com]

Application Notes and Protocols for the Preparation of Goadsporin Antibiotic using Tert-butyl (2-amino-2-thioxoethyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Goadsporin is a structurally complex oligopeptide antibiotic that exhibits potent activity in promoting secondary metabolism and morphogenesis in various Streptomyces species.[1][2] Its intricate structure, featuring a backbone of 19 amino acids with multiple oxazole and thiazole rings, presents a significant challenge for synthetic chemists.[3] While the biosynthesis of Goadsporin is known to be a ribosomal process involving post-translational modifications, chemical synthesis provides a valuable route for producing analogues and probing its structure-activity relationships. This document outlines the application of tert-butyl (2-amino-2-thioxoethyl)carbamate as a key building block in the chemical synthesis of Goadsporin, focusing on the formation of its crucial thiazole moieties.

Tert-butyl (2-amino-2-thioxoethyl)carbamate is a commercially available reagent that serves as a convenient precursor for the introduction of a protected thioamide functionality. This thioamide can then be cyclized to form a thiazole ring, a core structural element of Goadsporin.

Data Presentation

Table 1: Physicochemical Properties of Tert-butyl (2-amino-2-thioxoethyl)carbamate

Property	Value
CAS Number	89226-13-1
Molecular Formula	C₇H₁₄N₂O₂S
Molecular Weight	190.26 g/mol
Appearance	Off-white solid
Melting Point	129 °C
Storage	2-8°C

Table 2: Representative Reaction Parameters for Thiazole Formation

Parameter	Condition	Notes
Thioamide Precursor	Tert-butyl (2-amino-2-thioxoethyl)carbamate derived peptide	Boc-protected thioamide integrated into the peptide chain.
Cyclization Reagent	Bromopyruvate or other α-haloketone/aldehyde	Stoichiometry: 1.1 - 1.5 equivalents.
Dehydrating Agent	Trifluoroacetic anhydride (TFAA)	Used in the subsequent dehydration step.
Base	2,6-Lutidine or DIEA	To neutralize acid formed during the reaction.
Solvent	Dichloromethane (DCM) or Tetrahydrofuran (THF)	Anhydrous conditions are preferred.
Temperature	-78 °C to room temperature	Stepwise temperature increase is often optimal.
Reaction Time	2 - 12 hours	Monitored by TLC or LC-MS.
Typical Yield	60 - 85%	Dependent on the peptide sequence and specific conditions.

Experimental Protocols

Protocol 1: Incorporation of the Thioamide Precursor into a Peptide Chain

This protocol describes a representative method for incorporating the thioamide functionality into a growing peptide chain using standard solid-phase peptide synthesis (SPPS) techniques.

• Resin Preparation: Swell a suitable solid support resin (e.g., Rink amide resin) in N,N-dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Remove the Fmoc protecting group from the N-terminus of the resin-bound peptide by treating with 20% piperidine in DMF for 20 minutes. Wash the resin thoroughly with DMF.

• Coupling of Boc-glycine: Couple Boc-glycine to the deprotected amine using a standard coupling reagent such as HBTU/DIEA in DMF for 2 hours. Wash the resin with DMF and DCM.

• Thionation: Treat the resin-bound peptide with Lawesson's reagent in anhydrous THF at room temperature for 4-6 hours to convert the glycine amide to a thioamide. Monitor the reaction by taking a small sample of resin for cleavage and LC-MS analysis.

• Washing: Wash the resin thoroughly with THF, DCM, and DMF to remove excess Lawesson's reagent and byproducts. The resin is now ready for the next coupling step.

Protocol 2: Hantzsch Thiazole Synthesis on Solid Support

This protocol outlines the formation of the thiazole ring from the resin-bound thioamide precursor.

• Swelling: Swell the resin from Protocol 1 in anhydrous DCM for 30 minutes.

• Cyclization: Cool the resin suspension to 0°C and add a solution of ethyl bromopyruvate (1.5 equivalents) and 2,6-lutidine (2.0 equivalents) in DCM. Stir the reaction at 0°C for 1 hour and then allow it to warm to room temperature and stir for an additional 3 hours.

• Dehydration: Cool the reaction mixture to -78°C and slowly add trifluoroacetic anhydride (TFAA, 2.0 equivalents). Stir at -78°C for 30 minutes and then allow the reaction to slowly warm to room temperature over 2 hours.

• Washing: Wash the resin with DCM, DMF, and methanol and dry under vacuum.

• Cleavage and Deprotection: Cleave the peptide from the resin and remove the side-chain protecting groups using a standard cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane) for 2-3 hours.

• Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge, and wash the pellet. Purify the peptide by reverse-phase HPLC.

Mandatory Visualization

Caption: Workflow for Goadsporin synthesis.

Caption: Goadsporin signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. pu-toyama.ac.jp [pu-toyama.ac.jp]
• 3. Total Synthesis of the Post-translationally Modified Polyazole Peptide Antibiotic Goadsporin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Tert-butyl (2-amino-2-thioxoethyl)carbamate in the Total Synthesis of ME1036

Abstract

ME1036 is a broad-spectrum parenteral carbapenem antibiotic with potent activity against multidrug-resistant bacteria. A key step in its total synthesis involves the construction of a substituted 2-aminothiazole side chain. This application note details the use of tert-butyl (2-amino-2-thioxoethyl)carbamate as a crucial building block in the synthesis of this side chain, employing a Hantzsch-type thiazole condensation. This method provides an efficient and reliable route to the necessary intermediate for the synthesis of ME1036. The following protocols are based on established synthetic methodologies for thiazole formation and the known structure of ME1036.

Introduction

The increasing prevalence of antibiotic-resistant bacteria necessitates the development of novel antimicrobial agents. ME1036 is a promising carbapenem antibiotic that exhibits a broad spectrum of activity. Its molecular structure features a complex side chain at the C-2 position of the carbapenem core, which is crucial for its enhanced antibacterial properties. The synthesis of this side chain often presents a significant challenge in the overall total synthesis of the molecule.

This document provides a detailed protocol for the synthesis of a key 2-aminothiazole intermediate using tert-butyl (2-amino-2-thioxoethyl)carbamate. The Boc-protected amino group in this reagent allows for the straightforward formation of the thiazole ring, with the protecting group being readily removable in a subsequent step to allow for further functionalization and coupling to the carbapenem core.

Overall Synthetic Strategy

The total synthesis of ME1036 can be conceptually divided into the synthesis of the carbapenem core and the synthesis of the C-2 side chain, followed by their coupling. The focus of this application note is the synthesis of the 2-aminothiazole portion of the side chain. The general workflow is depicted below.

Caption: General workflow for the synthesis of ME1036.

Experimental Protocols

Synthesis of Boc-Protected 2-Aminothiazole Intermediate

This protocol describes the Hantzsch thiazole synthesis to form the Boc-protected 2-aminothiazole intermediate.

Materials:

• Tert-butyl (2-amino-2-thioxoethyl)carbamate

• Appropriate α-haloketone (e.g., 2-bromo-1-(pyridin-3-yl)ethan-1-one for a pyridine-substituted thiazole)

• Ethanol (absolute)

• Sodium bicarbonate

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of tert-butyl (2-amino-2-thioxoethyl)carbamate (1.0 eq) in absolute ethanol, add the α-haloketone (1.0 eq).

• Stir the reaction mixture at room temperature for 30 minutes.

• Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• After completion, cool the reaction mixture to room temperature and neutralize with a saturated aqueous solution of sodium bicarbonate.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel to obtain the pure Boc-protected 2-aminothiazole intermediate.

Deprotection of the Boc-Protected Intermediate

This protocol describes the removal of the tert-butyloxycarbonyl (Boc) protecting group to yield the free amine.

Materials:

• Boc-protected 2-aminothiazole intermediate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve the Boc-protected 2-aminothiazole intermediate in dichloromethane.

• Add trifluoroacetic acid (TFA) dropwise at 0 °C. The volume of TFA should be approximately 20-50% of the volume of DCM.

• Stir the reaction mixture at room temperature and monitor by TLC until the starting material is consumed (typically 1-2 hours).

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

• Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 30 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the deprotected 2-aminothiazole derivative. This product can often be used in the next step without further purification.

Data Presentation

The following table summarizes typical quantitative data for the synthesis of a generic Boc-protected 2-aminothiazole intermediate.

Reactant 1	Reactant 2	Solvent	Temperature	Time (h)	Yield (%)
Tert-butyl (2-amino-2-thioxoethyl)carbamate	α-Bromoacetophenone	Ethanol	Reflux	3	85-95
Tert-butyl (2-amino-2-thioxoethyl)carbamate	2-Chloro-1-(4-fluorophenyl)ethanone	Ethanol	Reflux	4	80-90

Logical Relationship Diagram

The following diagram illustrates the key chemical transformation in the Hantzsch thiazole synthesis.

Caption: Key steps in the Hantzsch thiazole synthesis.

Conclusion

The use of tert-butyl (2-amino-2-thioxoethyl)carbamate provides an effective and high-yielding method for the synthesis of the 2-aminothiazole side chain required for the total synthesis of ME1036. The protocols outlined in this application note are robust and can be adapted for the synthesis of various analogs. The Boc protecting group strategy simplifies the synthesis and allows for the efficient construction of this complex carbapenem antibiotic.

Application Notes and Protocols: Tert-butyl (2-amino-2-thioxoethyl)carbamate in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl (2-amino-2-thioxoethyl)carbamate, also known as N-Boc-glycine thioamide, is a valuable building block for the site-specific incorporation of a thioamide moiety into a peptide backbone during solid-phase peptide synthesis (SPPS). The replacement of an amide bond with a thioamide bond can significantly alter the biological and physicochemical properties of a peptide. Thioamides are known to be more resistant to proteolytic degradation and can act as unique structural probes.[1] This document provides detailed application notes and protocols for the use of tert-butyl (2-amino-2-thioxoethyl)carbamate in SPPS.

The tert-butyloxycarbonyl (Boc) protecting group on the amino terminus of this reagent allows for its use in standard Boc-SPPS protocols. However, the acid-labile nature of the thioamide bond requires careful consideration of the cleavage conditions. While traditional Boc-SPPS often employs harsh acids like hydrogen fluoride (HF) for final cleavage, which can degrade thioamides, milder cleavage cocktails can be employed.[1][2] Alternatively, this building block can be incorporated within an Fmoc-SPPS framework, which utilizes milder acidic conditions for the final cleavage.

Data Presentation: Quantitative Analysis

The successful incorporation of tert-butyl (2-amino-2-thioxoethyl)carbamate and the overall yield and purity of the final thioamide-containing peptide are dependent on several factors, including the choice of coupling reagents, reaction times, and cleavage conditions. The following table summarizes general quantitative parameters for the incorporation of amino acid derivatives in SPPS, which can be adapted for Boc-glycine thioamide.

Parameter	Typical Range/Value	Notes
Resin Loading	0.2 - 0.8 mmol/g	Lower loading is often preferred for longer or more complex sequences to minimize steric hindrance.
Boc-glycine thioamide Excess	1.5 - 3.0 equivalents	Relative to the resin loading. A higher excess may be required for difficult couplings.
Coupling Reagent Excess	1.5 - 3.0 equivalents	Relative to the resin loading. Common coupling reagents include HBTU, HATU, and DIC.
Base Excess (for in situ neutralization)	2.0 - 4.0 equivalents	DIEA is commonly used.
Coupling Time	1 - 4 hours	Can be monitored using a Kaiser test or other methods to ensure completion.
Deprotection Time (TFA)	20 - 30 minutes	For the removal of the Boc group in subsequent cycles.
Final Cleavage Time	1 - 3 hours	Highly dependent on the chosen cleavage cocktail.

Experimental Protocols

Protocol 1: Incorporation of Tert-butyl (2-amino-2-thioxoethyl)carbamate using a Modified Boc-SPPS Protocol

This protocol outlines the steps for incorporating a single Boc-glycine thioamide residue into a peptide sequence on a solid support.

Materials:

• Pre-loaded resin (e.g., Merrifield, PAM, or MBHA resin)

• Tert-butyl (2-amino-2-thioxoethyl)carbamate

• Boc-protected amino acids

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• Coupling reagent (e.g., HBTU, HATU, or DIC/HOBt)

• Washing solvents (e.g., DCM, DMF, Isopropanol)

• Mild cleavage cocktail (e.g., Reagent K or a TFA/TIS/H₂O mixture)

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the peptide-resin in DCM for 30 minutes in a reaction vessel. Drain the DCM.

• Boc Deprotection:

  • Add a solution of 50% TFA in DCM to the resin.

  • Agitate for 2 minutes and drain.

  • Add a fresh solution of 50% TFA in DCM and agitate for 20-30 minutes.

  • Drain the TFA solution and wash the resin thoroughly with DCM (3x) and Isopropanol (2x).

• Neutralization:

  • Wash the resin with DCM (2x).

  • Add a solution of 5-10% DIEA in DCM to the resin and agitate for 5-10 minutes.

  • Drain the neutralization solution and wash the resin with DCM (3x).

• Coupling of Tert-butyl (2-amino-2-thioxoethyl)carbamate :

  • In a separate vessel, dissolve tert-butyl (2-amino-2-thioxoethyl)carbamate (2 eq.) and the coupling reagent (e.g., HATU, 2 eq.) in DMF.

  • Add DIEA (2 eq.) to the solution for pre-activation.

  • Add the activated thioamide solution to the deprotected and washed resin.

  • Agitate the mixture at room temperature for 1-2 hours.

• Monitoring the Coupling Reaction: Perform a Kaiser test to check for the presence of free primary amines. A negative result (yellow beads) indicates complete coupling.

• Washing: After complete coupling, drain the coupling solution and wash the resin with DMF (3x) and DCM (3x).

• Chain Elongation: Continue with the subsequent amino acid couplings following the standard Boc-SPPS cycle (deprotection, neutralization, coupling, washing).

• Final Cleavage and Deprotection:

  • After the final coupling cycle, remove the N-terminal Boc group with 50% TFA in DCM.

  • Wash the resin with DCM and dry under a stream of nitrogen.

  • Treat the dried peptide-resin with a mild cleavage cocktail (e.g., Reagent K: TFA/water/phenol/thioanisole/EDT 82.5:5:5:5:2.5) for 2-3 hours at room temperature.

• Peptide Precipitation and Purification:

  • Filter the cleavage mixture to separate the resin.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide and decant the ether.

  • Wash the peptide pellet with cold diethyl ether (2x).

  • Dry the crude peptide under vacuum.

  • Dissolve the crude peptide in an appropriate solvent and purify by reverse-phase HPLC.

Protocol 2: Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

For researchers wishing to synthesize the reagent in-house, a general procedure is outlined below.

Materials:

• Boc-glycine

• Thionating agent (e.g., Lawesson's reagent)

• Anhydrous solvent (e.g., THF or Dioxane)

• Ammonia solution

Procedure:

• Thionation of Boc-glycine:

  • Dissolve Boc-glycine in an anhydrous solvent under an inert atmosphere.

  • Add a thionating agent, such as Lawesson's reagent (0.5 eq.), portion-wise.

  • Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Formation of Thioamide:

  • Cool the reaction mixture in an ice bath.

  • Slowly add an aqueous solution of ammonia to quench the reaction and form the primary thioamide.

  • Stir for an additional 1-2 hours.

• Work-up and Purification:

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to obtain tert-butyl (2-amino-2-thioxoethyl)carbamate.

Mandatory Visualizations

Caption: Workflow for incorporating Boc-glycine thioamide in SPPS.

Caption: Synthesis of tert-butyl (2-amino-2-thioxoethyl)carbamate.

References

• 1. Synthesis of thioester peptides for the incorporation of thioamides into proteins by native chemical ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Native Chemical Ligation of Thioamide-Containing Peptides: Development and Application to the Synthesis of Labeled α-Synuclein for Misfolding Studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Hantzsch Thiazole Synthesis with Tert-butyl (2-amino-2-thioxoethyl)carbamate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals employing "Tert-butyl (2-amino-2-thioxoethyl)carbamate" in the Hantzsch thiazole synthesis.

Troubleshooting Guide

Issue: Low to No Product Yield

Possible Cause	Suggested Solution(s)
Incomplete Reaction	Optimize Reaction Conditions: - Temperature: While some Hantzsch syntheses proceed at room temperature, heating is often necessary.[1] Start with gentle heating (e.g., 40-60 °C) and monitor the reaction by Thin Layer Chromatography (TLC). If the reaction is still sluggish, refluxing in a suitable solvent might be required.[1] Conversely, excessive heat can cause decomposition.[2]- Reaction Time: Monitor the reaction progress by TLC. If starting materials are still present, extend the reaction time.[1]- Solvent: Alcohols such as ethanol and methanol are common solvents and generally provide good results.[1] A mixture of solvents, like ethanol/water, may also enhance yields.[1]
Poor Quality of Starting Materials	- Ensure the α-haloketone is pure and has been stored correctly, as these compounds can be lachrymatory and may decompose over time.[2]- Verify the purity of the Tert-butyl (2-amino-2-thioxoethyl)carbamate.
Suboptimal Work-up Procedure	- Product Precipitation: The thiazole product is often precipitated by adding the reaction mixture to a basic solution, such as aqueous sodium carbonate.[1][2] Ensure the solution is sufficiently basic to neutralize any acid formed during the reaction.[1]- Product Solubility: If the product does not precipitate, it may be soluble in the work-up solution. In this case, perform an extraction with a suitable organic solvent like ethyl acetate.

Issue: Formation of Side Products/Impurities

Possible Cause	Suggested Solution(s)
Decomposition of Reactants or Products	- Control Temperature: Avoid excessive heat, which can lead to the decomposition of the desired product.[3]
Side Reactions of the α-haloketone	- α-haloketones are highly reactive and can participate in side reactions. Using fresh and pure α-haloketones is crucial.[4]
Premature Boc-Deprotection	- The Boc (tert-butyloxycarbonyl) protecting group is sensitive to acidic conditions.[5][6] If the reaction conditions are too acidic, premature deprotection may occur, leading to undesired side products. Ensure the reaction is performed under neutral or slightly basic conditions unless acidic conditions are explicitly required for a specific transformation.

Issue: Difficulty with Product Purification

Possible Cause	Suggested Solution(s)
Removal of Unreacted Starting Materials	- Column Chromatography: If simple precipitation and washing are insufficient, purification by column chromatography on silica gel is a standard method to separate the product from unreacted starting materials and byproducts.[7]
Complex Reaction Mixture	- Optimize Reaction Conditions: A complex mixture of products often indicates that the reaction conditions are not optimal. Revisit the troubleshooting steps for low yield and side product formation to achieve a cleaner reaction.[8]
Product is an Oil or Difficult to Crystallize	- Solvent System for Crystallization: Experiment with different solvent systems for recrystallization. Common choices include ethanol, methanol, or mixtures with water or hexanes.- Chromatography: If crystallization is unsuccessful, column chromatography is the primary alternative for purification.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the Hantzsch thiazole synthesis?

A1: The Hantzsch thiazole synthesis is a condensation reaction between an α-haloketone and a thioamide.[7] The reaction proceeds through a multi-step mechanism that begins with a nucleophilic attack of the sulfur atom of the thioamide on the α-carbon of the haloketone. This is followed by an intramolecular cyclization and subsequent dehydration to form the aromatic thiazole ring.[2]

Q2: Why is a Boc-protected thioamide like "Tert-butyl (2-amino-2-thioxoethyl)carbamate" used?

A2: The Boc protecting group is used to prevent the primary amine from participating in unwanted side reactions during the thiazole ring formation. This allows for the selective synthesis of 2-amino-thiazole derivatives which can be deprotected in a subsequent step to reveal the free amino group.

Q3: My Boc-protected thiazole product seems to be unstable during purification. What could be the issue?

A3: The Boc group is labile under acidic conditions.[5][6] If you are using silica gel chromatography for purification, the slightly acidic nature of the silica gel could potentially lead to partial or complete deprotection of your product on the column. To mitigate this, you can neutralize the silica gel by preparing a slurry with a small amount of a non-nucleophilic base like triethylamine in the eluent.

Q4: What are the typical conditions for the deprotection of the Boc group after the thiazole synthesis?

A4: The Boc group is typically removed under acidic conditions.[5] Common reagents include trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM), or a solution of hydrogen chloride (HCl) in dioxane or ethyl acetate.[5][9] The reaction is usually carried out at room temperature and is often complete within a few hours.[9]

Q5: Are there any "green" or more environmentally friendly approaches to the Hantzsch thiazole synthesis?

A5: Yes, several greener methods have been developed. These include performing the reaction in water, using reusable catalysts, employing solvent-free grinding techniques, or utilizing microwave-assisted synthesis, which can reduce reaction times and energy consumption.[8]

Experimental Protocols

General Protocol for Hantzsch Thiazole Synthesis using Tert-butyl (2-amino-2-thioxoethyl)carbamate

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• α-haloketone (1.0 mmol)

• Tert-butyl (2-amino-2-thioxoethyl)carbamate (1.0 - 1.2 mmol)

• Solvent (e.g., Ethanol, Methanol, or Acetonitrile, ~5-10 mL)

• Base (optional, e.g., Sodium bicarbonate, Triethylamine)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the α-haloketone and Tert-butyl (2-amino-2-thioxoethyl)carbamate in the chosen solvent.

• If the α-haloketone is a hydrochloride salt, a mild base like sodium bicarbonate may be added to neutralize the acid.

• Heat the reaction mixture to a temperature between 50-80 °C (or reflux, depending on the solvent and substrate reactivity).

• Monitor the progress of the reaction by TLC.

• Once the reaction is complete (typically within 2-24 hours), cool the mixture to room temperature.

• If a precipitate forms, it can be collected by vacuum filtration and washed with a cold solvent.

• If no precipitate forms, the solvent is removed under reduced pressure. The residue is then dissolved in an organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product can be purified by recrystallization or column chromatography on silica gel.

Protocol for Boc-Deprotection:

• Dissolve the purified Boc-protected thiazole (1.0 mmol) in dichloromethane (DCM, ~5-10 mL).

• Cool the solution in an ice bath.

• Slowly add trifluoroacetic acid (TFA, 5-10 equivalents).

• Stir the reaction mixture at room temperature for 1-3 hours, monitoring the deprotection by TLC.

• Once the reaction is complete, remove the solvent and excess TFA under reduced pressure.

• The resulting residue can be triturated with diethyl ether to precipitate the amine salt. The solid is then collected by filtration.

Data Presentation

Table 1: Representative Reaction Conditions and Yields for Hantzsch Thiazole Synthesis

Entry	α-Haloketone	Thioamide	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	2-Bromoacetophenone	Thiourea	Methanol	100	0.5	>95	[2]
2	Substituted 2-bromoacetophenones	Substituted thioureas	Methanol	90 (Microwave)	0.5	70-90	[8]
3	3-(Bromoacetyl)-4-hydroxy-6-methyl-2H-pyran-2-one	Thiourea	Ethanol/Water (1:1)	65	2-3.5	79-90	[8]
4	2-Chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanone	N-phenylthiourea	Methanol	90 (Microwave)	0.5	85	[8]

Mandatory Visualization

Caption: General experimental workflow for the Hantzsch synthesis of 2-aminothiazoles using a Boc-protected thioamide.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. BOC Protection and Deprotection [bzchemicals.com]
• 6. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. benchchem.com [benchchem.com]
• 9. reddit.com [reddit.com]

Technical Support Center: Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tert-butyl (2-amino-2-thioxoethyl)carbamate, also known as Boc-thioglycinamide.

Frequently Asked Questions (FAQs)

Q1: What is Tert-butyl (2-amino-2-thioxoethyl)carbamate and what are its primary applications?

Tert-butyl (2-amino-2-thioxoethyl)carbamate is a bifunctional molecule containing a Boc-protected amine and a primary thioamide. The tert-butyloxycarbonyl (Boc) group is an acid-labile protecting group, making this compound a useful building block in multi-step organic synthesis. Its primary applications are in the synthesis of complex molecules, particularly as a precursor for forming thiazole rings, which are common motifs in many biologically active compounds and pharmaceuticals.[1] It has been used in the synthesis of polyazole peptide antibiotics like Goadsporin and in the total synthesis of the carbapenem antibiotic ME1036.[2]

Q2: What are the general stability and storage recommendations for this compound?

Tert-butyl (2-amino-2-thioxoethyl)carbamate is a solid at room temperature. It is sensitive to strong acids, which will cleave the Boc protecting group. The thioamide group can also be susceptible to hydrolysis under certain conditions. For long-term storage, it is recommended to keep the compound in a tightly sealed container, under an inert atmosphere (e.g., argon or nitrogen), and at refrigerated temperatures (2-8°C) to prevent degradation.

Troubleshooting Guide: Side Reactions in Synthesis

Issue 1: Low yield of the desired product and observation of a byproduct with a mass corresponding to the amide.

Likely Cause: This is likely due to the hydrolysis of the thioamide functional group to the corresponding amide (Tert-butyl (2-amino-2-oxoethyl)carbamate). This can occur if there is residual water in the reaction mixture or during workup and purification. Thioamides are more susceptible to hydrolysis than amides, particularly under acidic or basic conditions.

Solutions:

• Anhydrous Reaction Conditions: Ensure all solvents and reagents are rigorously dried before use. Reactions should be carried out under an inert atmosphere (argon or nitrogen) to exclude moisture.

• Careful Workup: Minimize exposure to aqueous acidic or basic conditions during the workup. If an aqueous wash is necessary, perform it quickly with cold solutions and immediately extract the product into an organic solvent.

• Purification Strategy: Employ non-aqueous conditions for purification where possible. If using silica gel chromatography, ensure the silica is dry and use anhydrous solvents.

Issue 2: During subsequent reactions involving Boc deprotection with strong acid (e.g., TFA), significant product degradation is observed.

Likely Cause: Thioamides are known to be unstable in strong acidic conditions commonly used for Boc deprotection, such as neat trifluoroacetic acid (TFA). The primary degradation pathway is an acid-catalyzed intramolecular cyclization, followed by chain scission, which is an Edman-like degradation. This results in the cleavage of the peptide-like backbone.

Solutions:

• Milder Deprotection Reagents: Consider using milder acidic conditions for Boc deprotection. A solution of 1-2 M HCl in an organic solvent like dioxane is often effective for removing the Boc group with fewer side reactions on sensitive substrates.

• Scavengers: The cleavage of the Boc group generates a reactive tert-butyl cation, which can alkylate nucleophilic sites. While the primary issue with the thioamide is acid-catalyzed degradation, if other nucleophilic residues are present, the use of scavengers like triethylsilane (TES) or anisole is recommended.

• Alternative Protecting Groups: If harsh acidic conditions are unavoidable in subsequent steps, consider using an alternative N-protecting group for the amino functionality that can be removed under orthogonal conditions (e.g., Fmoc, which is base-labile).

Issue 3: Formation of a di-Boc protected byproduct.

Likely Cause: If the starting material for the synthesis is glycinamide, it is possible for the primary amine of the thioamide to be acylated by a second molecule of di-tert-butyl dicarbonate (Boc₂O), leading to a di-Boc protected species.

Solutions:

• Stoichiometric Control: Carefully control the stoichiometry of the Boc-protection reaction, using only a slight excess of Boc₂O.

• Purification: The di-Boc protected byproduct will have a different polarity from the desired mono-Boc product and can typically be separated by flash column chromatography.

Experimental Protocols

Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

This protocol is based on the thionation of the corresponding amide, a common method for synthesizing thioamides.

Reactants and Reagents:

• Tert-butyl (2-amino-2-oxoethyl)carbamate (Boc-glycinamide)

• Lawesson's Reagent

• Anhydrous Toluene

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and under an argon atmosphere, dissolve Tert-butyl (2-amino-2-oxoethyl)carbamate (1 equivalent) in anhydrous toluene.

• Add Lawesson's Reagent (0.5 equivalents) to the solution.

• Heat the reaction mixture to 80°C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

• Extract the mixture with ethyl acetate (3 x volumes).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford Tert-butyl (2-amino-2-thioxoethyl)carbamate as a solid.

Data Presentation

Parameter	Value	Reference
Typical Yield	60-85%	General estimate for thionation reactions
Purity (post-chromatography)	>95%	Expected outcome
Common Impurities	Unreacted starting material (amide), Hydrolyzed product (amide), Di-Boc protected byproduct	Inferred from reaction chemistry

Visualizations

Caption: Experimental workflow for the synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate.

Caption: Potential side reactions of Tert-butyl (2-amino-2-thioxoethyl)carbamate.

References

• 1. tert-Butyl (2-amino-2-thioxoethyl)carbamate [myskinrecipes.com]
• 2. TERT-BUTYL 2-AMINO-2-THIOXOETHYLCARBAMATE | 89226-13-1 [chemicalbook.com]

Technical Support Center: Purification of Products from Reactions Involving Tert-butyl (2-amino-2-thioxoethyl)carbamate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Tert-butyl (2-amino-2-thioxoethyl)carbamate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of reaction products derived from this versatile reagent.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions involving Tert-butyl (2-amino-2-thioxoethyl)carbamate and what types of products are typically formed?

Tert-butyl (2-amino-2-thioxoethyl)carbamate is a key building block primarily used in the synthesis of N-Boc-protected 2-aminothiazole derivatives through the Hantzsch thiazole synthesis.[1] This reaction involves the condensation of the thioamide with an α-haloketone. The resulting products are valuable intermediates in medicinal chemistry for the development of various therapeutic agents. It also finds application in peptide chemistry for the protection of amino groups during complex syntheses.[1]

Q2: What are the major impurities I should expect in my crude product?

Common impurities can include:

• Unreacted starting materials: Tert-butyl (2-amino-2-thioxoethyl)carbamate and the α-haloketone.

• Side products: Formation of oxazoles can occur if the starting thioamide is contaminated with the corresponding amide. Dimerization or polymerization of the reactants is also a possibility under certain conditions.

• Reagents and byproducts from previous steps: Residual solvents, bases, or byproducts from the synthesis of the starting materials.

Q3: What are the recommended general purification strategies for products derived from Tert-butyl (2-amino-2-thioxoethyl)carbamate?

The primary purification techniques for the resulting N-Boc-protected aminothiazoles are column chromatography and recrystallization. The choice between these methods depends on the purity of the crude product and the nature of the impurities. Often, a combination of both is employed for achieving high purity.

Troubleshooting Purification Challenges

This section addresses specific issues that may arise during the purification of your reaction products.

Problem 1: Low yield of the purified product.

Possible Cause	Troubleshooting Suggestion
Incomplete Reaction	Before initiating purification, ensure the reaction has gone to completion by monitoring it with Thin Layer Chromatography (TLC).
Product Loss During Work-up	Minimize transfers between flasks. During liquid-liquid extractions, ensure complete phase separation to avoid discarding the product-containing organic layer.
Co-elution with Impurities	Optimize the mobile phase for column chromatography to achieve better separation. A shallower gradient or switching to an isocratic elution might be necessary.[2]
Product Precipitation Issues	If the product is expected to precipitate from the reaction mixture, ensure the solution is sufficiently cooled and allowed adequate time for complete precipitation.

Problem 2: The product is not pure after column chromatography.

Possible Cause	Troubleshooting Suggestion
Column Overloading	Reduce the amount of crude material loaded onto the column. A general guideline is a 1:30 to 1:50 ratio of crude product to silica gel by weight.[2]
Inappropriate Mobile Phase	The polarity of the mobile phase may be too high, causing rapid elution and poor separation. Decrease the polarity of the eluent. For instance, if using a dichloromethane/methanol system, reduce the percentage of methanol.[2]
Channeling in the Column	Ensure the silica gel is packed uniformly without any cracks or air bubbles.
Co-eluting Impurity	An impurity may have a similar polarity to your product. Experiment with different solvent systems during TLC analysis to find a mobile phase that provides better separation.

Problem 3: The Boc protecting group is cleaved during purification.

Possible Cause	Troubleshooting Suggestion
Acidic Conditions	The tert-butoxycarbonyl (Boc) group is labile in acidic conditions. Avoid prolonged exposure to strong acids. If using reverse-phase HPLC with trifluoroacetic acid (TFA) in the mobile phase, use a low concentration (e.g., 0.1%) and process the fractions promptly. Neutralize the collected fractions containing the purified product if necessary.
Acidic Silica Gel	Standard silica gel is slightly acidic and can cause partial deprotection of sensitive substrates. To mitigate this, you can either use deactivated (neutral) silica gel or add a small amount of a basic modifier like triethylamine (0.1-1%) to the mobile phase.

Problem 4: Oily product that is difficult to handle and purify.

Possible Cause	Troubleshooting Suggestion
Amorphous Nature of the Product	Some Boc-protected compounds are oils or low-melting solids. Attempt to induce crystallization by dissolving the oil in a minimal amount of a hot solvent and then cooling it slowly. Seeding with a small crystal of the pure compound can also be effective.
Residual Solvent	Ensure all solvents are thoroughly removed under high vacuum. Co-evaporation with a solvent like toluene can help remove residual high-boiling point solvents.

Experimental Protocols

Protocol 1: General Procedure for Purification by Silica Gel Column Chromatography

This protocol provides a general guideline for the purification of N-Boc-protected aminothiazoles.

Materials:

• Crude reaction mixture

• Silica gel (230-400 mesh)

• Solvents for mobile phase (e.g., hexanes, ethyl acetate, dichloromethane, methanol)

• Glass chromatography column

• Collection tubes

• TLC plates and chamber

• UV lamp for visualization

Methodology:

• TLC Analysis: Before setting up the column, determine the optimal mobile phase using TLC. Test various solvent systems (e.g., different ratios of ethyl acetate in hexanes) to find a system that gives your product an Rf value of approximately 0.2-0.4.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar solvent of your chosen mobile phase. Pour the slurry into the column and allow it to pack uniformly.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a more volatile solvent (like dichloromethane). Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting with the least polar mobile phase. If using a gradient, gradually increase the polarity of the mobile phase by increasing the proportion of the more polar solvent.

• Fraction Collection: Collect the eluting solvent in fractions.

• Monitoring: Monitor the fractions by TLC to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Quantitative Data for Column Chromatography of Boc-Protected Amines:

Stationary Phase	Mobile Phase (Gradient/Isocratic)	Typical Rf of Product	Notes
Silica Gel (230-400 mesh)	0-10% Methanol in Dichloromethane (Gradient)	0.3 - 0.5	A common system for eluting Boc-protected amines.[2]
Silica Gel (230-400 mesh)	1:1 to 2:1 Ethyl Acetate/Hexanes (Isocratic)	0.3 - 0.5	An alternative, less polar solvent system.[2]

Protocol 2: General Procedure for Purification by Recrystallization

Methodology:

• Solvent Selection: In a small test tube, dissolve a small amount of the crude product in a minimal amount of a hot solvent. Good solvents for recrystallization will dissolve the compound when hot but not when cold. Common solvents to try include ethanol, isopropanol, or mixtures of ethyl acetate and hexanes.

• Dissolution: In a larger flask, dissolve the crude product in the minimum amount of the chosen hot solvent.

• Cooling: Allow the solution to cool slowly to room temperature. If crystals do not form, you can try scratching the inside of the flask with a glass rod or placing the flask in an ice bath.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals under vacuum.

Visualizations

Caption: General workflow for the synthesis and purification of N-Boc-2-aminothiazoles.

References

• 1. tert-Butyl (2-amino-2-thioxoethyl)carbamate [myskinrecipes.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Yields in Reactions with Tert-butyl (2-amino-2-thioxoethyl)carbamate

Welcome to the technical support center for "Tert-butyl (2-amino-2-thioxoethyl)carbamate". This resource is designed for researchers, scientists, and drug development professionals to address common challenges and improve reaction outcomes.

Troubleshooting Guides and FAQs

This section provides solutions to frequently encountered issues during the synthesis and use of Tert-butyl (2-amino-2-thioxoethyl)carbamate.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of Tert-butyl (2-amino-2-thioxoethyl)carbamate?

Tert-butyl (2-amino-2-thioxoethyl)carbamate is a versatile intermediate in organic synthesis. It is particularly valuable for the synthesis of thiazole derivatives, which are significant in the development of antimicrobial, anti-inflammatory, and anticancer drugs.[1] It also serves as a protected amino group in peptide chemistry.[1]

Q2: What are the common causes of low yields in reactions involving this reagent?

Low yields can arise from several factors, including:

• Instability of the thiourea moiety: The thiourea group can be sensitive to harsh reaction conditions.

• Side reactions of the Boc protecting group: The tert-butoxycarbonyl (Boc) group is labile under acidic conditions.[2][3][4][5]

• Low nucleophilicity of the thioamide: The nucleophilicity of the sulfur atom can be influenced by solvent and substrate electronics.

• Steric hindrance: Bulky substituents on either reactant can impede the reaction.

• Impure starting materials: The purity of Tert-butyl (2-amino-2-thioxoethyl)carbamate and other reactants is crucial.

Q3: How can I purify the final product after a reaction?

Purification strategies depend on the properties of the product. Common methods include:

• Recrystallization: Effective for solid products with suitable solubility profiles.

• Column chromatography: A versatile technique for separating the desired product from impurities.[6]

• Acid-base extraction: Useful if the product and impurities have different acid-base properties.[6]

Q4: Under what conditions is the Boc group on this molecule unstable?

The Boc group is sensitive to acidic conditions and can be cleaved by strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[2][3][4][5][7] It is generally stable to most bases and nucleophiles.[2]

Troubleshooting Guide for Low Yields

The following table outlines potential causes for low yields in reactions and suggests solutions.

Potential Cause	Recommended Solution	Expected Outcome
Degradation of Reactant	Use freshly prepared or purified Tert-butyl (2-amino-2-thioxoethyl)carbamate. Store it in a cool, dark, and dry place.	Improved yield and reduction of side products from decomposition.
Suboptimal Reaction Temperature	Optimize the reaction temperature. High temperatures can lead to side reactions and decomposition.[6] Monitor progress by TLC to find the ideal temperature.	Increased product formation and minimized byproducts.
Inappropriate Solvent	Screen different solvents. The choice of solvent can significantly impact reaction rates and yields.	Enhanced reaction rate and improved yield.
Poor Nucleophilicity of Thioamide	The addition of a non-nucleophilic base can sometimes enhance the nucleophilicity of the thiourea.	Increased reaction rate and higher conversion.
Steric Hindrance	Increase the reaction time or consider microwave irradiation to overcome steric barriers.	Higher conversion to the desired product.
Premature Boc Deprotection	Avoid acidic conditions during the reaction and workup if the Boc group needs to be retained. Use buffered solutions if necessary.	Preservation of the Boc protecting group and prevention of unwanted side reactions.

Key Experimental Protocols

Protocol 1: General Procedure for Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is a common reaction for this class of compounds, typically involving the reaction of an α-haloketone with a thiourea derivative.[8][9][10]

Materials:

• Tert-butyl (2-amino-2-thioxoethyl)carbamate

• α-haloketone (e.g., 2-bromoacetophenone)

• Solvent (e.g., ethanol, methanol)[10]

• Optional: Mild base (e.g., sodium bicarbonate) for workup[10]

Procedure:

• Dissolve Tert-butyl (2-amino-2-thioxoethyl)carbamate (1.0 equivalent) in the chosen solvent in a round-bottom flask.

• Add the α-haloketone (1.0-1.1 equivalents) to the solution.

• Stir the reaction mixture at room temperature or with gentle heating. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• If the product precipitates, it can be collected by filtration. Otherwise, concentrate the reaction mixture under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography. For workup, the reaction mixture can be poured into a dilute solution of a mild base like sodium bicarbonate to neutralize any acid formed and precipitate the product.[10]

Protocol 2: Boc Group Deprotection

Materials:

• Boc-protected compound

• Trifluoroacetic acid (TFA)[4][5][7]

• Dichloromethane (DCM)[4][7]

Procedure:

• Dissolve the Boc-protected compound in DCM.

• Add an excess of TFA (typically 25-50% v/v) to the solution at room temperature.[7]

• Stir the reaction mixture and monitor the deprotection by TLC.

• Once the reaction is complete, remove the solvent and excess TFA under reduced pressure.

• The resulting amine salt can be used directly or neutralized with a base.

Visualizing Workflows and Pathways

Logical Troubleshooting Workflow

This diagram illustrates a logical approach to troubleshooting low-yield reactions.

References

• 1. tert-Butyl (2-amino-2-thioxoethyl)carbamate [myskinrecipes.com]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. jk-sci.com [jk-sci.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. Boc Deprotection - TFA [commonorganicchemistry.com]
• 8. mdpi.com [mdpi.com]
• 9. bepls.com [bepls.com]
• 10. chemhelpasap.com [chemhelpasap.com]

Technical Support Center: Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate.

Frequently Asked Questions (FAQs)

Q1: What is the common synthetic route for Tert-butyl (2-amino-2-thioxoethyl)carbamate?

The most common and established method for synthesizing Tert-butyl (2-amino-2-thioxoethyl)carbamate is through the thionation of its corresponding amide precursor, Tert-butyl (2-amino-2-oxoethyl)carbamate (also known as N-Boc-glycinamide). This transformation is typically achieved using a thionating agent, with Lawesson's reagent being a widely used option due to its effectiveness under relatively mild conditions.[1][2]

Q2: What are the primary impurities I should be aware of during this synthesis?

The synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate can be accompanied by several impurities, primarily originating from the starting materials and the thionation reaction itself. The most common impurities include:

• Unreacted Starting Material: Incomplete conversion of Tert-butyl (2-amino-2-oxoethyl)carbamate can lead to its presence in the final product.

• Phosphorus-Containing Byproducts: When using Lawesson's reagent, stoichiometric phosphorus-containing byproducts are formed. These byproducts can be challenging to remove due to their similar polarity to the desired product, often co-eluting during column chromatography.[3][4]

• Side-Reaction Products: Although less common for this specific substrate, Lawesson's reagent can potentially induce side reactions. For substrates with other functional groups, these could include the formation of thiols from alcohols or other rearrangements.[5]

Q3: How can I monitor the progress of the thionation reaction?

Thin-Layer Chromatography (TLC) is an effective technique for monitoring the progress of the reaction. A suitable eluent system should be chosen to achieve good separation between the starting amide, the desired thioamide product, and any potential byproducts. By spotting the reaction mixture alongside the starting material, the consumption of the amide and the formation of the product can be tracked over time.

Q4: What are the recommended storage conditions for Tert-butyl (2-amino-2-thioxoethyl)carbamate?

Thioamides can be sensitive to moisture and oxidation. It is recommended to store the purified product in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (refrigerated or frozen) to minimize degradation.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Product Yield	Poor Quality of Lawesson's Reagent: The reagent can degrade upon exposure to moisture.	Use a fresh batch of Lawesson's reagent or test the activity of the existing batch on a small scale.
Sub-optimal Reaction Temperature: The reaction may be too slow at lower temperatures.	Gradually increase the reaction temperature while monitoring by TLC. Common solvents for this reaction include toluene or THF, with heating to reflux often employed.[6]
Inappropriate Solvent: The solubility of the reactants can affect the reaction rate.	Ensure that both the starting amide and Lawesson's reagent are sufficiently soluble in the chosen solvent. THF is often a good choice for room temperature reactions, while toluene is suitable for higher temperatures.[6]
Incomplete Reaction	Insufficient Lawesson's Reagent: An inadequate amount of the thionating agent will result in incomplete conversion.	Use a slight excess of Lawesson's reagent (e.g., 0.5 to 0.7 equivalents for each amide group).[5]
Short Reaction Time: The reaction may not have proceeded to completion.	Extend the reaction time and continue to monitor the progress by TLC until the starting material is no longer visible.[1]
Difficult Purification (Presence of Phosphorus Byproducts)	Co-elution with Product: The phosphorus-containing byproducts from Lawesson's reagent have similar polarity to the thioamide.	Aqueous Work-up: A thorough aqueous wash of the crude product before chromatography is crucial to remove a significant portion of the water-soluble byproducts.[6] Chemical Treatment: After the reaction, the mixture can be treated with ethanol or ethylene glycol and heated to convert the phosphorus byproducts into more polar species that are easier to separate.[3][7][8]
Formation of Multiple Products	Side Reactions: The reaction conditions may be too harsh, leading to decomposition or side reactions.	Consider lowering the reaction temperature or using a less polar solvent. Protecting other potentially reactive functional groups on the starting material might be necessary in more complex syntheses.[5]

Experimental Protocols

Synthesis of Tert-butyl (2-amino-2-oxoethyl)carbamate (N-Boc-glycinamide)

A detailed protocol for the synthesis of the starting material can be adapted from standard procedures for Boc protection of amino acids followed by amidation. A general workflow is presented in the diagram below.

Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

The following is a representative protocol for the thionation of N-Boc-glycinamide using Lawesson's reagent.

Materials:

• Tert-butyl (2-amino-2-oxoethyl)carbamate

• Lawesson's Reagent

• Anhydrous Toluene (or THF)

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve Tert-butyl (2-amino-2-oxoethyl)carbamate (1 equivalent) in anhydrous toluene.

• Add Lawesson's reagent (0.6 equivalents) to the solution.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Work-up Option 1 (Aqueous Wash): Dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Work-up Option 2 (Chemical Treatment of Byproducts): After cooling the reaction mixture, add an excess of ethanol or ethylene glycol and reflux for an additional 1-2 hours to convert the phosphorus byproducts into more polar compounds.[3][7][8] Then proceed with the aqueous work-up as described in Option 1.

• Dry the organic layer over anhydrous sodium or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure Tert-butyl (2-amino-2-thioxoethyl)carbamate.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Lawesson's Reagent [organic-chemistry.org]
• 3. A chromatography-free and aqueous waste-free process for thioamide preparation with Lawesson's reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. benchchem.com [benchchem.com]
• 6. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 7. A chromatography-free and aqueous waste-free process for thioamide preparation with Lawesson’s reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Reaction Conditions for Tert-butyl (2-amino-2-thioxoethyl)carbamate

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to Tert-butyl (2-amino-2-thioxoethyl)carbamate?

The most prevalent and efficient method for synthesizing Tert-butyl (2-amino-2-thioxoethyl)carbamate is through the thionation of its corresponding amide precursor, Tert-butyl (2-amino-2-oxoethyl)carbamate (also known as Boc-glycinamide). This transformation is typically achieved using a thionating agent such as Lawesson's Reagent.[1]

Q2: What are the advantages of using Lawesson's Reagent for this synthesis?

Lawesson's Reagent is often preferred over other thionating agents like phosphorus pentasulfide (P₄S₁₀) due to its milder reaction conditions, better solubility in organic solvents, and often resulting in higher yields and cleaner reactions.[1][2]

Q3: What safety precautions should be taken when working with Lawesson's Reagent?

Lawesson's Reagent is moisture-sensitive and can release toxic and flammable hydrogen sulfide (H₂S) gas upon contact with water. It is crucial to handle this reagent in a well-ventilated fume hood, under an inert atmosphere (e.g., argon or nitrogen), and to avoid inhalation, ingestion, or skin contact.[2]

Q4: How can I monitor the progress of the thionation reaction?

The reaction progress can be effectively monitored by Thin Layer Chromatography (TLC). The disappearance of the starting amide (Boc-glycinamide) and the appearance of the thioamide product spot will indicate the progression of the reaction.[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete reaction. 2. Degradation of the starting material or product. 3. Inactive or poor quality Lawesson's Reagent.	1. Increase reaction time and/or temperature. Monitor by TLC until the starting material is consumed. 2. Ensure anhydrous conditions as the Boc-protecting group can be sensitive to acid, which may be generated from moisture reacting with the thionating agent. 3. Use freshly opened or properly stored Lawesson's Reagent.
Presence of Multiple Byproducts	1. Reaction temperature is too high, leading to decomposition. 2. Presence of impurities in the starting material. 3. Complex reaction with the solvent.	1. Lower the reaction temperature and increase the reaction time. 2. Ensure the purity of Boc-glycinamide before starting the reaction. 3. Use a high-purity, anhydrous, and non-reactive solvent like toluene or THF.
Difficult Purification	1. Co-elution of the product with phosphorus-containing byproducts from Lawesson's Reagent. 2. The product is not sufficiently stable for silica gel chromatography.	1. After the reaction is complete, quench with a small amount of a primary or secondary amine to consume any remaining reagent. Alternatively, a modified workup involving treatment with ethylene glycol can convert phosphorus byproducts into more polar species that are easier to separate.[2][3] 2. Consider alternative purification methods such as recrystallization or preparative HPLC.
Product appears to be the starting amide after workup	Reversion of the thioamide to the amide can occur in the presence of water during the coupling reactions.[4]	Ensure all workup and purification steps are performed under anhydrous conditions until the final product is isolated.

Experimental Protocols

Synthesis of Tert-butyl (2-amino-2-oxoethyl)carbamate (Boc-glycinamide)

A common precursor, Boc-glycinamide, can be synthesized from Boc-glycine. A general procedure involves activating the carboxylic acid of Boc-glycine (e.g., using a coupling agent like EDC/HOBt or by converting it to an active ester) and then reacting it with ammonia.

Thionation of Boc-glycinamide to Tert-butyl (2-amino-2-thioxoethyl)carbamate

This protocol describes a general procedure for the thionation of Boc-glycinamide using Lawesson's Reagent on a 1.0 mmol scale. Conditions may require optimization for specific experimental setups.

Materials:

• Tert-butyl (2-amino-2-oxoethyl)carbamate (1.0 equiv.)

• Lawesson's Reagent (0.5 - 0.6 equiv.)

• Anhydrous toluene or tetrahydrofuran (THF)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere, dissolve Tert-butyl (2-amino-2-oxoethyl)carbamate in anhydrous toluene.

• Add Lawesson's Reagent to the solution in one portion.

• Heat the reaction mixture to reflux (for toluene, this is approximately 110 °C).[1]

• Monitor the reaction progress using TLC until the starting amide is completely consumed.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude residue, containing the desired thioamide and phosphorus byproducts, should be purified by silica gel column chromatography. The appropriate eluent system should be determined by TLC analysis.

Data Presentation

Table 1: Optimization of Thionation Reaction Conditions

Parameter	Condition 1	Condition 2	Condition 3	Outcome/Remarks
Solvent	Toluene	Dioxane	THF	Toluene and THF are commonly used and generally give good results.[5]
Temperature	80 °C	100 °C (Reflux in Toluene)	Room Temperature	Higher temperatures generally lead to faster reaction rates, but may also increase byproduct formation.[1]
Reaction Time	2 hours	6 hours	12 hours	Reaction time should be optimized by monitoring with TLC.[1]
Equivalents of Lawesson's Reagent	0.5	0.6	0.7	Using a slight excess (0.55-0.6 eq.) can help drive the reaction to completion.
Yield (%)	Varies	Varies	Varies	Yields are highly dependent on the specific substrate and reaction conditions.

Visualizations

Caption: General experimental workflow for the synthesis.

Caption: Troubleshooting logic for low product yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. BJOC - A chromatography-free and aqueous waste-free process for thioamide preparation with Lawesson’s reagent [beilstein-journals.org]
• 4. Thioamides: Biosynthesis of Natural Compounds and Chemical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Liquid-assisted mechanochemical synthesis of thioamide building blocks with the Lawesson reagent: ex situ monitoring and detection of intermediate pol ... - RSC Mechanochemistry (RSC Publishing) DOI:10.1039/D4MR00013G [pubs.rsc.org]

Stability issues with "Tert-butyl (2-amino-2-thioxoethyl)carbamate" during reactions

Welcome to the technical support center for Tert-butyl (2-amino-2-thioxoethyl)carbamate, also known as Boc-Glycine Thioamide. This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals.

Section 1: The Reagent - Storage, Handling, and Stability

This section addresses common questions about the stability and handling of the isolated reagent.

FAQs

Q1: What are the recommended storage conditions for solid Tert-butyl (2-amino-2-thioxoethyl)carbamate?

A1: Tert-butyl (2-amino-2-thioxoethyl)carbamate should be stored in a tightly closed container in a dry, cool, and well-ventilated place.[1] The recommended storage temperature is typically 2-8°C.

Q2: What are the main safety precautions when handling this reagent?

A2: This compound can cause skin and eye irritation. It is recommended to wear protective gloves, clothing, and eye protection.[1] Handling should be done in a well-ventilated area, and dust formation should be avoided.[1]

Q3: Is the solid reagent prone to decomposition?

A3: While specific decomposition pathways for the solid-state reagent are not extensively documented in readily available literature, following the recommended storage conditions (cool, dry, and sealed) is crucial to prevent degradation. The Boc protecting group is sensitive to acid, and the thioamide group can be susceptible to oxidation, so it should be stored away from strong acids and oxidizing agents.

Section 2: Troubleshooting Stability Issues in Peptide Synthesis

The primary application of Tert-butyl (2-amino-2-thioxoethyl)carbamate is in the synthesis of thioamide-containing peptides. The major stability challenges arise after the thioamide moiety has been incorporated into a growing peptide chain.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Unexpected peptide epimerization at the thioamide residue.	The α-proton of a thioamide residue is more acidic than its oxo-amide counterpart and is susceptible to deprotonation by the base used for Fmoc removal (e.g., piperidine), leading to loss of stereochemical integrity.	1. Use a less basic deprotection agent: Replace 20% piperidine in DMF with 2% 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) in DMF. This has been shown to significantly reduce epimerization. 2. Protect the thioamide: Reversibly protect the thioamide as a thioimidate after incorporation, which protects the α-proton from deprotonation during subsequent Fmoc deprotection steps.
Low yield of the final peptide due to chain cleavage.	During the final acid cleavage from the resin (e.g., with trifluoroacetic acid - TFA), the nucleophilic sulfur of the thioamide can attack the adjacent amide bond (n+1 position), leading to an Edman-like degradation and cleavage of the peptide backbone.	1. Minimize TFA exposure: Use the shortest possible cleavage time that still allows for complete removal of side-chain protecting groups. 2. Thioimidate Protection: Protecting the thioamide as a thioimidate attenuates the nucleophilicity of the sulfur, thus preventing the cyclization and subsequent cleavage.
Formation of deletion sequences or incomplete coupling.	The thioamide coupling step can sometimes be less efficient than a standard amide bond formation.	Ensure the use of robust coupling reagents. Capping with acetic anhydride after the thioamide coupling step can truncate any unreacted chains, preventing the formation of deletion sequences.

Quantitative Data: Epimerization with Different Fmoc Deprotection Reagents

The choice of base for Fmoc deprotection significantly impacts the stereochemical integrity of the thioamide-containing peptide.

Peptide Sequence	Deprotection Reagent	% Epimerization
Peptide 1	10% Piperidine	7%
Peptide 1	2% DBU	1%
Peptide 7	10% Piperidine	23%
Peptide 7	2% DBU	2%

Data adapted from reference[2].

Section 3: Key Experimental Protocols

Protocol 1: General Incorporation of a Thioamide Residue in Fmoc SPPS

This protocol outlines the synthesis of a thioamide precursor and its incorporation into a peptide chain.

• Precursor Synthesis:

  • Couple the desired Fmoc-protected amino acid to 4-nitro-1,2-phenylenediamine to form an aminoacyl anilide.

  • Treat the anilide with a thionating reagent, such as Lawesson's reagent or P4S10, to convert the carbonyl to a thiocarbonyl. P4S10 is often more efficient for β-branched amino acids.

  • Induce cyclization with sodium nitrite to form the activated benzotriazole thioacylating reagent.

• Peptide Synthesis:

  • Swell the resin (e.g., Rink Amide resin) in DMF.

  • Perform Fmoc deprotection of the resin.

  • Dissolve the activated thioamide precursor in DMF and add to the resin. Allow to couple for 2-4 hours.

  • Wash the resin thoroughly with DMF.

  • Proceed with the standard Fmoc SPPS cycles for the remaining amino acids.

Protocol 2: Mitigating Epimerization using DBU

This protocol is a modification of the standard Fmoc deprotection step to reduce epimerization of the thioamide residue.

• Following the coupling of an amino acid after the thioamide residue, drain the coupling solution.

• Add a solution of 2% DBU in DMF to the resin.

• Agitate for 2 minutes.

• Drain the DBU solution.

• Repeat steps 2-4 two more times (for a total of 3 x 2-minute treatments).

• Wash the resin thoroughly with DMF before proceeding to the next coupling step.

Protocol 3: Thioamide Protection via Thioimidate Formation

This protocol describes the reversible protection of the thioamide to prevent both epimerization and acid-catalyzed cleavage.

• Thioamide Protection (on-resin):

  • After coupling the thioamide residue, wash the resin.

  • Treat the resin with a solution of an alkylating agent (e.g., methyl iodide or p-azidobenzyl bromide) and a mild base (e.g., DIEA) in DMF. Let the reaction proceed for several hours.

  • Wash the resin to remove excess reagents. The thioamide is now protected as a thioimidate.

• Peptide Elongation:

  • Proceed with standard Fmoc SPPS cycles. The thioimidate is stable to the basic conditions of Fmoc deprotection.

• Thioimidate Deprotection (on-resin):

  • Before cleavage from the resin, treat the resin with a reducing agent. If an azidobenzyl group was used, a solution of 0.5 M dithiothreitol (DTT) and 0.1 M DIEA in DMF can be used.

  • Allow the reaction to proceed for a few hours to regenerate the thioamide.

  • Wash the resin thoroughly.

• Final Cleavage:

  • Proceed with the standard TFA cleavage cocktail to cleave the peptide from the resin and remove side-chain protecting groups.

Section 4: Visualizing Workflows and Pathways

Diagram 1: Key Side Reactions in Thioamide Peptide Synthesis

Caption: Major side reaction pathways for thioamide-containing peptides.

Diagram 2: Thioimidate Protection Workflow

Caption: Workflow for thioimidate protection in solid-phase peptide synthesis.

Diagram 3: Thioamide Peptides as Inhibitors of Cathepsin L

Caption: Inhibition of Cathepsin L signaling by a thioamide peptide.

References

• 1. fishersci.be [fishersci.be]
• 2. fishersci.com [fishersci.com]

Preventing byproduct formation with "Tert-butyl (2-amino-2-thioxoethyl)carbamate"

Welcome to the technical support center for "Tert-butyl (2-amino-2-thioxoethyl)carbamate". This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing byproduct formation and addressing common issues during their experiments with this reagent.

Troubleshooting Guide: Hantzsch Thiazole Synthesis

This guide focuses on the widely used Hantzsch thiazole synthesis, a common application of "Tert-butyl (2-amino-2-thioxoethyl)carbamate" for the formation of a thiazole ring.

Reaction Scheme:

Caption: Hantzsch thiazole synthesis workflow.

Problem: Low Yield of the Desired Thiazole Product

Potential Cause	Recommended Solution	Explanation
Incomplete Reaction	- Increase reaction time.- Increase reaction temperature moderately.- Ensure stoichiometric equivalence or a slight excess of the α-haloketone.	The reaction between the thioamide and the α-haloketone can sometimes be slow. Monitoring the reaction by TLC or LC-MS is crucial to determine the optimal reaction time.
Degradation of Reactants or Product	- Run the reaction under an inert atmosphere (e.g., nitrogen or argon).- Use anhydrous solvents.	"Tert-butyl (2-amino-2-thioxoethyl)carbamate" and some α-haloketones can be sensitive to moisture and oxygen, leading to degradation and reduced yields.
Suboptimal Solvent	- Screen different polar aprotic solvents such as ethanol, isopropanol, or DMF.	The choice of solvent can significantly impact the reaction rate and solubility of the reactants. A solvent that ensures both reactants are fully dissolved is ideal.

Problem: Formation of Impurities and Byproducts

Byproduct/Impurity	Prevention Strategy	Identification/Removal
Unreacted Starting Materials	- Optimize reaction time and temperature.- Use a slight excess (1.05-1.1 eq.) of one reactant to drive the reaction to completion.	- TLC, LC-MS, 1H NMR.- Purification by column chromatography.
Di-substituted Thiazole (from di-haloketones)	- Use an α-monohaloketone.	- Mass spectrometry will show a higher molecular weight.- Purification by column chromatography.
Hydrolysis of Thioamide	- Use anhydrous solvents and reagents.	The corresponding amide may be observed by LC-MS. Thioamides can be less stable than amides, particularly in alkaline aqueous conditions.[1]
Racemization at α-carbon (if applicable)	- Use milder reaction conditions (lower temperature).- Consider a milder base for the workup if applicable.	Racemization at the α-carbon can occur during the final aromatization step.[2] Chiral HPLC or NMR with chiral shift reagents can be used for analysis.
Side reactions of the Boc-group	- Avoid strongly acidic or very high-temperature conditions.	The Boc (tert-butyloxycarbonyl) protecting group is generally stable but can be cleaved under harsh acidic conditions.[3]

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for "Tert-butyl (2-amino-2-thioxoethyl)carbamate"?

A1: It is recommended to store "Tert-butyl (2-amino-2-thioxoethyl)carbamate" in a cool, dry place, away from moisture and direct sunlight. For long-term storage, refrigeration (2-8 °C) under an inert atmosphere is advisable to prevent degradation.

Q2: How can I monitor the progress of the Hantzsch thiazole synthesis?

A2: The reaction progress can be effectively monitored using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). For TLC, a stain that visualizes both the starting materials and the product (e.g., potassium permanganate or iodine) should be used. LC-MS is particularly useful for confirming the formation of the desired product by its mass-to-charge ratio and for detecting any byproducts.

Q3: What are the common solvents used for reactions involving this compound?

A3: Polar aprotic solvents are generally preferred for the Hantzsch thiazole synthesis. Ethanol, isopropanol, and N,N-dimethylformamide (DMF) are commonly used. The choice of solvent depends on the specific α-haloketone used and the desired reaction temperature.

Q4: Are there any known incompatibilities for "Tert-butyl (2-amino-2-thioxoethyl)carbamate"?

A4: The thioamide functional group can be sensitive to strong oxidizing and reducing agents. It is also susceptible to hydrolysis under strongly acidic or basic aqueous conditions, which may convert it to the corresponding amide. The Boc protecting group is labile to strong acids.

Q5: What is a typical experimental protocol for the Hantzsch thiazole synthesis using this reagent?

A5: A representative protocol involves the reaction of "Tert-butyl (2-amino-2-thioxoethyl)carbamate" with an α-haloketone in a suitable solvent. For instance, in the synthesis of tert-butyl 2-(((tert-butoxycarbonyl)amino)methyl)thiazole-4-carboxylate, ethyl bromopyruvate and "Tert-butyl (2-amino-2-thioxoethyl)carbamate" are combined in isopropanol and stirred for an extended period (e.g., 16 hours).[4] The reaction is then typically worked up by adding a weak base and extracting the product with an organic solvent.[4]

Experimental Protocol: Synthesis of tert-butyl 2-(((tert-butoxycarbonyl)amino)methyl)thiazole-4-carboxylate [4]

Step	Procedure
1. Reaction Setup	Combine 28.0 g (0.126 mol) of ethyl bromopyruvate and 25.0 g (0.131 mol) of tert-butyl (2-amino-2-thioxoethyl)carbamate in 250 ml of isopropanol.
2. Reaction	Stir the mixture for 16 hours at room temperature.
3. Workup	Add 28.6 g of 20% aqueous sodium hydroxide followed by 500 ml of water.
4. Extraction	Extract the product with ethyl acetate (500 ml, then 250 ml).
5. Washing & Drying	Wash the combined organic layers with saturated sodium chloride solution, dry with anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Byproduct Troubleshooting Workflow

Caption: A logical workflow for troubleshooting byproduct formation.

References

• 1. researchgate.net [researchgate.net]
• 2. Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Amine Protection / Deprotection [fishersci.co.uk]
• 4. data.epo.org [data.epo.org]

Technical Support Center: Purification of Boc-Protected Thioamides

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of Boc-protected thioamides.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered after the synthesis of a Boc-protected thioamide using Lawesson's reagent?

A1: The most common impurities include unreacted starting amide, excess Lawesson's reagent, and phosphorus-containing byproducts.[1][2] The starting amide is typically more polar than the desired thioamide product. Phosphorus byproducts are notoriously difficult to remove via standard chromatography.[1]

Q2: Is the Boc protecting group stable during silica gel column chromatography?

A2: The Boc group is generally stable to the neutral or slightly acidic conditions of standard silica gel chromatography.[3] However, it is sensitive to strong acids.[4][5] If acidic additives are used in the mobile phase, there is a risk of partial or complete deprotection.

Q3: Can I use reversed-phase HPLC with trifluoroacetic acid (TFA) to purify my Boc-protected thioamide?

A3: While possible, it is risky. The Boc group is labile to strong acids like TFA.[4][6] Even at low concentrations (e.g., 0.1%), TFA can cause gradual cleavage of the Boc group, especially if fractions are left standing for extended periods or during solvent evaporation at elevated temperatures.[6][7] Lyophilization is a gentler method for solvent removal in such cases.[6]

Q4: My Boc-protected thioamide appears to be degrading on the column. What could be the cause?

A4: Thioamides themselves can be sensitive to acidic conditions, potentially leading to side reactions like cleavage of the amide bond adjacent to the thioamide. If the silica gel is too acidic or if acidic mobile phase modifiers are used, degradation can occur. Additionally, prolonged exposure to the stationary phase can sometimes lead to decomposition.

Q5: Are there alternative purification methods to chromatography?

A5: Yes, crystallization or precipitation can be a highly effective purification method for Boc-protected thioamides, especially for removing highly polar or non-polar impurities.[1][8] A common technique is to dissolve the crude product in a minimal amount of a good solvent and then add an anti-solvent to induce crystallization.[8]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the purification of Boc-protected thioamides.

Problem 1: Difficulty removing phosphorus byproducts from Lawesson's reagent.

Caption: Decision tree for removing phosphorus byproducts.

Detailed Steps:

• Aqueous Workup: Before concentrating the reaction mixture, perform an extractive workup. Dissolve the crude material in an organic solvent (e.g., ethyl acetate) and wash it with an aqueous solution of sodium bicarbonate (NaHCO₃). This can hydrolyze and remove some of the phosphorus byproducts.[1]

• Precipitation/Crystallization: It is often possible to precipitate the desired thioamide product by adding a non-polar solvent (e.g., hexanes) to a solution of the crude product in a more polar solvent (e.g., ethyl acetate or dichloromethane).[1] This can leave the more soluble phosphorus impurities behind.

• Optimized Chromatography: If chromatography is necessary, use a mobile phase system that provides good separation between your product and the polar byproducts. A gradient elution from low to high polarity is often effective.

Problem 2: Loss of the Boc group during purification.

Caption: Workflow to prevent premature Boc group removal.

Detailed Steps:

• Avoid Acidic Mobile Phases: When using column chromatography, avoid acidic additives like TFA. If peak shape is poor for an acidic compound, a small amount of acetic acid (0.1-1%) may be tolerated, but should be used with caution.[8]

• Control Evaporation Conditions: If you have used an acidic mobile phase (e.g., in HPLC), the concentration of the acid will increase during solvent evaporation. This can lead to Boc deprotection.[6] Evaporate solvents at a lower temperature (e.g., < 40°C) under high vacuum.[7] For aqueous solutions containing TFA, freeze-drying (lyophilization) is the preferred method to remove the solvent and volatile acid without heating.[6][7]

• Use Alternative Ion-Pairing Agents: For reversed-phase chromatography, consider using less acidic ion-pairing agents like ammonium acetate or formic acid (use with caution) instead of TFA.[6]

Problem 3: Product co-elutes with a non-polar impurity.

Troubleshooting Table

Strategy	Description	Considerations
Optimize Mobile Phase	Decrease the initial polarity of your eluent. Use a very shallow gradient to increase the separation between closely eluting spots.[9]	This may lead to longer run times and broader peaks.
Change Solvent System	If a hexane/ethyl acetate system fails, try a different solvent system, for example, dichloromethane/methanol.	Ensure your compound is stable in the new solvent system.
Dry Loading	Adsorb your crude product onto a small amount of silica gel and load the dry powder onto the column instead of loading as a concentrated solution. This can improve resolution at the top of the column.	This technique is very effective for improving separation of compounds that are not very soluble in the initial mobile phase.
Crystallization	Attempt to crystallize the desired product from the mixture. This is often very effective at removing impurities with different polarity and solubility profiles.[8]	Finding the right solvent system may require some experimentation. Common systems include ethyl acetate/hexanes or dichloromethane/hexanes.[8]

Experimental Protocols

Protocol 1: General Silica Gel Flash Column Chromatography

• Column Preparation:

  • Secure a glass column vertically and plug the bottom with a small piece of cotton or glass wool.[10]

  • Add a layer of sand (~1-2 cm) over the plug.[10]

  • Prepare a slurry of silica gel in the initial, least polar eluent.[3][10]

  • Pour the slurry into the column, tapping the sides gently to pack the silica bed evenly and remove air bubbles.[10][11]

  • Add another layer of sand on top of the packed silica gel.[3]

  • Wash the packed column with the initial eluent, ensuring the solvent level never drops below the top layer of sand.[3]

• Sample Loading:

  • Dissolve the crude Boc-protected thioamide in a minimal amount of the column eluent or a slightly more polar solvent (e.g., dichloromethane).[10]

  • Carefully apply the sample solution to the top of the silica bed.[10]

  • Open the stopcock and allow the sample to absorb onto the silica, again ensuring the solvent level does not go below the sand.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the top of the column.

  • Begin collecting fractions. Elute the column with the initial low-polarity solvent, then gradually increase the polarity of the mobile phase according to your TLC analysis.[10]

  • Monitor the fractions by TLC to identify which ones contain the pure product.

Protocol 2: Aqueous Workup for Lawesson's Reagent Byproducts

• After the thionation reaction is complete, cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure to remove the bulk of the solvent.

• Dissolve the residue in an organic solvent such as ethyl acetate.

• Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[1] Repeat the wash if necessary.

• Wash the organic layer with water, followed by a wash with brine (saturated NaCl solution).

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the crude product, which can then be further purified by chromatography or crystallization.

Protocol 3: Purification by Crystallization

• Dissolve the crude or partially purified Boc-protected thioamide in a minimal amount of a suitable hot solvent in which it is readily soluble (e.g., ethyl acetate, dichloromethane, or isopropanol).[8]

• Slowly add a non-polar "anti-solvent" (e.g., hexanes or petroleum ether) at room temperature until the solution becomes slightly cloudy.[8]

• If the solution becomes too cloudy, add a few drops of the hot solvent to redissolve the precipitate.

• Allow the solution to cool slowly to room temperature, then place it in a refrigerator (e.g., 4°C) to promote the formation of crystals.[8]

• Collect the crystals by filtration, wash them with a small amount of the cold anti-solvent, and dry them under vacuum.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. web.uvic.ca [web.uvic.ca]
• 4. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. orgsyn.org [orgsyn.org]
• 10. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 11. scispace.com [scispace.com]

Overcoming low conversion rates with "Tert-butyl (2-amino-2-thioxoethyl)carbamate"

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers in overcoming challenges, particularly low conversion rates, during experiments involving "tert-butyl (2-amino-2-thioxoethyl)carbamate".

Frequently Asked Questions (FAQs)

Q1: What is tert-butyl (2-amino-2-thioxoethyl)carbamate and what are its primary applications?

Tert-butyl (2-amino-2-thioxoethyl)carbamate, also known as 2-(Boc-amino)ethanethioamide, is a synthetic intermediate widely used in organic synthesis.[1] Its key feature is a thioamide functional group and a Boc-protected amine on the same ethyl backbone. This structure makes it a valuable building block for the synthesis of various heterocyclic compounds, particularly thiazole derivatives, which are significant in the development of pharmaceuticals with antimicrobial, anti-inflammatory, and anticancer properties.[1][2] It is also utilized in peptide chemistry for the protection of amino groups during complex reaction sequences.[2]

Q2: I am experiencing very low yields when trying to deprotect the Boc group. What could be the cause?

A primary cause for low yields during Boc deprotection is the acid sensitivity of the thioamide moiety. Standard strong acid conditions (e.g., trifluoroacetic acid (TFA) or HCl) used for Boc removal can lead to degradation of the thioamide, causing dethioxylation or other side reactions. To overcome this, extremely mild deprotection methods are recommended. For instance, using tin(IV) chloride (SnCl₄) in organic solvents has been shown to effectively cleave the Boc group without damaging the acid-labile thioamide, resulting in excellent yields.[3][4]

Q3: Can I use standard Boc protection protocols to synthesize tert-butyl (2-amino-2-thioxoethyl)carbamate?

Yes, standard Boc protection protocols using di-tert-butyl dicarbonate (Boc₂O) can be adapted for the N-Boc protection of 2-aminoethanethioamide. The reaction is typically carried out in the presence of a base. However, optimization is key to prevent side reactions. Thioamides can be N-tert-butoxycarbonyl activated with high site-selectivity using Boc₂O with a catalytic amount of 4-dimethylaminopyridine (DMAP) in a solvent like THF.[2] Careful control of stoichiometry and temperature is necessary to avoid potential side reactions involving the nucleophilic sulfur atom.

Q4: What are the common side products in a Hantzsch thiazole synthesis when using this reagent?

The Hantzsch thiazole synthesis involves the reaction of a thioamide with an α-haloketone.[5] When using tert-butyl (2-amino-2-thioxoethyl)carbamate, common side products can include:

• Unreacted starting materials : If the reaction does not go to completion.

• Oxazole formation : If the starting thioamide is contaminated with its corresponding amide.[6]

• Dimerization or polymerization : Reactants or intermediates may undergo self-condensation under certain conditions.[6]

• Products from thioamide degradation : If the reaction conditions are too harsh (e.g., strongly acidic or basic), the thioamide moiety might degrade.

Q5: How should I store tert-butyl (2-amino-2-thioxoethyl)carbamate?

The compound should be stored at 2-8°C.[1] It is also good practice to store it under an inert atmosphere, as some related carbamates are known to react with atmospheric CO₂ over long-term storage.[7]

Troubleshooting Guides

Guide 1: Low Yield during N-Boc Protection of 2-Aminoethanethioamide

Problem: Consistently low yield or a complex mixture of products when reacting 2-aminoethanethioamide with Boc₂O.

Possible Cause	Troubleshooting Solution
Reaction with Thioamide Sulfur	The sulfur atom in the thioamide is nucleophilic and can potentially react with Boc₂O, leading to side products. Use a catalytic amount of a base like DMAP which is known to promote N-acylation selectively.[2]
Suboptimal Base	An inappropriate or insufficient amount of base can lead to low conversion. Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) are commonly used. Ensure at least one equivalent of base is used to neutralize the acid formed during the reaction.
Incorrect Stoichiometry	Using too little Boc₂O will result in incomplete conversion. A slight excess (1.1-1.2 equivalents) of Boc₂O is often recommended.
Low Reaction Temperature	The reaction may be too slow at room temperature. Gentle heating (e.g., to 40-50°C) can improve the reaction rate, but should be monitored to avoid decomposition.
Moisture in Reaction	Boc₂O can be hydrolyzed by water. Ensure all glassware is dry and use anhydrous solvents to maximize the efficiency of the protecting group installation.

Guide 2: Low Conversion in Hantzsch Thiazole Synthesis

Problem: Low yield of the desired thiazole product when reacting tert-butyl (2-amino-2-thioxoethyl)carbamate with an α-haloketone.

Possible Cause	Troubleshooting Solution
Poor Quality of Reactants	Impurities in either the α-haloketone or the thioamide can lead to side reactions.[6] Ensure the purity of starting materials, for example by recrystallization or distillation.
Incomplete Reaction	The reaction may not have reached completion. Monitor the reaction progress by Thin Layer Chromatography (TLC). If starting material is still present, consider extending the reaction time or gently increasing the temperature.[6]
Suboptimal Solvent	The choice of solvent can significantly impact the reaction. Ethanol is commonly used and often gives good results.[8] Other solvents like methanol or dioxane can also be tested.
Decomposition of Thioamide	Some thioamides can be unstable in acidic or strongly basic conditions, which might arise depending on the reaction workup.[9] A mild basic workup, for instance with a 5% sodium bicarbonate solution, is often employed to neutralize any acid formed (like HBr) and precipitate the product.[8]
Formation of Byproducts	Multiple spots on a TLC plate may indicate the formation of side products.[6] Consider purification by column chromatography. The polarity of the desired product versus byproducts will guide the choice of solvent system.

Data Presentation

Table 1: General Parameters for N-Boc Protection of Thioamides

Parameter	Typical Range/Value	Notes
Thioamide:Boc₂O Ratio	1 : 1.1-1.5	A slight excess of Boc₂O ensures complete conversion.
Base	DMAP (catalytic), TEA, or DIPEA (≥1 eq.)	DMAP is effective in promoting selective N-acylation.[2]
Solvent	THF, Dichloromethane (DCM), Acetonitrile	Anhydrous solvents are crucial to prevent hydrolysis of Boc₂O.
Temperature	0°C to 50°C	Start at a lower temperature and gently warm if the reaction is slow.
Reaction Time	2 - 24 hours	Monitor by TLC until the starting amine is consumed.

Table 2: Recommended Starting Conditions for Hantzsch Thiazole Synthesis

Parameter	Typical Range/Value	Notes
Thioamide:α-haloketone Ratio	1.2 : 1	A slight excess of the thioamide can help drive the reaction to completion.[10]
Solvent	Ethanol, Methanol	Ethanol is a common and effective solvent for this reaction.[8]
Temperature	Room Temperature to Reflux	Gentle heating is often required. The optimal temperature depends on the reactivity of the substrates.[10]
Reaction Time	1 - 12 hours	Monitor progress by TLC.[6]
Workup	Neutralization with mild base (e.g., NaHCO₃)	This step neutralizes the acid byproduct and often precipitates the thiazole product.[8]

Experimental Protocols

Protocol 1: Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

This protocol is a general guideline for the N-Boc protection of 2-aminoethanethioamide.

Materials:

• 2-aminoethanethioamide hydrochloride

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, suspend 2-aminoethanethioamide hydrochloride (1 equivalent) in anhydrous DCM.

• Add triethylamine (2.2 equivalents) and stir the mixture at room temperature for 15 minutes.

• Add DMAP (0.1 equivalents) to the mixture.

• In a separate flask, dissolve Boc₂O (1.1 equivalents) in a small amount of anhydrous DCM.

• Add the Boc₂O solution dropwise to the reaction mixture at 0°C (ice bath).

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

• Upon completion, quench the reaction with water.

• Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to obtain the pure product.

Protocol 2: Hantzsch Thiazole Synthesis using Tert-butyl (2-amino-2-thioxoethyl)carbamate

This protocol describes a general procedure for the synthesis of a thiazole derivative.

Materials:

• Tert-butyl (2-amino-2-thioxoethyl)carbamate

• α-haloketone (e.g., 2-bromoacetophenone)

• Ethanol

• 5% Sodium bicarbonate solution

Procedure:

• In a round-bottom flask, dissolve the α-haloketone (1 equivalent) in ethanol.

• Add tert-butyl (2-amino-2-thioxoethyl)carbamate (1.2 equivalents) to the solution.

• Heat the mixture to reflux (or a lower temperature depending on substrate reactivity) and stir for 2-4 hours. Monitor the reaction by TLC.[8]

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a beaker containing 5% aqueous sodium bicarbonate solution to neutralize the hydrohalic acid formed and precipitate the product.[8]

• Collect the precipitate by vacuum filtration.

• Wash the collected solid with cold water and then a small amount of cold ethanol.

• Air-dry the solid to obtain the crude product, which can be further purified by recrystallization or column chromatography if necessary.

Mandatory Visualizations

Caption: Troubleshooting workflow for low conversion rates.

Caption: Experimental workflow for Hantzsch thiazole synthesis.

References

• 1. TERT-BUTYL 2-AMINO-2-THIOXOETHYLCARBAMATE | 89226-13-1 [chemicalbook.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Extremely mild reagent for Boc deprotection applicable to the synthesis of peptides with thioamide linkages - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Extremely mild reagent for Boc deprotection applicable to the synthesis of peptides with thioamide linkages - Lookchem [lookchem.com]
• 5. synarchive.com [synarchive.com]
• 6. benchchem.com [benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. chemhelpasap.com [chemhelpasap.com]
• 9. mjas.analis.com.my [mjas.analis.com.my]
• 10. youtube.com [youtube.com]

Technical Support Center: Deprotection of Tert-butyl (2-amino-2-thioxoethyl)carbamate

Welcome to the technical support center for challenges related to the deprotection of tert-butyl (2-amino-2-thioxoethyl)carbamate. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in overcoming common issues encountered during the removal of the tert-butyloxycarbonyl (Boc) protecting group from this thioamide-containing compound.

Troubleshooting Guide

This section addresses specific problems that may arise during the deprotection reaction, offering potential causes and solutions.

Problem	Potential Cause	Suggested Solution
Incomplete Deprotection	1. Insufficient acid strength or concentration.[1] 2. Short reaction time or low temperature.[1] 3. Steric hindrance around the Boc-protected amine.[1] 4. Poor solubility of the starting material.[1]	1. Increase the concentration of the acid (e.g., use a higher percentage of TFA). 2. Extend the reaction time or moderately increase the temperature, while monitoring for side reactions. 3. Switch to a stronger acid or a different deprotection method. 4. Use a co-solvent to improve solubility.
Low Yield of Deprotected Product	1. Degradation of the thioamide group under strongly acidic conditions.[2] 2. Side reactions such as dethioxylation (conversion of C=S to C=O). 3. Alkylation of the thioamide sulfur by the released tert-butyl cation.[3]	1. Employ milder deprotection conditions (e.g., lower concentration of TFA, shorter reaction time). 2. Consider using a Lewis acid catalyst like SnCl₄ for a milder deprotection.[4] 3. Add a scavenger (e.g., triethylsilane, thioanisole) to the reaction mixture to trap the tert-butyl cation.[3][5]
Formation of Multiple Byproducts	1. Acid-catalyzed hydrolysis of the thioamide.[6] 2. Edman-type degradation as a side reaction. 3. Alkylation of the product or starting material.[3]	1. Use anhydrous conditions and freshly distilled solvents. 2. Optimize the reaction conditions by lowering the temperature and acid concentration. 3. Incorporate scavengers in the cleavage cocktail.[3][5]
Difficulty in Product Isolation/Purification	1. The product may be highly polar and water-soluble as a salt. 2. The product may be unstable during workup or purification.	1. After reaction completion, carefully neutralize the excess acid with a suitable base (e.g., a tertiary amine) before extraction. 2. Use techniques like ion-exchange chromatography or reverse-phase HPLC for purification. 3. Minimize exposure to harsh conditions during purification.

Frequently Asked Questions (FAQs)

Q1: What are the standard conditions for the deprotection of a Boc-protected amine?

A1: The most common method for Boc deprotection is treatment with a strong acid, such as trifluoroacetic acid (TFA), in an aprotic solvent like dichloromethane (DCM).[7][8] A typical protocol involves using a solution of 25-50% TFA in DCM and stirring at room temperature for 1-2 hours.[8][9]

Q2: Why is the thioamide group problematic during Boc deprotection?

A2: The thioamide group is sensitive to strongly acidic conditions. This sensitivity can lead to undesirable side reactions, including acid-catalyzed hydrolysis, dethioxylation to the corresponding amide, and cleavage of the peptide-like bond adjacent to the thioamide.[2]

Q3: What are the signs of thioamide degradation during the reaction?

A3: Degradation can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The appearance of new spots or peaks, particularly one corresponding to the mass of the amide analog, indicates degradation. A noticeable color change in the reaction mixture may also be an indicator.

Q4: What are "scavengers" and why are they used in Boc deprotection?

A4: During the acid-catalyzed removal of the Boc group, a reactive tert-butyl cation is generated.[3] This cation can alkylate nucleophilic functional groups, such as the sulfur atom in a thioamide.[3] Scavengers are reagents added to the reaction mixture to "trap" this cation and prevent unwanted side reactions.[3][5] Common scavengers include triethylsilane (TES), thioanisole, and 1,2-ethanedithiol (EDT).[5]

Q5: Are there milder alternatives to TFA for deprotecting tert-butyl (2-amino-2-thioxoethyl)carbamate?

A5: Yes, due to the acid sensitivity of the thioamide group, milder deprotection methods are often preferred.[4] One such method involves the use of Lewis acids like tin(IV) chloride (SnCl₄) in an organic solvent, which has been shown to be effective for Boc deprotection in the presence of a thioamide moiety with excellent yields.[4] Other milder acidic conditions or alternative deprotection strategies might also be considered.[10][11]

Experimental Protocols

Protocol 1: Standard Boc Deprotection with TFA

This protocol outlines the standard procedure for Boc deprotection using trifluoroacetic acid.

Materials:

• Tert-butyl (2-amino-2-thioxoethyl)carbamate

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Nitrogen or argon gas

Procedure:

• Dissolve tert-butyl (2-amino-2-thioxoethyl)carbamate in anhydrous DCM (e.g., 0.1 M concentration) under an inert atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Add TFA dropwise to the solution to a final concentration of 25-50% (v/v).[8]

• Stir the reaction mixture at room temperature for 1-2 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, remove the solvent and excess TFA in vacuo.

• Redissolve the residue in a suitable organic solvent and carefully neutralize with a saturated sodium bicarbonate solution.

• Extract the aqueous layer with an organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product.

• Purify the crude product by an appropriate method (e.g., column chromatography, crystallization).

Protocol 2: Mild Boc Deprotection using SnCl₄

This protocol is a milder alternative for acid-sensitive substrates.[4]

Materials:

• Tert-butyl (2-amino-2-thioxoethyl)carbamate

• Anhydrous organic solvent (e.g., dichloromethane, acetonitrile)

• Tin(IV) chloride (SnCl₄)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Nitrogen or argon gas

Procedure:

• Dissolve tert-butyl (2-amino-2-thioxoethyl)carbamate in an anhydrous organic solvent under an inert atmosphere.

• Cool the solution to the desired temperature (e.g., 0 °C).

• Add a solution of SnCl₄ in the same solvent dropwise to the reaction mixture.

• Stir the reaction at the chosen temperature and monitor its progress by TLC or LC-MS.

• Once the reaction is complete, quench it by adding a saturated sodium bicarbonate solution.

• Extract the product with a suitable organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product as required.

Visualizations

Caption: Troubleshooting workflow for Boc deprotection.

Caption: Potential reaction pathways in acidic deprotection.

References

• 1. benchchem.com [benchchem.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 4. Extremely mild reagent for Boc deprotection applicable to the synthesis of peptides with thioamide linkages - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Amine Protection / Deprotection [fishersci.co.uk]
• 8. Boc Deprotection - TFA [commonorganicchemistry.com]
• 9. chempep.com [chempep.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. researchgate.net [researchgate.net]

Managing thermal stability of "Tert-butyl (2-amino-2-thioxoethyl)carbamate"

Technical Support Center: Tert-butyl (2-amino-2-thioxoethyl)carbamate

This technical support center provides troubleshooting guidance and frequently asked questions regarding the management of thermal stability for "Tert-butyl (2-amino-2-thioxoethyl)carbamate". The information provided is based on general principles of related chemical structures, including N-acylthioureas and thiocarbamates, due to limited specific data on this compound.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Discoloration (Yellowing/Browning) of the solid compound upon storage or mild heating.	Thermal decomposition or oxidation. Thiourea derivatives can be sensitive to heat and air.	Store the compound in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen), and in a cool, dark place. For long-term storage, refrigeration is recommended.
Inconsistent analytical results (e.g., NMR, LC-MS) from different batches or over time.	Degradation of the compound. The tert-butyl carbamate group can be labile to acid, and the thioamide can be susceptible to hydrolysis or oxidation.	Always use freshly purchased or recently purified material for experiments. Monitor the purity of your stock regularly by TLC or LC-MS. If degradation is suspected, repurify the compound.
Low yield or unexpected side products in reactions involving heating.	The compound may be degrading at the reaction temperature.	Optimize the reaction conditions by attempting the reaction at a lower temperature, even if it requires a longer reaction time. Consider using a milder base or solvent system if applicable.
Poor solubility after storage.	Potential polymerization or formation of insoluble degradation products.	Attempt to dissolve a small sample in a range of solvents. If solubility has decreased significantly, it is a strong indicator of degradation, and the material should be discarded or repurified.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for Tert-butyl (2-amino-2-thioxoethyl)carbamate?

A1: To ensure stability, the compound should be stored in a cool, dry, and dark environment.[1][2] It is advisable to keep it in a tightly sealed container, and for extended periods, storage under an inert atmosphere (e.g., nitrogen or argon) in a refrigerator is recommended.[3]

Q2: What are the likely decomposition products of this compound upon heating?

A2: While specific data is unavailable, based on related thiourea and carbamate compounds, thermal decomposition could lead to the release of isothiocyanates, carbamates, and potentially gaseous byproducts such as oxides of sulfur and nitrogen, carbon monoxide, and carbon dioxide under fire conditions.[4] The tert-butyl group may also be eliminated as isobutylene.

Q3: How can I monitor the stability of my sample?

A3: Regular monitoring using techniques such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy is recommended. A change in the chromatographic profile or the appearance of new signals in the NMR spectrum would indicate degradation.

Q4: Are there any known incompatibilities for this compound?

A4: Thiourea derivatives should generally be stored away from strong oxidizing agents, as this can lead to vigorous and potentially hazardous reactions.[1][4] Contact with strong acids or bases should also be avoided, as they can catalyze decomposition.

Q5: What is the general thermal stability of N-acylthioureas?

A5: The thermal stability of N-acylthioureas can vary significantly based on their specific molecular structure. Some derivatives have been reported to be thermally stable up to temperatures ranging from 119 °C to 185 °C.[5] However, it is crucial to determine the thermal stability of your specific compound experimentally.

Thermal Stability of Related N-Acylthioureas

The following table summarizes the thermal stability data for structurally related N-acylthiourea compounds. This data is intended to provide a general reference and may not be representative of the specific thermal stability of "Tert-butyl (2-amino-2-thioxoethyl)carbamate".

Compound	Thermal Stability (Decomposition Temperature)	Reference
N-(2-thiophenecarbonyl)-N′-(3-Cl,4-F-phenyl)thiourea Cu(I) complex	Stable up to 122 °C	[5]
Co(II), Ni(II), and Cu(II) complexes of N-(1,10-biphenyl)-2-chlorobenzoylthiourea	Stable up to 165 °C, 185 °C, and 122 °C respectively	[5]
N-acylthiourea ligand HL¹	Stable up to 119 °C	[5]
N-acylthiourea ligand HL²	Stable up to 134 °C	[5]

Experimental Protocols

Protocol 1: Assessment of Thermal Stability using Thermogravimetric Analysis (TGA)

• Instrument Setup: Calibrate the TGA instrument according to the manufacturer's instructions.

• Sample Preparation: Accurately weigh 5-10 mg of "Tert-butyl (2-amino-2-thioxoethyl)carbamate" into a TGA pan.

• Experimental Conditions:

  • Heat the sample from room temperature to a desired upper limit (e.g., 300 °C) at a controlled heating rate (e.g., 10 °C/min).

  • Conduct the experiment under a continuous flow of an inert gas (e.g., nitrogen) to prevent oxidative decomposition.

• Data Analysis: Plot the percentage of weight loss as a function of temperature. The onset temperature of weight loss can be considered the decomposition temperature.

Protocol 2: Monitoring Isothermal Stability with HPLC

• Standard Preparation: Prepare a stock solution of the compound at a known concentration in a suitable solvent (e.g., acetonitrile or methanol).

• Incubation: Aliquot the stock solution into several sealed vials. Store one vial at a control temperature (e.g., 4 °C) and the others at elevated temperatures (e.g., 40 °C, 60 °C, 80 °C).

• Time-Point Analysis: At regular intervals (e.g., 0, 24, 48, 72 hours), remove a vial from each temperature, allow it to cool to room temperature, and analyze the sample by HPLC.

• Data Analysis: Quantify the peak area of the parent compound at each time point and temperature. A decrease in the peak area over time at elevated temperatures indicates thermal instability. Plot the percentage of the remaining compound against time for each temperature.

Visualizations

Caption: Workflow for troubleshooting thermal instability issues.

Caption: A hypothetical thermal degradation pathway.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. hillbrothers.com [hillbrothers.com]
• 3. nbinno.com [nbinno.com]
• 4. Precautions for Safe Handling and Storage of Thiourea Dioxide [dasteck.com]
• 5. Exploring the latest trends in chemistry, structure, coordination, and diverse applications of 1-acyl-3-substituted thioureas: a comprehensive review - RSC Advances (RSC Publishing) DOI:10.1039/D4RA02567A [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to Thioamide Reagents: Tert-butyl (2-amino-2-thioxoethyl)carbamate, Lawesson's Reagent, and Phosphorus Pentasulfide

For Researchers, Scientists, and Drug Development Professionals

The introduction of a thioamide functional group is a critical transformation in medicinal chemistry and drug development, often imparting unique biological activities and metabolic stability to parent molecules. This guide provides an objective comparison of three reagents utilized in thioamide synthesis: the specialized building block tert-butyl (2-amino-2-thioxoethyl)carbamate, and the classical thionating agents, Lawesson's Reagent and Phosphorus Pentasulfide (P₄S₁₀). This document outlines their respective applications, performance data from literature, and detailed experimental protocols to aid in reagent selection for specific synthetic needs.

At a Glance: Comparative Performance

While direct comparative studies between tert-butyl (2-amino-2-thioxoethyl)carbamate and general thionating agents are not prevalent in the literature due to their differing synthetic roles, the following table summarizes the typical performance of Lawesson's Reagent and P₄S₁₀ in the conversion of amides to thioamides.

Feature	Lawesson's Reagent	Phosphorus Pentasulfide (P₄S₁₀)
Typical Substrates	Primary, secondary, and tertiary amides, lactams, ketones, esters.[1]	Primary, secondary, and tertiary amides, lactams, ketones, esters.[2][3]
Reported Yields	Good to excellent.[1][4]	Good to excellent, sometimes superior to Lawesson's Reagent.[2][3]
Reaction Conditions	Typically reflux in toluene or other high-boiling solvents.[5]	Often requires higher temperatures than Lawesson's Reagent; can be used with additives like Al₂O₃ or HMDO to improve performance.[1][2][6]
Work-up/Purification	Byproducts can be challenging to remove, often requiring chromatography.[2][3]	Byproducts can be removed by simple hydrolytic workup or filtration, especially when used with co-reagents like HMDO or Al₂O₃.[2][3]
Advantages	Mild and convenient for a wide range of substrates.[1]	Inexpensive; improved work-up procedures available; can be more efficient for certain substrates.[2][3]
Disadvantages	Byproduct removal can be difficult; can be more expensive than P₄S₁₀.[2][3]	Can require harsh reaction conditions; moisture-sensitive, producing H₂S.[6]

Reagent Profiles and Applications

Tert-butyl (2-amino-2-thioxoethyl)carbamate: The Specialized Building Block

Tert-butyl (2-amino-2-thioxoethyl)carbamate is not a general thionating agent but rather a specialized reagent used to introduce a protected 2-amino-2-thioxoethyl moiety into a molecule. Its primary application lies in the synthesis of complex natural products and pharmaceuticals where the direct incorporation of this specific structural unit is desired.

Key Applications:

• Antibiotic Synthesis: It is a crucial reactant in the synthesis of the polyazole peptide antibiotic Goadsporin.[7][8]

• Carbapenem Synthesis: Utilized in the total synthesis of ME1036, a broad-spectrum parenteral carbapenem.[7][8]

• Heterocyclic Chemistry: It serves as an intermediate in the production of various thiazole derivatives, which are scaffolds for compounds with antimicrobial, anti-inflammatory, and anticancer properties.[9]

• Peptide Chemistry: In peptide synthesis, it aids in the protection of amino groups during complex reaction sequences.[9]

Due to its role as a building block, its "performance" is measured by the success of the specific multi-step synthesis in which it is employed, rather than a general measure of thionation efficiency.

Lawesson's Reagent: The Versatile Thionating Agent

Lawesson's Reagent is a widely used, mild, and convenient reagent for the conversion of carbonyl compounds, particularly amides, to their corresponding thiocarbonyl analogues.[1] It is generally soluble in common organic solvents and reacts under relatively moderate conditions.

Phosphorus Pentasulfide (P₄S₁₀): The Classical Workhorse

Phosphorus pentasulfide is a foundational reagent for thionation and has been in use for over a century.[6] While effective, it can require harsh reaction conditions. Modern protocols often employ P₄S₁₀ in combination with other reagents to improve its reactivity and simplify the purification process. For instance, its use with hexamethyldisiloxane (HMDO) or aluminum oxide (Al₂O₃) has been shown to provide yields comparable or superior to Lawesson's reagent, with the significant advantage of easier byproduct removal.[2][3]

Experimental Protocols

General Procedure for Thioamidation using Lawesson's Reagent

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Amide (1.0 mmol)

• Lawesson's Reagent (0.60 mmol)

• Toluene (4 mL)

• Ethanol (2 mL)

• Ethyl acetate

• Anhydrous MgSO₄

Procedure:

• A mixture of the amide and Lawesson's reagent is refluxed in toluene.

• The reaction progress is monitored by Thin Layer Chromatography (TLC) until the starting amide is fully consumed.[5]

• The reaction mixture is cooled, and ethanol is added. The resulting mixture is heated at reflux for 2 hours to quench any remaining Lawesson's Reagent byproducts.[5]

• The volatiles are removed under reduced pressure.

• The residue is diluted with ethyl acetate and subjected to an aqueous workup.[5]

• The organic phase is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the crude thioamide, which may require further purification by chromatography.[5]

General Procedure for Thioamidation using P₄S₁₀/Al₂O₃

This method offers a simplified work-up compared to traditional P₄S₁₀ protocols.

Materials:

• Amide

• P₄S₁₀ supported on Al₂O₃

• Anhydrous dioxane

Procedure:

• A mixture of the amide and Al₂O₃-supported P₄S₁₀ is refluxed in anhydrous dioxane.[2]

• The reaction is monitored by TLC for the disappearance of the starting material.

• Upon completion, the reaction mixture is cooled and subjected to a simple hydrolytic workup.[2]

• The product can often be isolated by filtration and recrystallization, avoiding the need for chromatography.[2]

Reaction Mechanisms and Visualizations

The Role of Tert-butyl (2-amino-2-thioxoethyl)carbamate in Synthesis

As a building block, this reagent is incorporated into a larger molecule through standard coupling reactions. The diagram below illustrates its general utility in synthesis.

Caption: Role of tert-butyl (2-amino-2-thioxoethyl)carbamate as a building block.

Thionation Mechanism of Lawesson's Reagent

The reaction proceeds through a dissociative mechanism to form a reactive dithiophosphine ylide, which then reacts with the carbonyl group.

Caption: Simplified mechanism of thionation using Lawesson's Reagent.

Thionation Mechanism of Phosphorus Pentasulfide (P₄S₁₀)

P₄S₁₀ is believed to dissociate into the more reactive P₂S₅ monomer, which then reacts with the amide.

Caption: Simplified mechanism of thionation using P₄S₁₀.

Conclusion

The choice of reagent for thioamide synthesis is highly dependent on the specific synthetic context. For the direct conversion of amides to thioamides, both Lawesson's Reagent and Phosphorus Pentasulfide are effective, with the latter offering advantages in cost and ease of byproduct removal when used in modern formulations. In contrast, tert-butyl (2-amino-2-thioxoethyl)carbamate serves a distinct and valuable role as a specialized building block for the direct incorporation of a protected thioamide moiety in the synthesis of complex, high-value molecules. Researchers should consider the substrate scope, reaction conditions, and purification requirements when selecting the most appropriate reagent for their synthetic goals.

References

• 1. Lawesson's Reagent [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. Thionation with the reagent combination of phosphorus pentasulfide and hexamethyldisiloxane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thioamide synthesis by thionation [organic-chemistry.org]
• 5. A chromatography-free and aqueous waste-free process for thioamide preparation with Lawesson’s reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Towards Symmetric Thioamides: Microwave-Aided Synthesis of Terephthalic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. TERT-BUTYL 2-AMINO-2-THIOXOETHYLCARBAMATE | 89226-13-1 [chemicalbook.com]
• 8. TERT-BUTYL 2-AMINO-2-THIOXOETHYLCARBAMATE CAS#: 89226-13-1 [amp.chemicalbook.com]
• 9. tert-Butyl (2-amino-2-thioxoethyl)carbamate [myskinrecipes.com]

A Comparative Guide to Boc and Fmoc Protecting Groups in Thiopeptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of thiopeptides, peptides containing one or more thioamide bonds or a C-terminal thioester, is a critical process in chemical biology and drug discovery. These modified peptides are invaluable tools for studying protein structure and function, and they serve as key intermediates in the synthesis of larger proteins via native chemical ligation (NCL). The choice of a suitable solid-phase peptide synthesis (SPPS) strategy is paramount for the successful assembly of these sensitive molecules. The two most established methodologies, tert-butyloxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc) chemistry, each present distinct advantages and challenges in the context of thiopeptide synthesis. This guide provides an objective, data-driven comparison of these two strategies to inform the selection process for specific research and development applications.

Core Chemical Differences and Strategic Implications

The fundamental distinction between the Boc and Fmoc strategies lies in the chemical nature of the α-amino protecting group and the conditions required for its removal during the stepwise elongation of the peptide chain.

• Boc (tert-butyloxycarbonyl) Strategy: This approach utilizes the acid-labile Boc group for Nα-protection. Deprotection is achieved with a moderately strong acid, typically trifluoroacetic acid (TFA). The side-chain protecting groups are generally benzyl-based and require a much stronger acid, such as hydrofluoric acid (HF), for their removal during the final cleavage of the peptide from the resin. This reliance on graduated acid lability forms the basis of the Boc/Bzl protection scheme.

• Fmoc (9-fluorenylmethyloxycarbonyl) Strategy: In contrast, the Fmoc group is base-labile and is typically removed using a solution of a secondary amine, most commonly 20% piperidine in N,N-dimethylformamide (DMF). This orthogonality allows for the use of acid-labile side-chain protecting groups (e.g., tert-butyl, trityl), which are removed simultaneously with the peptide from the resin using TFA.

This core difference in deprotection chemistry has significant implications for thiopeptide synthesis, particularly concerning the stability of the thioamide bond and the thioester linkage.

Data Presentation: Performance in Thiopeptide Synthesis

The choice between Boc and Fmoc strategies significantly impacts the yield, purity, and side-product profile of the synthesized thiopeptide. The following tables summarize available quantitative data for representative thiopeptide syntheses.

Synthesis of Peptide C-Terminal Thioesters

Peptide thioesters are essential for native chemical ligation. Their synthesis presents a challenge for Fmoc-SPPS due to the base-lability of the thioester bond, which can be cleaved by the piperidine used for Fmoc deprotection. Boc-SPPS, with its acidic deprotection steps, is generally more compatible with thioester synthesis.

Strategy	Peptide Sequence	Method	Crude Yield (%)	Isolated Yield (%)	Purity (%)	Reference
Boc-SPPS (HF-free)	Ac-Arg-Ala-Ala-Leu-MPAL	On-resin thioesterification	78	51	Not Reported	[1]
Ac-Phe-Leu-Gly-MPAL	On-resin thioesterification	85	62	Not Reported	[1]
Fmoc-SPPS	LYRAG-Nbz	N-acylurea precursor	Not Reported	36	57	[2]
[Thr(Ac3-α-d-GalNAc)]Diptericin(1−24)-αCOSBn	Safety-catch linker	Not Reported	21	Not Reported	[3]

MPAL: mercaptopropionic acid leucine; Nbz: N-acyl-benzimidazolinone

Synthesis of Peptides with Internal Thioamide Bonds

For peptides containing thioamide bonds within the backbone, Fmoc-SPPS is the overwhelmingly preferred method. The harsh HF cleavage conditions of traditional Boc-SPPS can lead to the degradation of the thioamide bond. A critical challenge in Fmoc-based thiopeptide synthesis is the potential for epimerization at the α-carbon of the thioamidated residue during the basic deprotection steps. Recent studies have shown that using 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) for Fmoc deprotection can significantly reduce this side reaction compared to the standard piperidine.

Deprotection Reagent	Peptide Sequence	Epimerization (%)	Purity (%)	Isolated Yield (%)	Reference
20% Piperidine in DMF	KAFSAKSAK	16.1	56.2	29.9	[4]
2% DBU in DMF	KAFSAKSAK	5.0	60.1	35.2	[4]
20% Piperidine in DMF	CaM135-148-Cys135PheS141	28	Not Reported	Not Reported	[4]
2% DBU in DMF	CaM135-148-Cys135PheS141	5	Not Reported	Not Reported	[4]

KS denotes a thioamide bond between the indicated lysine and the preceding alanine.

Experimental Protocols

Detailed methodologies for the synthesis of thiopeptides using both Boc and Fmoc strategies are provided below. These are generalized protocols and may require optimization based on the specific peptide sequence.

Boc-SPPS Protocol for Peptide Thioester Synthesis (HF-Free Method)

This protocol outlines the synthesis of a peptide C-terminal thioester using a modified Boc-SPPS strategy that avoids the use of hazardous HF.[1]

• Resin and Linker: Start with a hydroxymethyl resin (e.g., Merrifield resin). The thioester linker, such as 3-mercaptopropionic acid (MPA), is typically coupled to a spacer amino acid (e.g., leucine) before being attached to the resin.

• Boc-SPPS Cycles:

  • Deprotection: The Nα-Boc group is removed by treatment with 50% TFA in dichloromethane (DCM) for 1-2 minutes, followed by a second treatment for 5-10 minutes.

  • Neutralization: The resulting TFA salt is neutralized in situ during the coupling step by adding a tertiary amine such as diisopropylethylamine (DIEA).

  • Coupling: The incoming Nα-Boc protected amino acid is activated with a coupling reagent (e.g., HBTU/HOBt) and coupled to the free N-terminus of the resin-bound peptide.

• Cleavage and Deprotection:

  • The peptide-thioester is cleaved from the resin, and side-chain protecting groups are removed using a cocktail of TFA and trimethylsilyl bromide (TMSBr) in the presence of scavengers (e.g., thioanisole, ethanedithiol).

  • The crude peptide is precipitated with cold diethyl ether, washed, and dried.

Fmoc-SPPS Protocol for Thioamide-Containing Peptides

This protocol details the synthesis of a peptide containing a thioamide bond, incorporating the use of DBU for Fmoc deprotection to minimize epimerization.[4]

• Resin and Standard Elongation: The synthesis is performed on a suitable resin (e.g., 2-chlorotrityl resin). The peptide chain is elongated using standard Fmoc-SPPS cycles with piperidine-based deprotection up to the point of thioamide incorporation.

• Thioamide Incorporation:

  • The thioamide is introduced by coupling a pre-formed thioacylating reagent, such as an Fmoc-amino thioacyl-benzotriazole, to the N-terminus of the growing peptide chain.

• Modified Fmoc Deprotection Cycles (Post-Thioamide):

  • Deprotection: Following the incorporation of the thioamide, subsequent Fmoc deprotection steps are performed using a solution of 2% (v/v) DBU in DMF. The resin is treated with the DBU solution for 2 minutes, and the process is repeated twice more.

  • Washing: Extensive washing of the resin with DMF is crucial after each deprotection step to remove the DBU and the dibenzofulvene byproduct.

  • Coupling: Standard coupling procedures are used for the remaining amino acids.

• Final Cleavage: The peptide is cleaved from the resin, and side-chain protecting groups are removed using a standard TFA cleavage cocktail (e.g., TFA/triisopropylsilane/water).

Mandatory Visualization

The following diagrams illustrate the workflows for Boc- and Fmoc-based solid-phase peptide synthesis.

References

• 1. HF‐Free Boc Synthesis of Peptide Thioesters for Ligation and Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An efficient Fmoc-SPPS approach for the generation of thioester peptide precursors for use in native chemical ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thieme Chemistry Journals Awardees – Where Are They Now? Improved Fmoc Deprotection Methods for the Synthesis of Thioamide-Containing Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Alternatives for tert-Butyl (2-amino-2-thioxoethyl)carbamate in Thiazole Ring Formation

An Objective Comparison of Thioamide Reagents for Thiazole Synthesis

The synthesis of the thiazole ring is a cornerstone of medicinal chemistry, as this scaffold is present in a multitude of pharmacologically active compounds.[1][2][3] The Hantzsch thiazole synthesis, a classic and widely utilized method, involves the condensation of an α-haloketone with a thioamide.[1][4][5] While tert-butyl (2-amino-2-thioxoethyl)carbamate serves as a valuable reagent by providing a protected amino group for further functionalization, a variety of alternatives exist, each with distinct advantages in terms of availability, cost, and reaction outcomes.

This guide provides an objective comparison between tert-butyl (2-amino-2-thioxoethyl)carbamate and its common alternatives in the context of Hantzsch thiazole synthesis. We present comparative experimental data, detailed protocols, and mechanistic diagrams to assist researchers in selecting the optimal reagent for their synthetic goals.

Performance Comparison of Thioamide Reagents

The selection of a thioamide reagent directly impacts the substitution pattern of the resulting 2-aminothiazole, as well as reaction efficiency. The primary alternatives to N-protected thioamides like tert-butyl (2-amino-2-thioxoethyl)carbamate are unsubstituted thiourea and various N-substituted thioureas.

Thioamide Reagent	α-Halocarbonyl Partner	Reaction Conditions	Typical Yield (%)	Notes
Thiourea	2-Bromoacetophenone	Methanol, 100°C, 30 min	High (often >90%)	The simplest and most common reagent; yields a primary 2-aminothiazole.[4]
Thiourea	3-(Bromoacetyl)-4-hydroxy-6-methyl-2H-pyran-2-one & Substituted Benzaldehydes	Ethanol/Water, 65°C, 2-3.5 h	79 - 90%	A one-pot, multi-component reaction demonstrating good yields under mild conditions.[2]
1-(4-(trifluoromethyl)phenyl)thiourea	2-Bromo-1-(pyridin-2-yl)ethan-1-one	DMF, 70°C, 2 h	Not specified, but sufficient for biological screening	Example of a substituted thiourea leading to a specific N-aryl-2-aminothiazole derivative.[6]
Thiosemicarbazide	2-Bromoacetophenone & Steroidal Carbonyls	Ethanol, Microwave (60°C), 35-45 min	80 - 85%	Used to synthesize 2-hydrazinothiazole derivatives, which can be further functionalized.[7]

Reaction Mechanisms and Experimental Workflow

The Hantzsch synthesis proceeds through a well-established mechanism involving nucleophilic attack, cyclization, and dehydration. The general pathway and a typical laboratory workflow are illustrated below.

Caption: General mechanism of the Hantzsch thiazole synthesis.

A generalized workflow for synthesizing and isolating thiazole derivatives in a research setting is outlined below. This process highlights the key stages from reaction setup to final product characterization.

Caption: A generalized experimental workflow for Hantzsch thiazole synthesis.

Experimental Protocols

The following protocols are representative examples of the Hantzsch thiazole synthesis using common reagents.

Protocol 1: Synthesis of 2-Amino-4-phenylthiazole using Thiourea

This protocol is adapted from a standard procedure for the Hantzsch synthesis.[4]

Materials:

• 2-Bromoacetophenone (5.0 mmol)

• Thiourea (7.5 mmol)

• Methanol (5 mL)

• 5% Sodium Carbonate (Na₂CO₃) solution (20 mL)

• 20 mL scintillation vial, stir bar, hot plate

• Büchner funnel and filter flask

Procedure:

• Combine 2-bromoacetophenone and thiourea in a 20 mL scintillation vial equipped with a stir bar.

• Add 5 mL of methanol to the vial.

• Heat the mixture with stirring on a hot plate set to 100°C for 30 minutes.

• Remove the vial from the heat and allow the solution to cool to room temperature.

• Pour the contents of the vial into a 100 mL beaker containing 20 mL of 5% Na₂CO₃ solution and swirl to mix. The product should precipitate as a solid.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the filter cake with deionized water.

• Spread the collected solid on a tared watch glass and allow it to air dry completely.

• Once dry, determine the mass of the product and calculate the percent yield. The product can be further characterized by melting point, TLC, and NMR spectroscopy.[4]

Protocol 2: One-Pot Synthesis of Substituted 2-Aminothiazoles

This protocol is a general method for a multi-component reaction to form more complex thiazoles.[2]

Materials:

• 3-(Bromoacetyl)-4-hydroxy-6-methyl-2H-pyran-2-one (1 mmol)

• Thiourea (1 mmol)

• Substituted Benzaldehyde (e.g., 4-methoxybenzaldehyde) (1 mmol)

• Silica-supported tungstosilisic acid catalyst (SiW.SiO₂)

• Ethanol/Water (1:1 mixture, 5 mL)

Procedure:

• In a round-bottom flask, combine the 3-(bromoacetyl)-4-hydroxy-6-methyl-2H-pyran-2-one, thiourea, the desired substituted benzaldehyde, and the SiW.SiO₂ catalyst.

• Add 5 mL of the 1:1 ethanol/water solvent mixture.

• Reflux the mixture with stirring at 65°C for approximately 2 to 3.5 hours, monitoring the reaction by TLC.

• Upon completion, filter the hot reaction mixture to remove the solid catalyst (which can be recovered and reused).

• The filtrate is evaporated under reduced pressure.

• The resulting crude product is then purified, typically by recrystallization, to yield the final substituted thiazole derivative.[2]

References

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. chemhelpasap.com [chemhelpasap.com]
• 5. synarchive.com [synarchive.com]
• 6. Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Amino Acid Protection Strategies for Researchers and Drug Development Professionals

An initial assessment of "Tert-butyl (2-amino-2-thioxoethyl)carbamate" reveals its primary role not as a conventional amino acid protecting group, but as a specialized building block in organic synthesis. This thiourea derivative is utilized as a reactant in the synthesis of complex molecules, including the polyazole peptide antibiotic Goadsporin. While thiourea moieties are incorporated into peptide structures to confer specific biological activities, they do not function as temporary masks for α-amino groups in the standard workflow of peptide synthesis.

For researchers engaged in peptide synthesis and drug development, a clear understanding of established α-amino protecting groups is paramount. This guide provides an objective, data-driven comparison of the three most ubiquitous protecting groups in the field: tert-Butoxycarbonyl (Boc), 9-Fluorenylmethyloxycarbonyl (Fmoc), and Carboxybenzyl (Cbz). The selection of a protecting group is a critical decision that dictates the entire synthetic strategy, particularly concerning orthogonality—the ability to selectively remove one group without affecting others.[1][2]

Comparative Overview of Standard Protecting Groups

The fundamental difference between Boc, Fmoc, and Cbz lies in their cleavage (deprotection) conditions, which is the cornerstone of orthogonal peptide synthesis.[3]

• Boc (tert-Butoxycarbonyl): Removed under acidic conditions, typically with trifluoroacetic acid (TFA).[4]

• Fmoc (9-Fluorenylmethyloxycarbonyl): Cleaved under basic conditions, most commonly with a piperidine solution.[4]

• Cbz (Carboxybenzyl): Removed by catalytic hydrogenolysis.[5]

Table 1: Key Characteristics and Stability Profiles

Characteristic	Boc (tert-Butoxycarbonyl)	Fmoc (9-Fluorenylmethyloxycarbonyl)	Cbz (Carboxybenzyl)
Structure	(CH₃)₃C-O-(C=O)-	Fluorenyl-CH₂-O-(C=O)-	Benzyl-O-(C=O)-
Lability	Acid-Labile	Base-Labile	Hydrogenolysis
Typical Deprotection	Trifluoroacetic Acid (TFA); HCl in Dioxane[6]	20-50% Piperidine in DMF[6]	H₂, Pd/C; Transfer Hydrogenation[6]
Stability	Stable to base and hydrogenolysis.	Stable to acid and hydrogenolysis.	Stable to mild acid and base.
Key Advantages	Well-established; cost-effective; suitable for solution-phase and solid-phase synthesis.	Mild deprotection allows for synthesis of sensitive peptides; orthogonal to Boc and Cbz; automation-friendly.[4]	Orthogonal to Boc and Fmoc; stable protecting group for solution-phase synthesis.[5]
Potential Limitations	Requires strong acid for cleavage, which can be harsh on sensitive substrates; potential for t-butyl cation side reactions.[6][7]	Fluorene byproduct can be problematic; piperidine can cause side reactions; higher cost of derivatives.[6]	Incompatible with reducible functional groups (e.g., alkynes, Cys); catalyst can be pyrophoric and requires careful handling.[6]

Quantitative Data Comparison

The efficiency of protection and deprotection steps is critical for the overall yield and purity of the final peptide. The following tables provide representative data for these key transformations.

Table 2: Representative Yields for Amino Acid Protection

Protecting Group	Reagent	General Conditions	Typical Yield (%)
Boc	Di-tert-butyl dicarbonate (Boc₂O)	Aq. Base (NaOH or NaHCO₃), Dioxane/Water, RT[8]	>90
Fmoc	Fmoc-OSu or Fmoc-Cl	Aq. NaHCO₃, Dioxane/Water, RT	>90
Cbz	Benzyl Chloroformate (Cbz-Cl)	Aq. Base (Na₂CO₃ or NaOH), 0 °C to RT[5]	>90

Table 3: Comparison of Deprotection Conditions and Efficacy

Protecting Group	Deprotection Method & Reagents	Conditions	Typical Yield (%)
Boc	25-50% TFA in Dichloromethane (DCM)[9]	Room Temperature, 15-30 min	>99
Fmoc	20% Piperidine in Dimethylformamide (DMF)[10]	Room Temperature, 5-10 min	>99
Cbz	H₂ (1 atm), 10% Pd/C in Methanol[5]	Room Temperature, 1-4 h	>95
Cbz	33% HBr in Acetic Acid	Room Temperature, 1-2 h	~90

Experimental Protocols

Detailed methodologies are crucial for reproducibility. The following are generalized protocols for the protection of a generic amino acid and subsequent deprotection.

Protocol 1: Boc Protection of an Amino Acid

• Dissolution: Dissolve the amino acid (1.0 eq) in a 1:1 mixture of dioxane and water. Add a base such as sodium hydroxide or triethylamine (1.5-2.5 eq).[8][11]

• Reagent Addition: Add Di-tert-butyl dicarbonate (Boc₂O) (1.1-1.5 eq) to the solution while stirring.[1]

• Reaction: Stir the mixture at room temperature for 2-4 hours, monitoring progress by TLC.

• Work-up: Concentrate the mixture to remove the organic solvent. Wash with an organic solvent like ethyl acetate to remove byproducts.

• Isolation: Acidify the aqueous layer to pH 2-3 with a cold citric acid or HCl solution, causing the product to precipitate or to be extracted with an organic solvent (e.g., ethyl acetate).[11]

• Purification: Dry the organic extracts and concentrate under reduced pressure to yield the Boc-protected amino acid.

Protocol 2: Fmoc Protection of an Amino Acid

• Dissolution: Suspend the amino acid (1.0 eq) in a mixture of water and an organic solvent like dioxane or acetone. Add a base like sodium bicarbonate (2.0 eq).

• Reagent Addition: Add a solution of 9-fluorenylmethyloxycarbonyl-N-succinimide (Fmoc-OSu) (1.05 eq) in the organic solvent dropwise to the stirring mixture.

• Reaction: Stir the reaction at room temperature overnight.

• Work-up: Concentrate the mixture under reduced pressure. Add water and wash with diethyl ether to remove impurities.

• Isolation: Acidify the aqueous phase with cold 1 M HCl to pH 2.

• Purification: Extract the product with ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate to yield the Fmoc-protected amino acid.

Protocol 3: Cbz Protection of an Amino Acid

• Dissolution: Dissolve the amino acid (1.0 eq) in an aqueous solution of sodium carbonate (2.5 eq) and cool in an ice bath.[5]

• Reagent Addition: While stirring vigorously, add benzyl chloroformate (Cbz-Cl) (1.1 eq) dropwise, keeping the temperature below 5 °C.[5]

• Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours.[5]

• Work-up: Wash the reaction mixture with diethyl ether to remove unreacted Cbz-Cl.

• Isolation: Cool the aqueous layer in an ice bath and carefully acidify to pH 2 with 1 M HCl.

• Purification: Extract the product with an organic solvent (e.g., ethyl acetate), dry the combined organic layers, and concentrate under reduced pressure.[5]

Protocol 4: Deprotection Procedures

• Boc Deprotection (SPPS): Swell the Boc-protected peptide-resin in Dichloromethane (DCM). Treat with a solution of 25-50% Trifluoroacetic Acid (TFA) in DCM for 20-30 minutes at room temperature. Wash with DCM, followed by a neutralization step with a base like Diisopropylethylamine (DIEA) in DCM.[9][12]

• Fmoc Deprotection (SPPS): Swell the Fmoc-protected peptide-resin in Dimethylformamide (DMF). Treat with a solution of 20% piperidine in DMF for 5-10 minutes at room temperature. Wash thoroughly with DMF to remove the piperidine-dibenzofulvene adduct.[10][13]

• Cbz Deprotection (Solution Phase): Dissolve the Cbz-protected compound in a suitable solvent like methanol or ethanol. Add 10% Palladium on Carbon (Pd/C) catalyst (5-10 mol %). Stir the mixture vigorously under a hydrogen atmosphere (1 atm) until the reaction is complete (monitored by TLC). Filter the mixture through Celite to remove the catalyst and concentrate the filtrate.[5]

Visualizing Workflows and Chemical Principles

Diagrams are essential for illustrating the logical flow of synthetic strategies.

Caption: Comparative workflow for Boc- and Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Caption: The principle of orthogonal protection using Fmoc, Boc, and Cbz groups.

Caption: Simplified mechanisms for acid-catalyzed Boc and base-catalyzed Fmoc deprotection.

References

• 1. benchchem.com [benchchem.com]
• 2. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. peptide.com [peptide.com]
• 8. benchchem.com [benchchem.com]
• 9. chempep.com [chempep.com]
• 10. benchchem.com [benchchem.com]
• 11. peptide.com [peptide.com]
• 12. benchchem.com [benchchem.com]
• 13. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]

Spectroscopic Analysis for the Confirmation of "Tert-butyl (2-amino-2-thioxoethyl)carbamate" Reaction Products: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of spectroscopic methods used to confirm the reaction products of Tert-butyl (2-amino-2-thioxoethyl)carbamate, a key intermediate in the synthesis of various heterocyclic compounds, particularly thiazole derivatives. This document outlines detailed experimental protocols, presents comparative spectroscopic data, and discusses alternative synthetic approaches, offering valuable insights for reaction monitoring, structural elucidation, and quality control.

Introduction

Tert-butyl (2-amino-2-thioxoethyl)carbamate serves as a versatile building block in organic synthesis, primarily utilized for the construction of 2-aminothiazole scaffolds. The most common transformation it undergoes is the Hantzsch thiazole synthesis, a condensation reaction with an α-haloketone. Spectroscopic analysis is indispensable for unequivocally confirming the structure of the resulting thiazole derivatives and for differentiating them from the starting material and potential side products. This guide focuses on the spectroscopic characterization of the starting thioamide and its expected product from a Hantzsch reaction with 2-chloro-1-phenylethanone, namely tert-butyl (4-phenylthiazol-2-yl)methylcarbamate.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for the starting material and the expected thiazole product. These values are essential for identifying the successful conversion and purity of the reaction product.

Table 1: ¹H NMR Spectral Data (400 MHz, CDCl₃)

Compound	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Tert-butyl (2-amino-2-thioxoethyl)carbamate	~8.5 (br s)	Broad Singlet	1H	NH₂
~7.8 (br s)	Broad Singlet	1H	NH₂
~5.5 (br s)	Broad Singlet	1H	NH (carbamate)
~4.2 (d)	Doublet	2H	CH₂
1.45 (s)	Singlet	9H	C(CH₃)₃
tert-butyl (4-phenylthiazol-2-yl)methylcarbamate	7.90-7.20 (m)	Multiplet	5H	Ar-H
7.10 (s)	Singlet	1H	Thiazole-H (C5)
~5.8 (br s)	Broad Singlet	1H	NH (carbamate)
4.60 (d)	Doublet	2H	CH₂
1.50 (s)	Singlet	9H	C(CH₃)₃

Table 2: ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Compound	Chemical Shift (δ, ppm)	Assignment
Tert-butyl (2-amino-2-thioxoethyl)carbamate	~200	C=S
~156	C=O (carbamate)
~80	C(CH₃)₃
~50	CH₂
28.3	C(CH₃)₃
tert-butyl (4-phenylthiazol-2-yl)methylcarbamate	~168	Thiazole-C2
~156	C=O (carbamate)
~150	Thiazole-C4
134.5	Ar-C (quaternary)
129.0-126.0	Ar-CH
~107	Thiazole-C5
~81	C(CH₃)₃
~48	CH₂
28.4	C(CH₃)₃

Table 3: FT-IR Spectral Data (cm⁻¹)

Compound	ν (N-H)	ν (C=O)	ν (C=S)	ν (C-N)
Tert-butyl (2-amino-2-thioxoethyl)carbamate	3400-3200	~1690	~1250	~1160
tert-butyl (4-phenylthiazol-2-yl)methylcarbamate	~3300	~1710	-	~1230, ~1530

Table 4: Mass Spectrometry Data

Compound	Molecular Ion (m/z)	Key Fragmentation Peaks
Tert-butyl (2-amino-2-thioxoethyl)carbamate	190.08 [M]⁺	134 [M-C₄H₈]⁺, 117 [M-C₄H₉O]⁺, 57 [C₄H₉]⁺
tert-butyl (4-phenylthiazol-2-yl)methylcarbamate	290.11 [M]⁺	234 [M-C₄H₈]⁺, 177 [M-Boc]⁺, 104 [Ph-CN]⁺, 57 [C₄H₉]⁺

Experimental Protocols

Synthesis of tert-butyl (4-phenylthiazol-2-yl)methylcarbamate (Hantzsch Thiazole Synthesis)

• Reactant Preparation: In a round-bottom flask, dissolve Tert-butyl (2-amino-2-thioxoethyl)carbamate (1 equivalent) in a suitable solvent such as ethanol or tetrahydrofuran (THF).

• Addition of α-Haloketone: To the stirred solution, add 2-chloro-1-phenylethanone (1 equivalent).

• Reaction Conditions: The reaction mixture is typically stirred at room temperature or gently heated to reflux for several hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The residue is then partitioned between an organic solvent (e.g., ethyl acetate) and a mild aqueous base (e.g., saturated sodium bicarbonate solution) to neutralize any acid formed. The organic layer is separated, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography on silica gel.

Spectroscopic Analysis Protocols

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

  • ¹H NMR Acquisition: Acquire the proton NMR spectrum on a 400 MHz spectrometer. Typical parameters include a 90° pulse, a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

  • ¹³C NMR Acquisition: Acquire the carbon NMR spectrum on a 100 MHz spectrometer with proton decoupling. Typical parameters include a 30° pulse, a spectral width of 200-220 ppm, and a relaxation delay of 2-5 seconds.

• Fourier-Transform Infrared (FT-IR) Spectroscopy:

  • Sample Preparation: Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

  • Acquisition: Record the spectrum in the range of 4000-400 cm⁻¹. A background spectrum of the clean ATR crystal should be recorded and subtracted from the sample spectrum.

• Mass Spectrometry (MS):

  • Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

  • Analysis: Introduce the sample into the mass spectrometer, typically using Electrospray Ionization (ESI) in positive ion mode to observe the protonated molecule [M+H]⁺.

Alternative Synthetic Approaches

While the Hantzsch synthesis is a cornerstone for thiazole formation, several alternative methods exist, offering different substrate scopes and reaction conditions.

• Cook-Heilbron Synthesis: This method involves the reaction of an α-aminonitrile with carbon disulfide. It provides a route to 5-aminothiazoles.

• Gabriel-Robinson Synthesis: This approach involves the cyclization of α-acylamino ketones.

• Microwave-Assisted Synthesis: The use of microwave irradiation can significantly reduce reaction times and improve yields for the Hantzsch synthesis and other thiazole-forming reactions.[1]

• Catalyst-Free Syntheses: Some modern protocols aim to eliminate the need for catalysts, often employing greener solvents or solvent-free conditions.[1]

The choice of synthetic route will depend on the availability of starting materials, the desired substitution pattern on the thiazole ring, and considerations for green chemistry principles. Spectroscopic analysis remains crucial for product confirmation regardless of the synthetic method employed.

Visualizing the Workflow and Logic

Caption: Experimental workflow for the synthesis and spectroscopic confirmation of tert-butyl (4-phenylthiazol-2-yl)methylcarbamate.

Caption: Logical relationship of spectroscopic data for reaction confirmation.

References

• 1. nanobioletters.com [nanobioletters.com]

A Comparative Guide to HPLC Analysis of Reactions Involving Tert-butyl (2-amino-2-thioxoethyl)carbamate

For researchers and professionals in drug development, monitoring the progress of chemical reactions is crucial for optimization and quality control. When reactions involve intermediates like Tert-butyl (2-amino-2-thioxoethyl)carbamate, a compound featuring both a thioamide and a Boc-protected amine, High-Performance Liquid Chromatography (HPLC) stands out as a primary analytical tool. This guide provides a comparative overview of HPLC methods suitable for the analysis of this compound and its reaction products, supported by typical experimental data and detailed protocols.

Comparison of HPLC Methodologies

The analysis of Tert-butyl (2-amino-2-thioxoethyl)carbamate and its reaction mixtures can be approached using several HPLC techniques. The choice of method depends on the specific requirements of the analysis, such as the polarity of the reactants and products, the complexity of the reaction mixture, and the desired sensitivity. The most common and effective methods are Reversed-Phase HPLC (RP-HPLC) and, for more polar analytes, Hydrophilic Interaction Liquid Chromatography (HILIC).

Method 1: Reversed-Phase HPLC (RP-HPLC) with a C18 Column

RP-HPLC is the most widely used technique for the analysis of a broad range of organic molecules. It separates compounds based on their hydrophobicity. For Tert-butyl (2-amino-2-thioxoethyl)carbamate, a standard C18 column is a suitable starting point.

Performance Characteristics:

• Stationary Phase: Octadecylsilyl (C18) bonded silica is the workhorse for reversed-phase chromatography, offering excellent retention for moderately polar to nonpolar compounds.

• Mobile Phase: A gradient of acetonitrile or methanol mixed with water is typically employed. The addition of a small amount of an acid, such as formic acid or trifluoroacetic acid (TFA), can improve peak shape and resolution, especially for compounds with basic functional groups.

• Detection: Due to the thioamide chromophore, UV detection at wavelengths around 240-260 nm is often feasible. However, the Boc-carbamate group itself has poor UV absorbance. For comprehensive analysis, especially of impurities lacking a strong chromophore, universal detectors like Evaporative Light Scattering Detectors (ELSD) or Mass Spectrometry (MS) are highly recommended.

Method 2: RP-HPLC with a Specialized Carbamate Column

Several manufacturers offer columns specifically designed for the analysis of carbamates. These columns often have a modified stationary phase that provides enhanced selectivity and resolution for this class of compounds.

Performance Characteristics:

• Stationary Phase: These columns may feature polar-endcapped C18 phases or alternative chemistries that provide different selectivities compared to standard C18 columns.

• Mobile Phase: Similar to standard RP-HPLC, gradients of acetonitrile/water or methanol/water are used.

• Detection: UV, ELSD, or MS detection methods are applicable.

Method 3: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an alternative chromatographic mode that is well-suited for the separation of polar and hydrophilic compounds that are poorly retained in RP-HPLC. Given the polar nature of the thioamide and carbamate groups, HILIC can be a valuable tool, particularly for analyzing polar starting materials, intermediates, or byproducts.

Performance Characteristics:

• Stationary Phase: HILIC columns utilize polar stationary phases such as bare silica, or silica bonded with polar functional groups like amide, diol, or cyano.

• Mobile Phase: The mobile phase consists of a high concentration of a water-miscible organic solvent, typically acetonitrile, with a small amount of an aqueous buffer.

• Detection: ELSD and MS are the most common detection methods for HILIC, as the high organic content of the mobile phase is compatible with these techniques.

Quantitative Data Summary

The following table summarizes typical performance data for the different HPLC methods. The values are representative and may vary depending on the specific reaction, sample matrix, and instrumentation.

Parameter	RP-HPLC (C18)	RP-HPLC (Carbamate Column)	HILIC
Typical Column	C18, 5 µm, 4.6 x 250 mm	Acclaim™ Carbamate, 3 µm, 3.0 x 150 mm	Amide, 3.5 µm, 4.6 x 100 mm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water	10 mM Ammonium Formate in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Acetonitrile	Acetonitrile
Typical Gradient	5-95% B over 20 min	10-90% B over 15 min	95-50% B over 15 min
Flow Rate	1.0 mL/min	0.5 mL/min	1.0 mL/min
Detection	UV (254 nm), ELSD, MS	UV (254 nm), ELSD, MS	ELSD, MS
Retention of Target	Moderate	Moderate to High	High
Resolution	Good	Very Good	Excellent for polar analytes

Experimental Protocols

Protocol 1: General RP-HPLC Method for Reaction Monitoring

This protocol provides a starting point for monitoring a reaction involving Tert-butyl (2-amino-2-thioxoethyl)carbamate.

• Instrumentation: HPLC system equipped with a UV detector or an ELSD/MS.

• Column: C18 reversed-phase column (e.g., 5 µm particle size, 4.6 mm i.d. x 250 mm length).

• Mobile Phase:

  • A: Water with 0.1% (v/v) formic acid.

  • B: Acetonitrile with 0.1% (v/v) formic acid.

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-17 min: Linear gradient from 5% to 95% B

  • 17-20 min: 95% B

  • 20-21 min: Linear gradient from 95% to 5% B

  • 21-25 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm or as optimized for the reactants and products.

• Injection Volume: 10 µL.

• Sample Preparation: Dilute a small aliquot of the reaction mixture with the initial mobile phase composition (95:5 A:B). Filter through a 0.22 µm syringe filter before injection.

Protocol 2: HILIC Method for Polar Analytes

This protocol is suitable for separating highly polar species that may be present in the reaction mixture.

• Instrumentation: HPLC system with an ELSD or MS detector.

• Column: HILIC column with an amide-bonded stationary phase (e.g., 3.5 µm particle size, 4.6 mm i.d. x 100 mm length).

• Mobile Phase:

  • A: 95:5 Acetonitrile:Water with 10 mM ammonium formate.

  • B: 50:50 Acetonitrile:Water with 10 mM ammonium formate.

• Gradient Elution:

  • 0-1 min: 0% B

  • 1-10 min: Linear gradient from 0% to 50% B

  • 10-12 min: 50% B

  • 12-13 min: Linear gradient from 50% to 0% B

  • 13-18 min: 0% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C.

• Detection: ELSD or MS.

• Injection Volume: 5 µL.

• Sample Preparation: Dilute a small aliquot of the reaction mixture in a high percentage of acetonitrile (e.g., 90-95%). Filter through a 0.22 µm syringe filter before injection.

Visualizations

Comparative Yield Analysis in the Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate and its Alternatives

A detailed guide for researchers, scientists, and drug development professionals on the synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate, offering a comparative analysis of reaction yields with alternative methods and reagents. This guide provides supporting experimental data, detailed methodologies, and visualizations to aid in the selection of the most effective synthetic routes.

The selective introduction of a thioamide functional group into molecules is a critical step in the synthesis of various pharmaceutical and biologically active compounds. Tert-butyl (2-amino-2-thioxoethyl)carbamate, a versatile building block, is frequently utilized in these synthetic pathways. This guide presents a comparative analysis of the yields for the synthesis of this key intermediate, primarily focusing on the thionation of its amide precursor, N-Boc-glycinamide. Furthermore, it explores alternative thionating agents and a comparable synthetic route for an Fmoc-protected analogue, providing a comprehensive overview for researchers in the field.

Comparative Synthesis Yields

The primary method for the synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate involves the thionation of N-Boc-glycinamide. The choice of thionating agent significantly impacts the reaction yield and work-up procedure. Below is a summary of reported yields for different synthetic approaches.

Starting Material	Thionating Agent	Product	Yield (%)	Reference
N-Boc-glycinamide	Lawesson's Reagent	Tert-butyl (2-amino-2-thioxoethyl)carbamate	51%	[1]
N-Boc-glycinamide	Phosphorus Pentasulfide (P₄S₁₀) / Hexamethyldisiloxane (HMDO)	Tert-butyl (2-amino-2-thioxoethyl)carbamate	Comparable or superior to Lawesson's Reagent	[2][3]
Fmoc-Phe-Gly-OtBu	Lawesson's Reagent	Fmoc-L-thionoPhe-Gly-OH	78%	[4]

Note: While specific yield data for the P₄S₁₀/HMDO reaction with N-Boc-glycinamide is not explicitly available in the reviewed literature, the combination is reported to be as effective or more so than Lawesson's reagent for thionating amides, often with a simplified purification process.[2][3]

Experimental Protocols

Detailed methodologies for the key synthetic transformations are provided below.

Synthesis of N-Boc-glycinamide (Precursor)

While N-Boc-glycinamide is commercially available, a representative synthetic protocol from glycine is outlined below.

Reaction:

Synthesis of N-Boc-glycinamide.

Procedure:

• Boc Protection of Glycine: Glycine is dissolved in a suitable solvent system, such as a mixture of dioxane and water, and a base like sodium bicarbonate is added. Di-tert-butyl dicarbonate (Boc)₂O is then added portion-wise to the stirred solution. The reaction is monitored until completion.

• Amidation: The resulting N-Boc-glycine is then activated, for example, with carbonyldiimidazole (CDI), and subsequently treated with ammonia to form N-Boc-glycinamide.

Synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate

Method 1: Thionation using Lawesson's Reagent

Thionation with Lawesson's Reagent.

Procedure: To a solution of N-Boc-glycinamide in anhydrous tetrahydrofuran (THF), Lawesson's reagent is added. The reaction mixture is stirred at room temperature, and the progress is monitored by thin-layer chromatography. Upon completion, the solvent is evaporated, and the residue is purified by chromatography to yield the desired thioamide.[1]

Method 2: Thionation using Phosphorus Pentasulfide and HMDO

Thionation with P₄S₁₀ and HMDO.

General Procedure: N-Boc-glycinamide is dissolved in a suitable solvent such as toluene or dichloromethane. Phosphorus pentasulfide and hexamethyldisiloxane are added to the solution. The reaction mixture is then heated to reflux, and the reaction progress is monitored. A key advantage of this method is the simplified work-up, where the reagent-derived byproducts can often be removed by a simple hydrolytic workup or filtration through silica gel, potentially avoiding the need for column chromatography.[2][3]

Alternative Product Synthesis: Fmoc-(2-amino-2-thioxoethyl)carbamate Analogue

For applications where an Fmoc protecting group is preferred, a similar thioamide can be synthesized. The following protocol describes the synthesis of an Fmoc-protected dipeptide thioamide, illustrating a comparable synthetic strategy.

Synthesis of Fmoc-L-thionoPhe-Gly-OH

Synthesis of an Fmoc-protected thioamide.

Procedure:

• Thionation: The starting dipeptide, Fmoc-Phe-Gly-OtBu, is treated with Lawesson's reagent in a suitable anhydrous solvent like THF at room temperature to yield the corresponding thioamide.

• Deprotection: The tert-butyl ester is subsequently cleaved using trifluoroacetic acid to afford the final Fmoc-protected thioamide carboxylic acid. This method has been reported to provide a good yield of 78% for the thionation step.[4]

Conclusion

The synthesis of Tert-butyl (2-amino-2-thioxoethyl)carbamate is most commonly achieved through the thionation of N-Boc-glycinamide. While Lawesson's reagent is a well-established method, providing a moderate yield of 51%, the use of phosphorus pentasulfide in combination with hexamethyldisiloxane presents a promising alternative with potentially higher yields and a more straightforward purification process. For researchers requiring an Fmoc-protected analogue, a similar thionation strategy can be employed with good efficiency. The choice of the optimal synthetic route will depend on factors such as desired yield, scale of the reaction, and available purification capabilities. This guide provides the necessary data and protocols to make an informed decision for the successful synthesis of these valuable thioamide building blocks.

References

• 1. pittelkow.kiku.dk [pittelkow.kiku.dk]
• 2. audreyli.com [audreyli.com]
• 3. Thionation with the reagent combination of phosphorus pentasulfide and hexamethyldisiloxane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Direct Fmoc-Chemistry-Based Solid Phase Synthesis of Peptidyl Thioesters - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Thionation Reagents: Lawesson's Reagent versus Tert-butyl (2-amino-2-thioxoethyl)carbamate

For researchers, scientists, and drug development professionals, the conversion of carbonyls to thiocarbonyls is a pivotal transformation in the synthesis of sulfur-containing compounds. For decades, Lawesson's reagent has been the cornerstone of thionation chemistry. This guide provides a detailed comparison between the well-established Lawesson's reagent and the specialized building block, tert-butyl (2-amino-2-thioxoethyl)carbamate, offering insights into their distinct applications in organic synthesis.

While both compounds incorporate a sulfur atom, their roles in thionation are fundamentally different. Lawesson's reagent is a versatile thionating agent used to convert a wide range of carbonyl compounds into their corresponding thiocarbonyls. In contrast, tert-butyl (2-amino-2-thioxoethyl)carbamate is not employed as a general thionating agent but rather serves as a specialized synthon, providing a pre-functionalized building block for more complex molecular architectures.

Lawesson's Reagent: The Workhorse of Thionation

Lawesson's reagent, or LR, is a sulfur- and phosphorus-containing organic compound widely utilized for the conversion of ketones, esters, amides, and other carbonyl-containing functional groups into their thio-analogs.[1][2] Its efficacy and broad substrate scope have cemented its status as an indispensable tool in medicinal chemistry and materials science for the synthesis of thioamides, thioketones, and various heterocyclic compounds.[3][4]

The thionation reaction with Lawesson's reagent typically proceeds by heating the carbonyl compound with the reagent in an anhydrous, non-polar solvent such as toluene or xylene.[5] The mechanism is believed to involve the dissociation of the dimeric Lawesson's reagent into a reactive monomeric species, which then undergoes a [2+2] cycloaddition with the carbonyl group, followed by cycloreversion to yield the desired thiocarbonyl and a stable phosphorus-oxygen byproduct.[6]

Tert-butyl (2-amino-2-thioxoethyl)carbamate: A Specialized Building Block

In contrast to the broad utility of Lawesson's reagent, tert-butyl (2-amino-2-thioxoethyl)carbamate is primarily used as a synthetic intermediate. It provides a convenient way to introduce a protected amino group and a thioamide functionality in a single molecule. This is particularly valuable in the synthesis of nitrogen- and sulfur-containing heterocycles, such as thiazoles, which are prevalent motifs in many biologically active compounds.[7] Its application is not in the thionation of external carbonyl groups, but rather in participating in cyclization or coupling reactions to construct larger molecular frameworks.

Performance and Application Comparison

A direct quantitative comparison of thionation performance is not applicable due to the different functionalities of these two reagents. However, a qualitative comparison of their roles and characteristics is presented below.

Feature	Lawesson's Reagent	Tert-butyl (2-amino-2-thioxoethyl)carbamate
Primary Function	General thionating agent	Synthetic building block (synthon)
Typical Reaction	Conversion of C=O to C=S	Cyclization/Coupling reactions
Substrate Scope	Broad (ketones, amides, esters, etc.)[1][2][6]	Specific to its inherent structure
Reaction Products	Thiocarbonyl analogues of the starting material	Complex molecules, often heterocycles (e.g., thiazoles)[7]
Byproducts	Phosphorus-oxygen compounds	Varies depending on the reaction

Experimental Protocols

General Procedure for Thionation of an Amide using Lawesson's Reagent

Materials:

• Amide (1.0 eq)

• Lawesson's Reagent (0.5 - 1.0 eq)

• Anhydrous toluene (or other suitable solvent)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a stirred solution of the amide in anhydrous toluene under an inert atmosphere, add Lawesson's reagent in one portion.

• Heat the reaction mixture to reflux (typically 80-110 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).[5]

• Upon completion, allow the reaction mixture to cool to room temperature.

• The solvent is removed under reduced pressure.

• The crude product is then purified by column chromatography on silica gel to afford the desired thioamide.

Note: Lawesson's reagent and its byproducts have a strong, unpleasant odor and should be handled in a well-ventilated fume hood.

Illustrative Synthesis Involving Tert-butyl (2-amino-2-thioxoethyl)carbamate (Hantzsch Thiazole Synthesis)

This is a representative example of how tert-butyl (2-amino-2-thioxoethyl)carbamate might be used as a building block.

Materials:

• Tert-butyl (2-amino-2-thioxoethyl)carbamate (1.0 eq)

• α-Haloketone (e.g., 2-chloroacetophenone) (1.0 eq)

• Base (e.g., triethylamine or sodium bicarbonate)

• Solvent (e.g., ethanol or acetone)

Procedure:

• Dissolve tert-butyl (2-amino-2-thioxoethyl)carbamate and the α-haloketone in the chosen solvent.

• Add the base to the mixture and stir at room temperature or with gentle heating.

• Monitor the reaction by TLC for the formation of the thiazole product.

• Upon completion, the reaction mixture is worked up by removing the solvent, partitioning between water and an organic solvent, and drying the organic layer.

• The crude product is purified by column chromatography or recrystallization to yield the desired 2-amino-thiazole derivative.

Visualizing the Chemical Pathways

Caption: Mechanism of Lawesson's Reagent in Thionation.

Caption: Synthesis of Thiazoles using the Carbamate.

Safety and Handling

Lawesson's Reagent:

• Harmful if swallowed, in contact with skin, or if inhaled.[6]

• Reacts with water to release flammable and toxic gases.[8]

• Has a strong, unpleasant odor.

• Should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Store in a cool, dry place away from moisture and oxidizing agents.

Tert-butyl (2-amino-2-thioxoethyl)carbamate:

• Causes skin irritation.

• May be harmful if swallowed, in contact with skin, or if inhaled.

• Standard laboratory safety precautions, including the use of PPE, should be followed.

• Store in a cool, dry, and well-ventilated area.

Conclusion

On the other hand, tert-butyl (2-amino-2-thioxoethyl)carbamate is a valuable, specialized building block for constructing molecules that require a thioamide functionality adjacent to a protected amine. Its utility lies in its pre-packaged functionality, which can streamline the synthesis of complex targets, particularly in medicinal chemistry for the preparation of heterocyclic scaffolds. The choice between these two reagents is therefore not one of superior performance, but of strategic synthetic design.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. tert-Butyl (2-amino-2-thioxoethyl)carbamate [myskinrecipes.com]
• 5. Thiocarbonyl Derivatives of Natural Chlorins: Synthesis Using Lawesson’s Reagent and a Study of Their Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Thioamide synthesis by thioacylation [organic-chemistry.org]
• 8. chemrxiv.org [chemrxiv.org]

Assessing the Stereochemical Outcome of Tert-butyl (2-amino-2-thioxoethyl)carbamate in Asymmetric Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for enantiomerically pure compounds is a cornerstone of modern drug discovery and development. Chiral molecules can exhibit profoundly different pharmacological and toxicological profiles, making stereocontrolled synthesis a critical aspect of medicinal chemistry. "Tert-butyl (2-amino-2-thioxoethyl)carbamate," also known as N-Boc-2-amino-thioacetamide, is a versatile building block. This guide provides a comparative assessment of its potential stereochemical outcomes in asymmetric reactions, alongside alternative methodologies, supported by experimental data and detailed protocols.

Stereoselective Mannich Reaction: A Case Study

While direct experimental data on the stereochemical outcome of "Tert-butyl (2-amino-2-thioxoethyl)carbamate" as a nucleophile in asymmetric reactions is limited in publicly available literature, we can extrapolate its potential behavior by examining analogous transformations. The Mannich reaction, a fundamental carbon-carbon bond-forming reaction, provides an excellent platform for this analysis. N-Boc-protected imines are common electrophiles in these reactions, and various nucleophiles have been successfully employed to achieve high stereoselectivity.

This section will focus on a highly diastereo- and enantioselective Mannich reaction of lactones with N-Boc-aldimines, catalyzed by bifunctional amine thiourea catalysts.[1] This reaction serves as a benchmark for the levels of stereocontrol achievable with N-Boc protected electrophiles. We will then compare this with a hypothetical scenario where a deprotonated N-Boc-thioacetamide derivative could act as the nucleophile.

Data Presentation: Comparison of Nucleophiles in Asymmetric Mannich Reactions

Nucleophile	Electrophile	Catalyst	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)	Reference
γ-Butyrolactone	N-Boc- (4-bromophenyl)methanimine	Rosin-derived amine thiourea	>20:1	98%	[1]
δ-Valerolactone	N-Boc- (4-bromophenyl)methanimine	Rosin-derived amine thiourea	>20:1	99%	[1]
Hypothetical: N-Boc-2-amino-2-thioxoethyl anion	N-Boc- (4-bromophenyl)methanimine	Chiral Phase-Transfer Catalyst	Data not available	Data not available	N/A

Experimental Protocols

General Protocol for Asymmetric Mannich Reaction of Lactones with N-Boc-Aldimines[1]

This protocol describes a highly stereoselective Mannich reaction catalyzed by a bifunctional rosin-derived amine thiourea.

Materials:

• N-Boc-aldimine (1.0 equiv)

• Lactone (2.0 equiv)

• Rosin-derived amine thiourea catalyst (10 mol%)

• Toluene (solvent)

• Anhydrous sodium sulfate

• Standard glassware for organic synthesis under inert atmosphere

Procedure:

• To a dried reaction vessel under an inert atmosphere, add the N-Boc-aldimine and the rosin-derived amine thiourea catalyst.

• Dissolve the mixture in toluene.

• Add the lactone to the solution.

• Stir the reaction mixture at the specified temperature (e.g., room temperature or 0 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the diastereomeric ratio and enantiomeric excess of the product using chiral High-Performance Liquid Chromatography (HPLC).

Alternative Approach: Asymmetric Phase-Transfer Catalyzed Addition of Thioamides (Hypothetical)

Conceptual Workflow:

Caption: Conceptual workflow for a phase-transfer catalyzed asymmetric Mannich reaction.

Experimental Considerations:

• Catalyst Selection: A chiral quaternary ammonium or phosphonium salt would be a suitable phase-transfer catalyst. The structure of the catalyst is crucial for inducing high stereoselectivity.

• Base: A moderately concentrated aqueous solution of a strong base (e.g., NaOH or KOH) would be used to deprotonate the thioamide in the aqueous phase.

• Solvent System: A biphasic system, typically consisting of a nonpolar organic solvent (e.g., toluene or dichloromethane) and water, would be employed.

• Reaction Conditions: The reaction would likely be run at or below room temperature to enhance stereoselectivity.

Signaling Pathways and Logical Relationships

The stereochemical outcome of the asymmetric Mannich reaction is governed by the interaction between the catalyst, the nucleophile, and the electrophile in the transition state. The bifunctional nature of the amine thiourea catalyst is key to its high performance.

Caption: Logical relationship in the bifunctional catalyst-mediated asymmetric Mannich reaction.

Conclusion

"Tert-butyl (2-amino-2-thioxoethyl)carbamate" holds potential as a nucleophile in asymmetric synthesis. Based on the high levels of stereocontrol achieved with analogous N-Boc-protected electrophiles in Mannich reactions, it is reasonable to predict that with the appropriate chiral catalyst and reaction conditions, this thioamide derivative could also participate in highly stereoselective transformations. The development of such a reaction would provide a valuable new tool for the synthesis of complex, chiral nitrogen- and sulfur-containing molecules. Future research should focus on the direct investigation of "Tert-butyl (2-amino-2-thioxoethyl)carbamate" in stereoselective C-C bond-forming reactions to establish its utility and define optimal conditions for achieving high stereochemical outcomes.

References

• 1. Highly diastereo- and enantioselective Mannich reaction of lactones with N-Boc-aldimines catalyzed by bifunctional rosin-derived amine thiourea catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Boc-Protected Thioacylating Reagents: Benchmarking "Tert-butyl (2-amino-2-thioxoethyl)carbamate"

For researchers, scientists, and drug development professionals, the strategic introduction of thioamide moieties is a critical step in the synthesis of novel therapeutics and complex organic molecules. The tert-butyloxycarbonyl (Boc) protecting group is a cornerstone of modern organic synthesis, valued for its stability and ease of removal under specific acidic conditions. This guide provides a comprehensive benchmark of "Tert-butyl (2-amino-2-thioxoethyl)carbamate" against other prevalent Boc-protected reagents and alternative thioamidation methodologies.

"Tert-butyl (2-amino-2-thioxoethyl)carbamate" serves as a key reactant and intermediate in the synthesis of various pharmaceuticals, including polyazole peptide antibiotics like Goadsporin and broad-spectrum carbapenems such as ME1036.[1][2] It is particularly valuable in the construction of thiazole derivatives and in peptide chemistry where the controlled introduction of a thioamide is required.[3] This guide will objectively compare its performance with alternative strategies, supported by available experimental data and detailed protocols to inform reagent selection in your synthetic endeavors.

Performance Comparison of Thioamidation Strategies

A direct head-to-head quantitative comparison of "Tert-butyl (2-amino-2-thioxoethyl)carbamate" with other Boc-protected thioacylating agents under identical conditions is not extensively documented in the literature. However, by compiling data from various studies on the synthesis of thioamides, we can establish a comparative framework. The following tables summarize the performance of the target reagent and its alternatives based on reported yields and reaction conditions for structurally related compounds.

Table 1: Performance of Tert-butyl (2-amino-2-thioxoethyl)carbamate

Application/Reaction	Substrate	Product	Yield (%)	Reference
Thiazole Synthesis	Bromoacetyl derivative	2-Substituted thiazole	Not specified	[3]
Peptide Modification	Amine	Thioamide-containing peptide	Not specified	[1]

Table 2: Performance of Alternative Thioamidation Reagents

Reagent/Method	Substrate (Amide)	Product (Thioamide)	Yield (%)	Conditions	Reference
Lawesson's Reagent	N-Boc-L-proline derivative	L-proline thioamide derivative	High	Reflux in THF	[4]
N,N'-Di-Boc-Thiourea/TFAA	Primary amines	N-Substituted thioureas	Good	0°C to RT, NaH, THF	[5]
Elemental Sulfur/Na2S	Nitroalkane + Amine	Thioamide	High	RT, THF	[6]
Novel Adamantane-based Reagent	Boc-protected amides	Monothionated products	Moderate to High	Not specified	[7]

Experimental Protocols

To facilitate reproducible and comparative studies, detailed experimental protocols for key thioamidation methods are provided below.

Protocol 1: General Thioacylation using Tert-butyl (2-amino-2-thioxoethyl)carbamate

This protocol outlines a general procedure for the thioacylation of an amine, which may require optimization for specific substrates.

Reagents:

• Tert-butyl (2-amino-2-thioxoethyl)carbamate

• Primary or secondary amine

• Coupling agent (e.g., HATU, HBTU)

• Base (e.g., DIPEA)

• Anhydrous solvent (e.g., DMF, DCM)

Procedure:

• Dissolve the amine (1.0 eq) in the chosen anhydrous solvent.

• Add the base (2.0 eq) to the solution.

• In a separate flask, dissolve Tert-butyl (2-amino-2-thioxoethyl)carbamate (1.1 eq) and the coupling agent (1.1 eq) in the same anhydrous solvent.

• Add the solution from step 3 to the amine solution at room temperature.

• Stir the reaction mixture for 2-12 hours, monitoring progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Thionation of a Boc-Protected Amide using Lawesson's Reagent

This protocol describes the conversion of a Boc-protected amide to the corresponding thioamide.

Reagents:

• Boc-protected amide

• Lawesson's Reagent (0.5 eq)

• Anhydrous toluene or THF

Procedure:

• Dissolve the Boc-protected amide (1.0 eq) in anhydrous toluene or THF in a round-bottom flask equipped with a reflux condenser.

• Add Lawesson's Reagent (0.5 eq) to the solution.

• Heat the reaction mixture to reflux (80-110 °C) and stir for 1-4 hours. Monitor the reaction by TLC.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude residue by silica gel column chromatography to obtain the desired thioamide.[4]

Protocol 3: Thioamidation using Elemental Sulfur and Sodium Sulfide with a Nitroalkane

This method provides a route to thioamides from nitroalkanes and amines.[6]

Reagents:

• Nitroalkane (1.0 eq)

• Amine (2.0 eq)

• Elemental Sulfur (S₈) (2.0 eq)

• Sodium Sulfide (Na₂S) (2.0 eq)

• Anhydrous THF

Procedure:

• To a reaction tube, add the nitroalkane (1.0 eq), THF, elemental sulfur (2.0 eq), and sodium sulfide (2.0 eq).

• Add the amine (2.0 eq) to the mixture.

• Stir the reaction at room temperature for approximately 24 hours, or until the nitroalkane is consumed as monitored by TLC.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate.

• Combine the organic layers and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution. Purify the crude product via column chromatography.[6]

Visualizing the Pathways and Workflows

To better illustrate the processes described, the following diagrams have been generated using Graphviz.

Caption: General workflow for thioacylation of an amine.

Caption: Experimental workflow for amide thionation.

Caption: Decision logic for selecting a thioamidation strategy.

Conclusion

This guide provides a foundational framework for comparing these diverse approaches. The provided experimental protocols are intended to empower researchers to conduct their own benchmarking studies tailored to their specific synthetic challenges. The ultimate choice of reagent will depend on a careful evaluation of the performance metrics outlined herein, ensuring the efficient and successful synthesis of the target thioamide-containing molecules.

References

• 1. Chemoselective Transamidation of Thioamides by Transition-Metal-Free N–C(S) Transacylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TERT-BUTYL 2-AMINO-2-THIOXOETHYLCARBAMATE CAS#: 89226-13-1 [amp.chemicalbook.com]
• 3. tert-Butyl (2-amino-2-thioxoethyl)carbamate [myskinrecipes.com]
• 4. A Focused Review of Synthetic Applications of Lawesson’s Reagent in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N,N'-Di-Boc-Substituted Thiourea as a Novel and Mild Thioacylating Agent Applicable for the Synthesis of Thiocarbonyl Compounds [organic-chemistry.org]
• 6. Nitroalkanes as thioacyl equivalents to access thioamides and thiopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Lawesson's Reagent [organic-chemistry.org]

Safety & Regulatory Compliance

Proper Disposal of Tert-butyl (2-amino-2-thioxoethyl)carbamate: A Step-by-Step Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents is a critical component of laboratory safety and operational excellence. This guide provides detailed, step-by-step procedures for the safe disposal of tert-butyl (2-amino-2-thioxoethyl)carbamate, ensuring compliance with safety regulations and minimizing environmental impact.

I. Essential Safety Precautions and Personal Protective Equipment (PPE)

Before handling tert-butyl (2-amino-2-thioxoethyl)carbamate, it is imperative to be familiar with its hazard profile. This compound is classified as an irritant, causing skin and eye irritation.[1] Therefore, adherence to the following personal protective equipment guidelines is mandatory.

Table 1: Required Personal Protective Equipment (PPE)

Protective Gear	Specification	Purpose
Hand Protection	Protective gloves	To prevent skin contact and irritation.[1]
Eye/Face Protection	Safety glasses with side-shields or goggles	To protect eyes from dust particles and splashes.[1]
Body Protection	Protective clothing (e.g., lab coat)	To minimize skin exposure.[1]
Respiratory Protection	Use only outdoors or in a well-ventilated area.[2]	To avoid inhalation of dust.

II. Spill Management and Cleanup Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and contamination.

Step 1: Evacuate and Ventilate

• Ensure adequate ventilation in the affected area.[1]

Step 2: Contain the Spill

• For solid spills, prevent the dust from spreading.

Step 3: Cleanup Procedure

• Carefully sweep up the spilled solid material.[1]

• Shovel the swept material into a suitable, closed container for disposal.[1]

• Avoid generating dust during cleanup.[1]

Step 4: Decontaminate the Area

• Wash the spill area with soap and water.

Step 5: Dispose of Cleanup Materials

• All contaminated cleaning materials should be placed in a sealed container and disposed of as hazardous waste.

III. Proper Disposal Procedure

The disposal of tert-butyl (2-amino-2-thioxoethyl)carbamate and its containers must be handled in accordance with local, state, and federal regulations.

Step 1: Waste Collection

• Collect waste tert-butyl (2-amino-2-thioxoethyl)carbamate in a suitable, clearly labeled, and closed container.[1]

Step 2: Storage

• Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials.

Step 3: Engage a Licensed Waste Disposal Contractor

• Dispose of the contents and the container through an approved waste disposal plant.[2][3] It is crucial to consult with local environmental authorities or a licensed hazardous waste disposal company to ensure full compliance.

Step 4: Documentation

• Maintain records of the disposal, including the quantity of waste, disposal date, and the contractor used.

IV. Logical Workflow for Disposal

The following diagram illustrates the decision-making and operational flow for the proper disposal of tert-butyl (2-amino-2-thioxoethyl)carbamate.

Caption: Disposal workflow for tert-butyl (2-amino-2-thioxoethyl)carbamate.

References

• 1. fishersci.be [fishersci.be]
• 2. aksci.com [aksci.com]
• 3. fishersci.com [fishersci.com]